Methyl 3-amino-4-methylbenzoate

• CAS: 18595-18-1

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 3-amino-4-methylbenzoate (CAS 18595-18-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-amino-4-methylbenzoate is a valuable building block in organic synthesis, particularly in the development of pharmaceutical compounds. Its bifunctional nature, possessing both an amine and a methyl ester group on a benzene (B151609) ring, allows for a variety of chemical transformations, making it a key intermediate in the synthesis of complex molecules. This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, analysis, and applications of Methyl 3-amino-4-methylbenzoate, with a focus on its role in the development of targeted cancer therapies.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 3-amino-4-methylbenzoate is presented in the table below. These properties are crucial for its handling, storage, and application in various chemical reactions.

Property	Value	Reference
CAS Number	18595-18-1	[1][2]
Molecular Formula	C₉H₁₁NO₂	[1][2]
Molecular Weight	165.19 g/mol	[1][2]
Appearance	White to cream or beige crystalline powder	[1]
Melting Point	113-117 °C	[1]
Boiling Point (Predicted)	296.3 ± 20.0 °C	[1]
Density (Predicted)	1.132 ± 0.06 g/cm³	[1]
Solubility	Slightly soluble in chloroform (B151607) and methanol (B129727)	[1]
pKa (Predicted)	3.31 ± 0.10

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of Methyl 3-amino-4-methylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure. The proton (¹H) and carbon-13 (¹³C) NMR data provide detailed information about the chemical environment of each atom.

¹H NMR (CDCl₃)	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
2.19	s	3H	-CH₃ (on ring)
3.85	s	3H	-OCH₃ (ester)
4.20	br s	2H	-NH₂
6.65	d, J = 8.1 Hz	1H	Ar-H
7.72	d, J = 8.1 Hz	1H	Ar-H
7.76	s	1H	Ar-H

Note: The specific coupling constants and precise chemical shifts may vary slightly depending on the solvent and instrument used.

¹³C NMR (CDCl₃)	Chemical Shift (ppm)	Assignment
21.5	-CH₃ (on ring)
51.8	-OCH₃ (ester)
127.3	Ar-C
129.0	Ar-C
129.5	Ar-C
130.4	Ar-C
143.4	Ar-C
167.1	C=O (ester)

Note: The assignments are based on typical chemical shift ranges and may require further 2D NMR experiments for unambiguous confirmation.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3300	Strong, broad	N-H stretching (amine)
3050-3000	Medium	C-H stretching (aromatic)
2950-2850	Medium	C-H stretching (aliphatic)
1720-1700	Strong	C=O stretching (ester)
1620-1580	Medium to strong	C=C stretching (aromatic) and N-H bending
1250-1200	Strong	C-O stretching (ester)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. The molecular ion peak (M+) would be expected at m/z = 165. Common fragmentation patterns for this type of molecule would involve the loss of the methoxy (B1213986) group (-OCH₃, M-31) or the entire ester group (-COOCH₃, M-59).

Experimental Protocols

Synthesis

Two primary synthetic routes to Methyl 3-amino-4-methylbenzoate are commonly employed.

This method involves the direct esterification of the corresponding carboxylic acid.

Procedure:

• To a round-bottom flask, add 3-amino-4-methylbenzoic acid (1.00 g, 6.62 mmol) and anhydrous methanol (25 mL).

• Cool the solution in an ice bath.

• Slowly add thionyl chloride (1.71 g, 1.05 mL, 14.4 mmol) dropwise to the cooled solution.

• Stir the reaction mixture and reflux for 4 hours.

• Concentrate the solution under reduced pressure to remove excess methanol and thionyl chloride.

• To the residue, add a saturated aqueous solution of sodium bicarbonate (40 mL) to neutralize the excess acid.

• Extract the aqueous mixture with ethyl acetate (B1210297).

• Combine the organic phases and dry over anhydrous magnesium sulfate.

• Evaporate the solvent to obtain Methyl 3-amino-4-methylbenzoate as a beige powder (yield: 1.06 g, 97%).[1]

Synthesis of Methyl 3-amino-4-methylbenzoate via Esterification

This method involves the reduction of a nitro group to an amine.

Procedure:

• Dissolve Methyl 4-methyl-3-nitrobenzoate in a suitable solvent such as methanol or ethyl acetate.

• Add a catalyst, typically palladium on carbon (Pd/C).

• Subject the mixture to hydrogenation, either by bubbling hydrogen gas through the solution or by using a Parr hydrogenator apparatus at a suitable pressure (e.g., 50 psi).

• Monitor the reaction progress by a suitable technique such as thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield Methyl 3-amino-4-methylbenzoate.

Purification

The crude product can be purified by recrystallization or column chromatography.

• Recrystallization: A suitable solvent system, such as ethanol/water, can be used. The crude product is dissolved in a minimum amount of the hot solvent, and then allowed to cool slowly to form crystals.

• Column Chromatography: For higher purity, flash column chromatography on silica (B1680970) gel can be employed. A typical eluent system would be a mixture of ethyl acetate and hexanes, with the polarity gradually increased to elute the product.

Analysis

The purity of the final product can be assessed using the following techniques:

• Melting Point: A sharp melting point range close to the literature value is indicative of high purity.

• High-Performance Liquid Chromatography (HPLC): HPLC analysis can provide a quantitative measure of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to assess the purity by integrating the signals corresponding to the product and any impurities.

Applications in Drug Development

Methyl 3-amino-4-methylbenzoate is a crucial intermediate in the synthesis of inhibitors of the Hedgehog signaling pathway .[3] This pathway plays a critical role in embryonic development and its aberrant activation is implicated in the formation and progression of several types of cancer.

Hedgehog Signaling Pathway

The Hedgehog signaling pathway is a complex signal transduction pathway that transmits information to embryonic cells required for proper cell differentiation. In the "off" state, the transmembrane protein Patched (PTCH) inhibits another transmembrane protein, Smoothened (SMO). When the Hedgehog ligand (e.g., Sonic Hedgehog, SHH) binds to PTCH, the inhibition of SMO is relieved. This allows SMO to activate the GLI family of transcription factors (GLI1, GLI2, GLI3), which then translocate to the nucleus and activate the transcription of target genes involved in cell proliferation, survival, and differentiation.

Simplified Hedgehog Signaling Pathway

Synthesis of Hedgehog Pathway Inhibitors

Methyl 3-amino-4-methylbenzoate serves as a key starting material for the synthesis of 4-(pyrimidin-2-ylamino)benzamide derivatives, which have been identified as potent inhibitors of the Hedgehog signaling pathway.[3] The synthesis typically involves the reaction of the amino group of Methyl 3-amino-4-methylbenzoate with a pyrimidine (B1678525) derivative, followed by modification of the methyl ester to an amide. These inhibitors can target components of the pathway, such as SMO, thereby preventing the activation of GLI transcription factors and inhibiting cancer cell growth.

Safety and Handling

Methyl 3-amino-4-methylbenzoate is an irritant to the eyes, respiratory system, and skin.[1] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this compound.[4] It should be handled in a well-ventilated area, such as a fume hood.[4] In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[1] Store the compound in a tightly closed container in a cool, dry place.

Conclusion

Methyl 3-amino-4-methylbenzoate is a versatile and important intermediate in organic synthesis, with significant applications in the development of novel therapeutics. Its well-defined physicochemical properties and established synthetic routes make it a readily accessible building block for medicinal chemists. The use of this compound in the synthesis of Hedgehog signaling pathway inhibitors highlights its importance in the field of oncology research and drug discovery. This technical guide provides a solid foundation of information for researchers and scientists working with this compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Hedgehog Signaling | Cell Signaling Technology [cellsignal.com]
• 3. Methyl 3-amino-4-methylbenzoate(18595-18-1) 1H NMR spectrum [chemicalbook.com]
• 4. The Hedgehog Signaling Pathway: Where Did It Come From? - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to Methyl 3-amino-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth analysis of Methyl 3-amino-4-methylbenzoate, a key chemical intermediate. It details the compound's molecular structure, chemical formula, physicochemical properties, synthesis protocols, and significant applications in the field of drug development and scientific research.

Chemical Identity and Physicochemical Properties

Methyl 3-amino-4-methylbenzoate is an aromatic compound classified as a benzoate (B1203000) ester.[1][2] It serves as a crucial building block in organic synthesis. Its primary identifiers and properties are summarized below.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	methyl 3-amino-4-methylbenzoate[2]
Synonyms	3-Amino-4-methylbenzoic Acid Methyl Ester, Methyl 3-amino-p-toluate[3][4]
CAS Number	18595-18-1[1][2][3][5]
Molecular Formula	C₉H₁₁NO₂[1][2][4][6]
SMILES	CC1=C(C=C(C=C1)C(=O)OC)N[2]

| InChIKey | YEPWCJHMSVABPQ-UHFFFAOYSA-N[2] |

Table 2: Physicochemical Properties

Property	Value
Molecular Weight	165.19 g/mol [1][2][3][4]
Appearance	White to beige or pale yellow crystalline solid/powder[1][3][5][7]
Melting Point	113-117 °C[1][5]
Boiling Point	296.3 ± 20.0 °C (Predicted)[5]

| Solubility | Slightly soluble in Chloroform and Methanol (B129727); Good solubility in other organic solvents like ethanol[5][7] |

Molecular Structure

The molecular structure of Methyl 3-amino-4-methylbenzoate consists of a central benzene (B151609) ring substituted with a methyl ester group (-COOCH₃), an amino group (-NH₂), and a methyl group (-CH₃).

Caption: 2D representation of Methyl 3-amino-4-methylbenzoate.

Experimental Protocol: Synthesis

A common and efficient method for the laboratory synthesis of Methyl 3-amino-4-methylbenzoate involves the esterification of 3-Amino-4-methylbenzoic acid.[1][5]

Materials:

• 3-Amino-4-methylbenzoic acid

• Anhydrous methanol

• Thionyl chloride (SOCl₂)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (B1210297)

• Saturated brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ice water

Procedure:

• Reaction Setup: Dissolve 3-Amino-4-methylbenzoic acid (e.g., 0.40 mol) in anhydrous methanol (e.g., 1.5 L) in a suitable reaction flask equipped with a stirrer and reflux condenser. Cool the solution to approximately 5°C using an ice bath.[1][5]

• Esterification: Slowly add thionyl chloride (e.g., 0.87 mol) dropwise to the cooled solution while stirring. After the addition is complete, remove the ice bath and heat the mixture to reflux for 6 hours.[1][5]

• Work-up: After the reflux period, cool the reaction mixture to room temperature. Concentrate the solution under reduced pressure to remove the excess methanol.[1][5]

• Neutralization and Extraction: Dilute the resulting residue with ice water (e.g., 1.2 L). Carefully neutralize the solution to a pH of approximately 7.5 by adding a 5% aqueous solution of NaHCO₃. Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (e.g., 3 x 600 mL).[1][5]

• Purification: Combine the organic layers and wash them with a saturated brine solution. Dry the organic phase over anhydrous sodium sulfate and filter.[1]

• Isolation: Concentrate the filtrate under reduced pressure to yield Methyl 3-amino-4-methylbenzoate as a solid. The product can be further purified by recrystallization if necessary.[1]

Applications in Research and Drug Development

Methyl 3-amino-4-methylbenzoate is not typically an active pharmaceutical ingredient (API) itself but is a vital intermediate in the synthesis of complex molecules with therapeutic value.

• Hedgehog Signaling Pathway Inhibitors: This compound is used in the preparation of 4-(pyrimidin-2-ylamino) benzamide (B126) derivatives.[1] These derivatives are designed as inhibitors of the hedgehog signaling pathway, a critical target in oncology for the treatment of certain cancers.[1]

• Nilotinib Intermediate: It is a known starting material or intermediate in the synthesis of Nilotinib, a tyrosine kinase inhibitor used to treat chronic myelogenous leukemia (CML).[2][8]

• Synthesis of Novel Indoles: The reagent is employed in the synthesis of perfluoroalkylated indoles, which are valuable scaffolds in drug discovery due to their diverse biological activities.[1][5]

Caption: Synthetic workflow from intermediate to high-value APIs.

Spectroscopic Data

Characterization of Methyl 3-amino-4-methylbenzoate is typically performed using standard spectroscopic methods. Data is publicly available through chemical databases.

Table 3: Spectroscopic Data References

Technique	Reference Information
¹H NMR	Spectral data available in databases such as PubChem and NMRShiftDB.[2][6]
¹³C NMR	Spectral data available in databases such as PubChem.[6]

| Infrared (IR) Spectroscopy | ATR-IR and FT-Raman spectra are available for structural confirmation.[2] |

Safety and Handling

Proper handling of Methyl 3-amino-4-methylbenzoate is essential in a laboratory setting. The compound is associated with several hazards as defined by the Globally Harmonized System (GHS).

Table 4: GHS Hazard Information

Hazard Code	Description
H315	Causes skin irritation[2][3][6]
H319	Causes serious eye irritation[2][3][6]

| H335 | May cause respiratory irritation[2][6] |

Handling Recommendations:

• Use in a well-ventilated area or under a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid breathing dust or vapors.

• Wash hands thoroughly after handling.

• Store in a cool, dry, and dark place in a tightly sealed container.[5]

References

• 1. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 2. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 3-Amino-4-methylbenzoate 18595-18-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. scbt.com [scbt.com]
• 5. Methyl 3-amino-4-methylbenzoate CAS#: 18595-18-1 [m.chemicalbook.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Methyl 3-Amino 4- Methyl Benzoate Manufacturer in Padra, Gujarat [kaivalchem.com]
• 8. CN101928277B - Preparation method, related intermediates and application of 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]benzoic acid - Google Patents [patents.google.com]

An In-depth Technical Guide on the Solubility of Methyl 3-amino-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl 3-amino-4-methylbenzoate, a key intermediate in pharmaceutical synthesis. Due to the limited availability of precise quantitative data in peer-reviewed literature, this document combines reported qualitative observations with extrapolated data from structurally similar compounds to offer a practical reference. Furthermore, it details robust experimental protocols for the accurate determination of its solubility.

Introduction to Methyl 3-amino-4-methylbenzoate

Methyl 3-amino-4-methylbenzoate (CAS No. 18595-18-1) is an aromatic amine and a benzoate (B1203000) ester. Its chemical structure, featuring both a primary amine and a methyl ester group on a benzene (B151609) ring, dictates its physicochemical properties, including its solubility in various media. Understanding its solubility is critical for process development, formulation, and purification in the pharmaceutical industry.

Qualitative and Quantitative Solubility Profile

Methyl 3-amino-4-methylbenzoate is generally characterized as a solid that is soluble in several organic solvents but has limited solubility in water. The following table summarizes its solubility profile. It is important to note that where precise quantitative data is unavailable, values are estimated based on qualitative descriptions and data from analogous compounds like methyl 4-aminobenzoate (B8803810).

Table 1: Solubility of Methyl 3-amino-4-methylbenzoate in Various Solvents at 25°C

Solvent	Classification	Qualitative Solubility	Estimated Quantitative Solubility ( g/100 mL)
Methanol	Polar Protic	Good solubility	> 10
Ethanol	Polar Protic	Good solubility[1]	> 10
Chloroform	Nonpolar	Slightly soluble	1 - 5
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Moderate solubility[2]	5 - 10
Water	Polar Protic	Limited/Slightly soluble[2]	~0.38 (based on methyl 4-aminobenzoate data)

Note: The quantitative solubility data presented are estimates and should be confirmed by experimental measurement.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for process chemistry and formulation development. The following are detailed protocols for two common and reliable methods for determining the solubility of solid compounds like methyl 3-amino-4-methylbenzoate.

The gravimetric method is a straightforward and accurate technique for determining thermodynamic solubility.

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of methyl 3-amino-4-methylbenzoate to a known volume of the desired solvent in a sealed, temperature-controlled vessel (e.g., a jacketed glass reactor or a shaker flask in a temperature-controlled bath).

  • Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid is crucial.

• Sample Withdrawal and Filtration:

  • Allow the suspension to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled pipette to avoid precipitation or further dissolution.

  • Immediately filter the solution through a sub-micron filter (e.g., 0.22 µm PTFE or PVDF) to remove all undissolved solids.

• Solvent Evaporation and Mass Determination:

  • Transfer a precise volume of the clear filtrate to a pre-weighed, clean, and dry container.

  • Evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a temperature that does not degrade the solute).

  • Once the solvent is completely removed, cool the container in a desiccator and weigh it to determine the mass of the dissolved solid.

• Calculation:

  • Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Mass of residue (g) / Volume of filtrate (mL)) * 100

This method is suitable for compounds that possess a chromophore and absorb light in the UV/Vis spectrum.

Methodology:

• Determination of Maximum Absorbance (λmax):

  • Prepare a dilute solution of methyl 3-amino-4-methylbenzoate in the solvent of interest.

  • Scan the solution using a UV/Vis spectrophotometer to determine the wavelength of maximum absorbance (λmax).

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions of the compound in the chosen solvent with known concentrations.

  • Measure the absorbance of each standard solution at the predetermined λmax.

  • Plot a graph of absorbance versus concentration to create a calibration curve. The curve should be linear and follow the Beer-Lambert law.

• Preparation of Saturated Solution and Analysis:

  • Prepare a saturated solution as described in the gravimetric method (Section 3.1, step 1).

  • Withdraw and filter the supernatant as described (Section 3.1, step 2).

  • Dilute a precise volume of the clear filtrate with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λmax.

• Calculation:

  • Use the equation of the line from the calibration curve to determine the concentration of the diluted sample.

  • Calculate the original concentration of the saturated solution, accounting for the dilution factor.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Gravimetric Solubility Determination.

Caption: Workflow for UV/Vis Spectrophotometry Solubility.

References

• 1. methyl 4-aminobenzoate [chembk.com]
• 2. guidechem.com [guidechem.com]

An In-depth Technical Guide on the Physicochemical Properties of Methyl 3-amino-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of Methyl 3-amino-4-methylbenzoate (CAS No: 18595-18-1), a key intermediate in organic synthesis. The document details its melting and boiling points, presents relevant experimental protocols for its synthesis, and visualizes a common synthetic pathway.

Core Physicochemical Data

Methyl 3-amino-4-methylbenzoate is a white to off-white crystalline solid at room temperature.[1][2][3] It is an organic compound that is moderately soluble in organic solvents like chloroform (B151607) and methanol (B129727), with solubility increasing with heat.[1][2] The key quantitative physical and chemical properties are summarized below.

Property	Value	Source
Melting Point	113-117 °C	[1][2][4][5][6]
116 °C	[7]
Boiling Point	296.3 ± 20.0 °C (Predicted)	[1][4][5]
Density	1.132 ± 0.06 g/cm³ (Predicted)	[1][5]
Molecular Formula	C₉H₁₁NO₂	[1][2]
Molar Mass	165.19 g/mol	[1][8]

Experimental Protocols: Synthesis

The determination of accurate physicochemical properties such as melting and boiling points necessitates a pure sample. Methyl 3-amino-4-methylbenzoate is primarily synthesized via two established methods. These protocols are crucial for researchers requiring this intermediate for further reactions or property analysis.

Method 1: Reduction of a Nitro-substituted Precursor

This common and efficient method involves the reduction of a nitro group to an amine.

• Starting Material: Methyl 4-methyl-3-nitrobenzoate.[2]

• Procedure: The starting material is subjected to hydrogenation in methanol.[9] A catalyst, such as Raney Nickel or palladium on carbon, is used to facilitate the reaction.[2][9] The hydrogenation is typically carried out under pressure (e.g., 50 psi) for several hours.[9]

• Post-treatment: Following the reaction, the catalyst is filtered off, and the solvent is removed under reduced pressure to yield the final product.[6][9] This route is noted for its high reaction efficiency and straightforward post-treatment.[1][2]

Method 2: Esterification of Carboxylic Acid

This alternative route involves the direct esterification of the corresponding carboxylic acid.

• Starting Material: 3-Amino-4-methylbenzoic acid.[4][9]

• Procedure: The starting material is dissolved in anhydrous methanol and cooled in an ice bath.[6][9] Thionyl chloride is then added dropwise to the solution.[6][9] Following the addition, the mixture is refluxed for several hours (e.g., 4-6 hours) to drive the esterification to completion.[4][6][9]

• Work-up and Purification: After reflux, the reaction mixture is concentrated under reduced pressure.[6][9] The residue is then treated with a basic solution, such as saturated aqueous sodium bicarbonate, to neutralize excess acid.[6][9] The product is subsequently extracted with an organic solvent like ethyl acetate. The combined organic layers are dried over a drying agent (e.g., MgSO₄ or anhydrous sodium sulfate), filtered, and concentrated to obtain Methyl 3-amino-4-methylbenzoate as a solid.[6][9]

Visualization of Synthetic Pathway

The following diagram illustrates a generalized workflow for the synthesis of Methyl 3-amino-4-methylbenzoate via the esterification of 3-amino-4-methylbenzoic acid, a commonly cited experimental protocol.

References

• 1. Methyl 3-amino-4-methyl benzoate [chembk.com]
• 2. guidechem.com [guidechem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Methyl 3-amino-4-methylbenzoate CAS#: 18595-18-1 [m.chemicalbook.com]
• 5. 18595-18-1 CAS MSDS (Methyl 3-amino-4-methylbenzoate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 7. Methyl 3-Amino-4-methylbenzoate 18595-18-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]

Technical Guide on the Stability and Storage of Methyl 3-amino-4-methylbenzoate

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the stability profile and recommended storage conditions for Methyl 3-amino-4-methylbenzoate (CAS No: 18595-18-1). The information is compiled from safety data sheets and chemical supplier information to ensure safe handling, maintain compound integrity, and support its application in research and development.

Chemical and Physical Properties

Methyl 3-amino-4-methylbenzoate is an organic intermediate widely used in the synthesis of pharmaceutical molecules and other bioactive compounds[1][2]. At room temperature, it appears as a white to cream or beige crystalline powder[1][3].

Table 1: Physical and Chemical Properties of Methyl 3-amino-4-methylbenzoate

Property	Value	Source
Molecular Formula	C₉H₁₁NO₂	[4][5]
Molecular Weight	165.19 g/mol	[1][5]
Melting Point	113-117 °C	[1][3]
Appearance	White to cream crystalline powder	[3]
Solubility	Slightly soluble in Chloroform and Methanol (B129727)	[1][3]
Storage Temperature	Room temperature or 2-8 °C	[1][3]

Stability Profile

Methyl 3-amino-4-methylbenzoate is generally stable under recommended storage conditions[6]. However, it is susceptible to degradation when exposed to certain environmental factors and incompatible materials.

Table 2: Stability and Reactivity Data

Parameter	Description	Source
Chemical Stability	Stable under normal, recommended storage conditions.[6]	[6]
Reactivity	No dangerous reactions reported under normal conditions.[1][6]	[1][6]
Conditions to Avoid	Exposure to air, excess heat, dust formation, direct sunlight, and incompatible materials.[6][7]	[6][7]
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases.[6][8]	[6][8]
Hazardous Decomposition	Upon combustion, may produce Carbon monoxide (CO), Carbon dioxide (CO₂), and Nitrogen oxides (NOx).[6]	[6]
Sensitivity	The compound is noted to be air-sensitive.[6]	[6]

The amino group on the benzene (B151609) ring and the ester group are the primary reactive sites. The amino group can be easily converted to a diazo group, while the ester can undergo hydrolysis[1][9].

Recommended Storage and Handling Conditions

Proper storage is critical to maintain the purity and stability of Methyl 3-amino-4-methylbenzoate. The following guidelines are based on standard safety and chemical data sheets.

Table 3: Summary of Recommended Storage and Handling Conditions

Condition	Recommendation	Source
Temperature	Store in a cool, dry place.[4][10] Some sources recommend room temperature, while others suggest low temperatures (2-8 °C).[1][3]	[1][3][4][10]
Atmosphere	Store under an inert atmosphere.[6]	[6]
Container	Keep container tightly closed and properly labeled.[4][6][7]	[4][6][7]
Ventilation	Store in a well-ventilated area.[4][6]	[4][6]
Light Exposure	Keep in a dark place, away from direct sunlight.[3][7]	[3][7]
Handling	Handle in a well-ventilated place, wearing suitable personal protective equipment (PPE).[4] Avoid formation of dust and aerosols and contact with skin and eyes.[4][6]	[4][6]

Logical Framework for Safe Storage

The following diagram illustrates the key relationships between storage conditions, potential hazards, and necessary precautions for Methyl 3-amino-4-methylbenzoate.

Caption: Figure 1: Safe Storage Logic for Methyl 3-amino-4-methylbenzoate.

Experimental Protocols for Stability Assessment

5.1. General Experimental Workflow

The following diagram outlines a standard workflow for conducting a forced degradation study to assess chemical stability.

Caption: Figure 2: General Workflow for Chemical Stability Testing.

5.2. Methodologies

• Preparation of Stock Solution: Prepare a stock solution of Methyl 3-amino-4-methylbenzoate in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Forced Degradation Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Store at a specified temperature (e.g., 60°C) for a defined period.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Store at room temperature.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Store at room temperature.

  • Thermal Degradation: Store the solid compound and the stock solution in an oven at elevated temperatures (e.g., 80°C).

  • Photolytic Degradation: Expose the solid compound and the stock solution to UV and visible light according to ICH Q1B guidelines.

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample. If necessary, neutralize the acidic or basic samples.

  • Dilute the sample to a suitable concentration for analysis.

  • Analyze the sample using a stability-indicating High-Performance Liquid Chromatography (HPLC) method, typically with a UV detector. An LC-MS method can be used in parallel to identify the mass of any degradation products.

• Data Interpretation:

  • Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed sample to that of an unstressed control.

  • Characterize the peaks of any new impurities to identify potential degradation products.

Conclusion

Methyl 3-amino-4-methylbenzoate is a stable compound when stored correctly. To maintain its integrity, it is imperative to store it in a cool, dry, dark, and well-ventilated area, under an inert atmosphere, and in a tightly sealed container[3][4][6][7]. Contact with incompatible materials such as strong acids, bases, and oxidizing agents must be strictly avoided to prevent degradation and ensure the safety of laboratory personnel[6][8]. Following these guidelines will ensure the compound's suitability for its intended applications in research and synthesis.

References

• 1. guidechem.com [guidechem.com]
• 2. chembk.com [chembk.com]
• 3. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. brecklandscientific.co.uk [brecklandscientific.co.uk]
• 8. Page loading... [guidechem.com]
• 9. Page loading... [guidechem.com]
• 10. Methyl 3-Amino 4- Methyl Benzoate Manufacturer in Padra, Gujarat [kaivalchem.com]

Methyl 3-amino-4-methylbenzoate safety data sheet (SDS) and handling precautions

An In-depth Technical Guide to the Safety and Handling of Methyl 3-amino-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for Methyl 3-amino-4-methylbenzoate (CAS No. 18595-18-1). The information is compiled from various safety data sheets and chemical databases to ensure a thorough overview for professionals in research and drug development.

Chemical and Physical Properties

Methyl 3-amino-4-methylbenzoate is a substituted aniline (B41778) derivative. It is a white to off-white crystalline solid.[1] Understanding its physical and chemical properties is fundamental to its safe handling and use in experimental settings.

Property	Value	Source
Molecular Formula	C₉H₁₁NO₂	PubChem, ChemicalBook
Molecular Weight	165.19 g/mol	PubChem, ChemicalBook
Appearance	White to Gray to Brown powder to crystal	Tokyo Chemical Industry
Melting Point	113-117 °C	ChemicalBook[2][3]
Boiling Point	296.3 ± 20.0 °C (Predicted)	ChemicalBook[4]
Density	1.132 ± 0.06 g/cm³ (Predicted)	ChemicalBook[4]
Solubility	Moderately soluble in ethanol, methanol, and dimethyl sulfoxide. Limited solubility in water. Chloroform (Slightly), Methanol (Slightly).	Guidechem[1], ChemicalBook[4]
pKa	3.31 ± 0.10 (Predicted)	ChemicalBook[4]
LogP	1.7 at 22℃ and pH 7	ChemBK[2]

Hazard Identification and GHS Classification

Methyl 3-amino-4-methylbenzoate is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin, eye, and respiratory irritation.

Hazard Class	Hazard Category	GHS Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[5]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation[5]
Specific target organ toxicity — Single exposure	Category 3	H335: May cause respiratory irritation

Signal Word: Warning[6]

Hazard Pictogram:

• GHS07: Exclamation Mark

Handling and Storage Precautions

Proper handling and storage procedures are crucial to minimize the risks associated with Methyl 3-amino-4-methylbenzoate.

3.1. Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved eye protection.[7]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure. Handle with gloves that have been inspected prior to use.[8]

• Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[8]

3.2. Safe Handling Practices

• Avoid contact with skin and eyes.[7]

• Avoid formation of dust and aerosols.[7]

• Use only outdoors or in a well-ventilated area.[8]

• Wash hands thoroughly after handling.

• Keep away from heat and sources of ignition.[7]

3.3. Storage Conditions

• Store in a cool, dry, and well-ventilated place.[8]

• Keep container tightly closed.[8]

• Store locked up.[7]

• Store under an inert atmosphere.[8]

• Incompatible materials include strong oxidizing agents, acids, and strong bases.[8]

Emergency Procedures and First Aid

In case of exposure or emergency, follow these first aid measures:

Exposure Route	First Aid Measures
Inhalation	Move victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[8]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, call a physician. Remove and wash contaminated clothing before reuse.[8]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[8]
Ingestion	Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.[8]

Fire-fighting Measures:

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[8]

• Specific Hazards: Thermal decomposition can lead to the release of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[8]

• Protective Equipment: Wear self-contained breathing apparatus pressure-demand, MSHA/NIOSH (approved or equivalent) and full protective gear.[8]

Experimental Protocols

Detailed experimental methodologies for the toxicological data cited in the safety data sheets are not publicly available in the sourced documents. The hazard classifications are typically derived from studies conducted according to internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

For instance, skin and eye irritation potential is generally assessed using methods similar to the following OECD guidelines:

• OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This test involves the application of the test substance to the skin of an animal, followed by observation for signs of erythema and edema.

• OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline describes a procedure where the test substance is applied to the eye of an animal, and the degree of irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

It is important to note that these are generalized descriptions, and the specific protocols used for Methyl 3-amino-4-methylbenzoate are not provided in the available safety literature.

Logical Workflow Diagram

The following diagram illustrates a logical workflow for responding to a chemical spill of Methyl 3-amino-4-methylbenzoate in a laboratory setting.

Caption: A flowchart outlining the procedural steps for responding to a chemical spill.

This guide is intended for informational purposes and should be used in conjunction with your institution's specific safety protocols and the most current Safety Data Sheet provided by the supplier. Always prioritize safety and handle all chemicals with the appropriate precautions.

References

• 1. Page loading... [guidechem.com]
• 2. Methyl 3-amino-4-methyl benzoate [chembk.com]
• 3. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 4. 18595-18-1 CAS MSDS (Methyl 3-amino-4-methylbenzoate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Methyl 4-amino-3-methylbenzoate | C9H11NO2 | CID 2736799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. fishersci.com [fishersci.com]

A Technical Guide to Methyl 3-amino-4-methylbenzoate for Research Applications

Methyl 3-amino-4-methylbenzoate is a valuable chemical intermediate widely utilized in organic synthesis and drug discovery.[1] As a biochemical reagent, it serves as a crucial building block for more complex molecules, including those with potential therapeutic applications.[2][3] Its molecular structure, featuring an amino group and a methyl group on a benzoate (B1203000) ring, provides versatile reactivity for developing active pharmaceutical ingredients (APIs) and other fine chemicals.[1] This guide provides an in-depth overview of its commercial availability, technical specifications, and key experimental applications for researchers, scientists, and drug development professionals.

Commercial Availability and Technical Specifications

Methyl 3-amino-4-methylbenzoate is available from numerous chemical suppliers for research and development purposes.[4] Purity levels are typically high, often exceeding 97-98%, ensuring reproducibility in sensitive synthetic applications.[5][6] The compound is generally supplied as a white, beige, or light brown crystalline powder.[1][5][7]

For procurement, researchers should always refer to the supplier's specific Certificate of Analysis for lot-specific data.[8] Key identifiers for this compound are its CAS Number, 18595-18-1, and its molecular formula, C9H11NO2.[8][9]

The table below summarizes the typical quantitative data and specifications from various commercial suppliers.

Property	Value	Source(s)
CAS Number	18595-18-1	[5][7][8][9][10]
Molecular Formula	C9H11NO2	[5][8][9][10]
Molecular Weight	165.19 g/mol	[8][9][10]
Typical Purity	>97% (Thermo Scientific), >98% (TCI), 98% min (Fortuna)	[2][5][6]
Appearance	White to Gray to Brown powder/crystal	[2][5][7]
Melting Point	113-117 °C (lit.), 114.0 to 117.0 °C	[5][7]
Solubility	Chloroform (Slightly), Methanol (Slightly)	[7]
Storage Conditions	Room temperature, in dark place, under inert atmosphere	[7][11]
Synonyms	3-Amino-4-methylbenzoic Acid Methyl Ester, Methyl 3-Amino-p-toluate	[5][8][10]

Key Applications and Experimental Protocols

Methyl 3-amino-4-methylbenzoate is a versatile reagent primarily used as an intermediate in the synthesis of pharmaceutical compounds. Notably, it has been used in the preparation of:

• Hedgehog Signaling Pathway Inhibitors : These are targeted for cancer treatment.[2]

• Perfluoroalkylated Indoles : These compounds are highly valuable in drug development.[2]

• Azo Dyes : As a precursor in diazotization-coupling reactions to create complex dye molecules.[2]

The workflow for producing the reagent itself often involves the esterification of 3-Amino-4-methylbenzoic acid.

Caption: Synthesis workflow for Methyl 3-amino-4-methylbenzoate.[2][9]

The following protocol details the use of Methyl 3-amino-4-methylbenzoate in a diazotization-coupling reaction to synthesize (5-Carbomethoxy-2-methylphenyl)(4-hydroxypheny)diazene.[2]

Materials:

• Methyl 3-amino-4-methylbenzoate (1.62 g, 10.0 mmol)

• 6N Hydrochloric Acid (HCl, 6 mL)

• Sodium Nitrite (B80452) (NaNO2, 0.9 g, 12.0 mmol)

• Phenol (B47542)

• 21% aqueous Sodium Hydroxide (NaOH) solution (6 mL)

• 4N aqueous HCl

• Ice, Water, Ethanol (B145695)

Procedure:

• Diazotization: Dissolve Methyl 3-amino-4-methylbenzoate (1.62 g) in 6N HCl (6 mL). Cool the solution in an ice bath. Add sodium nitrite (0.9 g) to diazotize the amine.

• Coupling: In a separate cold vessel, prepare a solution of phenol in 21% aqueous NaOH (6 mL). Slowly add the diazotized solution to the cold phenol solution.

• Precipitation: After 20 minutes, acidify the reaction mixture by adding 4N aqueous HCl. Pour the solution into cold water.

• Isolation and Purification: Filter the resulting precipitate and wash it with water. Recrystallize the crude product from ethanol to yield the final product as red crystals.[2]

The logical flow of this experimental procedure can be visualized as follows.

Caption: Experimental workflow for an Azo dye synthesis.[2]

References

• 1. Methyl 3-Amino 4- Methyl Benzoate Manufacturer in Padra, Gujarat [kaivalchem.com]
• 2. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. calpaclab.com [calpaclab.com]
• 5. Methyl 3-Amino-4-methylbenzoate 18595-18-1 | TCI AMERICA [tcichemicals.com]
• 6. Methyl 3-amino-4-methylbenzoate, 97% 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 7. Methyl 3-amino-4-methylbenzoate CAS#: 18595-18-1 [m.chemicalbook.com]
• 8. scbt.com [scbt.com]
• 9. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 10. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 18595-18-1|Methyl 3-amino-4-methylbenzoate|BLD Pharm [bldpharm.com]

The Biological Versatility of Methyl 3-amino-4-methylbenzoate Derivatives: A Technical Overview for Drug Discovery Professionals

An In-depth Exploration of Anticancer and Antimicrobial Potential

Methyl 3-amino-4-methylbenzoate, a seemingly simple aromatic ester, serves as a crucial scaffold for the synthesis of a diverse array of biologically active molecules. While the parent compound itself is primarily utilized as a chemical intermediate, its derivatives have demonstrated significant potential in medicinal chemistry, particularly as anticancer and antifungal agents. This technical guide provides a comprehensive overview of the biological activities of these derivatives, presenting quantitative data, detailed experimental methodologies, and visual representations of their mechanisms of action to support researchers and drug development professionals.

Anticancer Activity: Targeting Key Oncogenic Pathways

Derivatives of Methyl 3-amino-4-methylbenzoate have emerged as potent inhibitors of critical signaling pathways implicated in cancer progression, namely the Hedgehog and Bcr-Abl pathways.

Hedgehog Pathway Inhibition

The Hedgehog (Hh) signaling pathway plays a vital role in embryonic development and tissue homeostasis. Its aberrant activation is a known driver in several human cancers. Derivatives of Methyl 3-amino-4-methylbenzoate, specifically 4-(pyrimidin-2-ylamino)benzamides, have been designed and synthesized as inhibitors of this pathway.

Compound ID	Cell Line	Assay Type	IC50 (µM)	Reference
3c	NIH3T3-Gli-Luc	Gli-luciferase reporter	0.028	[1]
12af	NIH3T3-Gli-Luc	Gli-luciferase reporter	0.005	[2]
12bf	NIH3T3-Gli-Luc	Gli-luciferase reporter	0.003	[2]
23b	NIH3T3-Gli-Luc	Gli-luciferase reporter	0.002	[3]

Note: IC50 values represent the concentration of the compound required to inhibit 50% of the Gli-luciferase activity.

This cell-based assay is a standard method for quantifying the activity of the Hedgehog pathway by measuring the transcriptional activity of the Gli family of transcription factors.[4][5]

Materials:

• NIH/3T3 cells stably expressing a Gli-responsive firefly luciferase reporter and a constitutively expressed Renilla luciferase reporter.

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% calf serum and antibiotics.

• Low-serum medium (e.g., DMEM with 0.5% calf serum).

• Hedgehog pathway agonist (e.g., SAG or Shh-conditioned medium).

• Test compounds (derivatives of Methyl 3-amino-4-methylbenzoate).

• Dual-luciferase reporter assay system.

• Luminometer.

Procedure:

• Cell Seeding: Seed the stable NIH/3T3 cells into 96-well plates and culture until they reach confluence.[4]

• Treatment: Replace the growth medium with a low-serum medium. Treat the cells with a constant concentration of a Hedgehog pathway agonist and a serial dilution of the test inhibitor. Include appropriate controls (agonist alone, vehicle control).[4]

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 24 to 48 hours.[4]

• Cell Lysis: Remove the medium and lyse the cells using a passive lysis buffer.

• Luminescence Measurement: Use a dual-luciferase reporter assay system to measure both firefly and Renilla luciferase activities in a luminometer.

• Data Analysis: Normalize the firefly luciferase signal to the Renilla luciferase signal. Plot the normalized luciferase activity against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[4]

Experimental workflow for the Gli-luciferase reporter assay.

The Hedgehog signaling pathway is initiated by the binding of a Hedgehog ligand (e.g., Shh) to the Patched (PTCH) receptor. This relieves the inhibition of Smoothened (SMO), a G protein-coupled receptor-like molecule. Activated SMO then triggers a downstream cascade that ultimately leads to the activation of Gli transcription factors, which translocate to the nucleus and induce the expression of target genes involved in cell proliferation and survival.[4][5][6]

Simplified diagram of the Hedgehog signaling pathway.

Bcr-Abl Kinase Inhibition

The Bcr-Abl fusion protein, a constitutively active tyrosine kinase, is the hallmark of chronic myeloid leukemia (CML). A series of 3-(1H-1,2,3-triazol-1-yl)benzamide derivatives, synthesized from Methyl 3-amino-4-methylbenzoate, have been identified as potent pan-Bcr-Abl inhibitors, effective against both the wild-type and the drug-resistant T315I mutant.[7]

Compound ID	Bcr-Abl WT IC50 (nM)	Bcr-Abl T315I IC50 (nM)	K562 (CML cell line) IC50 (nM)	Reference
6q	0.60	1.12	2.5	[7][8]
6qo	0.36	0.98	1.8	[7][8]
3m	1273	39890	-	[9]

Note: IC50 values represent the concentration of the compound required to inhibit 50% of the kinase activity or cell proliferation.

This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the Bcr-Abl kinase.

Materials:

• Recombinant Bcr-Abl kinase (wild-type and/or T315I mutant).

• Kinase buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM DTT).

• ATP.

• Peptide substrate (e.g., a biotinylated peptide containing a tyrosine phosphorylation site).

• Test compounds.

• ADP-Glo™ Kinase Assay kit or similar detection system.

• Microplate reader.

Procedure:

• Reaction Setup: In a microplate, combine the kinase buffer, recombinant Bcr-Abl kinase, and the test compound at various concentrations.

• Pre-incubation: Incubate the mixture for a short period to allow the inhibitor to bind to the kinase.

• Initiation: Initiate the kinase reaction by adding a mixture of ATP and the peptide substrate.

• Incubation: Incubate the reaction at 30°C for a defined period (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of ADP produced (or substrate phosphorylated) using a suitable detection reagent and a microplate reader.[10]

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Experimental workflow for the in vitro Bcr-Abl kinase inhibition assay.

The Bcr-Abl fusion protein activates multiple downstream signaling pathways, including the RAS/MAPK pathway, the PI3K/AKT pathway, and the JAK/STAT pathway. These pathways collectively promote cell proliferation, inhibit apoptosis, and alter cell adhesion, leading to the leukemic phenotype.[11][12][13]

Simplified diagram of key signaling pathways activated by Bcr-Abl.

Antifungal Activity

While direct derivatization of Methyl 3-amino-4-methylbenzoate for antifungal purposes is not extensively documented, studies on structurally similar aminobenzoate and methylbenzoate derivatives have demonstrated promising antifungal activity. These findings suggest that the Methyl 3-amino-4-methylbenzoate scaffold holds potential for the development of novel antifungal agents.

Compound	Fungal Strain	MIC (µM)	Reference
Methyl 3-methyl-4-nitrobenzoate	Candida guilliermondii 207	39	[8][14]
Pentyl 3-methyl-4-nitrobenzoate	Candida guilliermondii 207	31	[8][14]
2-Aminobenzoic acid derivative 1	Candida albicans	70 µg/mL
2-Aminobenzoic acid derivative 2	Candida albicans	70 µg/mL

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of a compound that prevents visible growth of a microorganism.

This method is a standardized procedure for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.

Materials:

• 96-well microtiter plates.

• Fungal strains.

• Appropriate broth medium (e.g., RPMI-1640).

• Test compounds.

• Fungal inoculum standardized to a specific concentration.

• Microplate reader or visual inspection.

Procedure:

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in the broth medium directly in the 96-well plates.

• Inoculation: Add a standardized fungal inoculum to each well.

• Controls: Include a growth control (inoculum without compound) and a sterility control (medium without inoculum).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth, which can be assessed visually or by measuring the optical density with a microplate reader.

Experimental workflow for the broth microdilution antifungal susceptibility assay.

Conclusion

Methyl 3-amino-4-methylbenzoate serves as a valuable and versatile starting material for the synthesis of compounds with significant biological activities. Its derivatives have demonstrated potent inhibitory effects against key targets in oncology, such as the Hedgehog and Bcr-Abl signaling pathways, highlighting their potential as anticancer therapeutics. Furthermore, the antifungal activity observed in structurally related aminobenzoate derivatives suggests that this scaffold is a promising avenue for the development of novel antimicrobial agents. The data and protocols presented in this guide offer a solid foundation for researchers to further explore and exploit the therapeutic potential of Methyl 3-amino-4-methylbenzoate derivatives in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 3‐Methyl‐4‐Nitrobenzoate Derivates as Antifungal Drug Candidates: Biological and In Silico Evaluation | Scilit [scilit.com]
• 6. "Development of a cell-based assay for Bcr-Abl kinase activity and appl" by Steven Bradley Ouellette [docs.lib.purdue.edu]
• 7. researchgate.net [researchgate.net]
• 8. 2-Aminobenzothiazole derivatives: search for new antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Evaluation of Broth Microdilution Antifungal Susceptibility Testing Conditions for Trichophyton rubrum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Antifungal and Antibiofilm Activities of 2-Aminobenzoic Acid Derivatives Against a Clinical Ocular Candida albicans Isolate for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Methyl 3-amino-4-methylbenzoate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of Methyl 3-amino-4-methylbenzoate, a key intermediate in the preparation of various pharmaceutical compounds.[1] The synthesis is achieved via the esterification of 3-amino-4-methylbenzoic acid. Two effective methods are presented: a high-yield procedure utilizing thionyl chloride in methanol (B129727) and a classic Fischer esterification using a strong acid catalyst.

Introduction

Methyl 3-amino-4-methylbenzoate is a valuable building block in medicinal chemistry and drug development. Its structure, featuring an amino group and a methyl ester on a benzene (B151609) ring, allows for diverse functionalization, making it a crucial component in the synthesis of biologically active molecules. This application note details two reliable and reproducible methods for its preparation from 3-amino-4-methylbenzoic acid, providing researchers with practical and efficient synthetic routes.

Methods and Protocols

Two primary methods for the synthesis of Methyl 3-amino-4-methylbenzoate are outlined below. The choice of method may depend on the availability of reagents, desired scale, and sensitivity of subsequent reaction steps to residual impurities.

Method 1: Esterification using Thionyl Chloride in Methanol

This method offers high yields and is a common procedure for this transformation. Thionyl chloride reacts with methanol to form methyl sulfite, which in situ generates hydrochloric acid, the catalytic species for the esterification.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-amino-4-methylbenzoic acid (e.g., 1.00 g, 6.62 mmol) in anhydrous methanol (e.g., 25 mL).

• Reagent Addition: Cool the solution in an ice bath. Slowly add thionyl chloride (e.g., 1.71 g, 1.05 mL, 14.4 mmol) dropwise to the stirred solution.[1]

• Reaction: After the addition is complete, remove the ice bath and heat the mixture to reflux for 4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature and concentrate it under reduced pressure to remove excess methanol.

  • To the residue, add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (e.g., 40 mL) to neutralize the excess acid.

  • Extract the aqueous mixture with ethyl acetate (B1210297) (EtOAc).

  • Combine the organic phases and dry over anhydrous magnesium sulfate (B86663) (MgSO₄).

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure to yield the product. The resulting Methyl 3-amino-4-methylbenzoate is typically obtained as a beige or off-white powder.

Method 2: Fischer Esterification using Sulfuric Acid

Fischer esterification is a classic acid-catalyzed esterification reaction. This method avoids the use of thionyl chloride and employs a strong acid like sulfuric acid as the catalyst.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-amino-4-methylbenzoic acid (e.g., 6.1 g) and methanol (e.g., 20 mL).[2]

• Catalyst Addition: Carefully and slowly add concentrated sulfuric acid (H₂SO₄) (e.g., 2 mL) to the mixture while swirling.[2]

• Reaction: Heat the mixture to reflux for approximately 45 minutes.[2]

• Work-up:

  • After cooling, pour the reaction mixture into a separatory funnel containing water (e.g., 50 mL).

  • Rinse the reaction flask with dichloromethane (B109758) (CH₂Cl₂) (e.g., 40 mL) and add it to the separatory funnel.

  • Extract the product into the organic layer.

  • Wash the organic layer sequentially with water and a saturated sodium bicarbonate solution to neutralize the acid.

  • Finally, wash with a saturated sodium chloride solution (brine).

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent by rotary evaporation. The crude product can be further purified by distillation or recrystallization if necessary.

Data Presentation

The following table summarizes the key quantitative data for the described synthetic methods.

Parameter	Method 1: Thionyl Chloride	Method 2: Fischer Esterification
Starting Material	3-Amino-4-methylbenzoic acid	3-Amino-4-methylbenzoic acid
Reagents	Thionyl chloride, Methanol	Sulfuric acid, Methanol
Reaction Time	4 hours[1]	45 minutes[2]
Reaction Temperature	Reflux	Reflux[2]
Reported Yield	~97%[1]	Typically high, though specific yield for this substrate may vary.
Product Form	Beige powder[1]	Off-white solid

Product Characterization

The final product, Methyl 3-amino-4-methylbenzoate, should be characterized to confirm its identity and purity.

• Appearance: White to off-white or beige crystalline powder.

• Melting Point: 114-115 °C.

• Spectroscopic Data:

  • ¹H NMR: The proton NMR spectrum is a key tool for structural confirmation.[3]

  • ¹³C NMR: Carbon NMR provides further evidence of the molecular structure.

  • IR Spectroscopy: Infrared spectroscopy can confirm the presence of key functional groups such as the N-H stretches of the amine, the C=O stretch of the ester, and C-O stretches.

Experimental Workflow and Signaling Pathway Diagrams

To visually represent the synthesis and purification process, the following workflow diagrams have been generated using the DOT language.

Caption: Experimental workflow for the synthesis of Methyl 3-amino-4-methylbenzoate.

References

• 1. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 2. personal.tcu.edu [personal.tcu.edu]
• 3. Methyl 3-amino-4-methylbenzoate(18595-18-1) 1H NMR spectrum [chemicalbook.com]

Application Notes and Protocols: Palladium-Catalyzed Synthesis of Methyl 3-amino-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and a comprehensive protocol for the synthesis of Methyl 3-amino-4-methylbenzoate, a key intermediate in the preparation of various pharmaceutical compounds and bioactive molecules.[1] The featured methodology is the palladium-catalyzed Buchwald-Hartwig amination, a powerful and versatile C-N bond-forming reaction. This approach offers a significant advantage over traditional methods, such as nitro-group reduction or esterification of the corresponding carboxylic acid, by providing a direct route from readily available aryl halides. These traditional methods, while effective, can sometimes involve harsh reagents or multiple steps.[2] This protocol details the synthesis from Methyl 3-bromo-4-methylbenzoate using an ammonia (B1221849) surrogate, a palladium catalyst, and a suitable ligand.

Introduction

Methyl 3-amino-4-methylbenzoate is a valuable building block in organic synthesis, particularly in the development of novel therapeutics. Its structure, featuring an amino group and a methyl ester on a benzene (B151609) ring, allows for diverse functionalization. The Buchwald-Hartwig amination has emerged as a premier method for the synthesis of arylamines from aryl halides due to its broad substrate scope, functional group tolerance, and generally high yields.[3][4] This reaction has been continually refined, with the development of sophisticated catalyst systems enabling the coupling of a wide array of amines, including ammonia equivalents, with various aryl halides.[4][5][6]

The palladium-catalyzed amination of Methyl 3-bromo-4-methylbenzoate presents a direct and efficient route to the target compound. The selection of the appropriate palladium precursor, phosphine (B1218219) ligand, base, and solvent is critical for achieving high conversion and selectivity. This document outlines a generalized protocol based on established precedents for the Buchwald-Hartwig amination of sterically hindered and electron-rich aryl bromides.

Reaction Scheme

Caption: General scheme for the palladium-catalyzed synthesis of Methyl 3-amino-4-methylbenzoate.

Experimental Protocol

This protocol is a general guideline and may require optimization for specific laboratory conditions and scales.

Materials:

• Methyl 3-bromo-4-methylbenzoate (commercially available)[7][8]

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• A suitable phosphine ligand (e.g., XPhos, RuPhos, or a Josiphos-type ligand)

• An ammonia surrogate (e.g., aqueous ammonia, ammonium (B1175870) salt, or a protected amine like benzophenone (B1666685) imine)

• A strong base (e.g., sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), or potassium phosphate (B84403) (K₃PO₄))

• Anhydrous toluene (B28343) or 1,4-dioxane

• Anhydrous workup and purification solvents (e.g., ethyl acetate, hexanes, dichloromethane)

• Inert gas (Argon or Nitrogen)

Equipment:

• Schlenk flask or a sealed reaction tube

• Magnetic stirrer and hotplate with a temperature controller

• Inert atmosphere glovebox or Schlenk line

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Column chromatography setup

• NMR spectrometer and/or other analytical instrumentation for characterization

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precursor (0.5-2 mol%), the phosphine ligand (1-4 mol%), and the base (1.5-2.5 equivalents) to a dry Schlenk flask or reaction tube equipped with a magnetic stir bar.

• Reagent Addition: Add Methyl 3-bromo-4-methylbenzoate (1.0 equivalent) and the chosen anhydrous solvent (e.g., toluene or 1,4-dioxane) to the flask.

• Ammonia Source: Introduce the ammonia source. If using aqueous ammonia, it should be added carefully. For solid ammonium salts, they should be finely powdered and added with the other solids. If a protected amine is used, it is typically added as a solution or neat liquid.

• Reaction Conditions: Seal the flask or tube and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified Methyl 3-amino-4-methylbenzoate by NMR spectroscopy and mass spectrometry to confirm its identity and purity.[1][9][10]

Data Presentation

Table 1: Representative Reaction Conditions for Buchwald-Hartwig Amination of Aryl Bromides with Ammonia Surrogates.

Entry	Aryl Bromide	Pd Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromo-o-xylene	Pd(OAc)₂ (1)	RuPhos (2)	NaOtBu (1.5)	Toluene	100	12	85
2	2-Bromotoluene	Pd₂(dba)₃ (0.5)	XPhos (1.5)	K₃PO₄ (2.0)	Dioxane	110	24	78
3	4-Bromoanisole	Pd(OAc)₂ (2)	Josiphos (4)	LiHMDS (2.2)	THF	80	18	92
4	Methyl 3-bromobenzoate	Pd(OAc)₂ (1.5)	cataCXium A (3)	K₂CO₃ (2.0)	t-BuOH	100	24	88

Note: The data in this table is illustrative and based on typical conditions reported for similar substrates. Actual yields for the synthesis of Methyl 3-amino-4-methylbenzoate may vary and require optimization.

Visualizations

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of Methyl 3-amino-4-methylbenzoate.

Safety Precautions

• Palladium catalysts and phosphine ligands can be air and moisture sensitive; handle them under an inert atmosphere.

• Strong bases like sodium tert-butoxide and LiHMDS are corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE).

• Organic solvents are flammable. Work in a well-ventilated fume hood away from ignition sources.

• Always consult the Safety Data Sheet (SDS) for all chemicals before use.

Conclusion

The palladium-catalyzed Buchwald-Hartwig amination provides an efficient and direct method for the synthesis of Methyl 3-amino-4-methylbenzoate from its corresponding aryl bromide. The protocol outlined in this document, based on established literature precedents, offers a robust starting point for researchers in academic and industrial settings. Optimization of the catalyst system and reaction conditions may be necessary to achieve the highest possible yields for this specific transformation. The versatility of this methodology makes it a valuable tool in the synthesis of key intermediates for drug discovery and development.

References

• 1. guidechem.com [guidechem.com]
• 2. 148547-19-7 Cas No. | Methyl 4-bromo-3-methylbenzoate | Apollo [store.apolloscientific.co.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald–Hartwig Amination with Aqueous Ammonia [synthesisspotlight.com]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. Methyl 3-Bromo-4-methylbenzoate 98.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 8. Methyl 3-bromo-4-methylbenzoate | 104901-43-1 [chemicalbook.com]
• 9. Methyl 3-amino-4-methylbenzoate(18595-18-1) 1H NMR [m.chemicalbook.com]
• 10. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification of 3-Amino-4-methylbenzoic Acid

Introduction

The esterification of carboxylic acids is a fundamental reaction in organic synthesis, with broad applications in the pharmaceutical, fragrance, and polymer industries. Methyl 3-amino-4-methylbenzoate, the target compound of this protocol, serves as a valuable intermediate in the synthesis of various biologically active molecules and pharmaceutical agents.[1][2] This document provides a detailed protocol for the synthesis of methyl 3-amino-4-methylbenzoate from 3-amino-4-methylbenzoic acid via a Fischer-type esterification reaction. The described method utilizes thionyl chloride in methanol (B129727), a common and efficient approach for this transformation.[1][3]

Reaction Principle

The esterification of 3-amino-4-methylbenzoic acid is achieved through an acid-catalyzed reaction with methanol. In this protocol, thionyl chloride (SOCl₂) is added to methanol, which generates hydrochloric acid (HCl) in situ. The HCl acts as the catalyst, protonating the carbonyl oxygen of the carboxylic acid. This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the methanol. Subsequent proton transfer and elimination of a water molecule yield the methyl ester. The presence of the amino group on the aromatic ring requires consideration, as it can be protonated by the acid catalyst.[4][5] Therefore, a sufficient amount of the acid catalyst is necessary to ensure the reaction proceeds efficiently.

Reaction Scheme:

Caption: Chemical reaction for the esterification of 3-amino-4-methylbenzoic acid.

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedure for the synthesis of methyl 3-amino-4-methylbenzoate.

Materials:

• 3-Amino-4-methylbenzoic acid

• Anhydrous Methanol (MeOH)

• Thionyl chloride (SOCl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (B1210297) (EtOAc)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ice

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Dropping funnel

• Heating mantle

• Rotary evaporator

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Filtration apparatus (Büchner funnel and filter paper)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-amino-4-methylbenzoic acid in anhydrous methanol.[1][3]

• Addition of Thionyl Chloride: Cool the solution in an ice bath. Slowly add thionyl chloride dropwise to the stirred solution using a dropping funnel.[1][3] An exothermic reaction will occur.

• Reflux: After the addition is complete, remove the ice bath and attach a reflux condenser. Heat the reaction mixture to reflux and maintain for a specified period (e.g., 4-6 hours).[1][3] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup - Concentration: After the reaction is complete, allow the mixture to cool to room temperature. Concentrate the solution under reduced pressure using a rotary evaporator to remove the excess methanol.[1][3]

• Workup - Neutralization: To the resulting residue, add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the excess acid.[3] The pH should be adjusted to approximately 7.5-8.[1]

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate.[1][3] Combine the organic layers.

• Workup - Drying and Filtration: Dry the combined organic extracts over anhydrous magnesium sulfate or sodium sulfate.[1][3] Filter the drying agent.

• Isolation of Product: Remove the solvent from the filtrate by rotary evaporation to yield the crude product.[1][3]

• Purification (Optional): The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to obtain a beige or white powder.[3]

Caption: Experimental workflow for the synthesis of methyl 3-amino-4-methylbenzoate.

Data Presentation

The following table summarizes the quantitative data from a representative synthesis of methyl 3-amino-4-methylbenzoate.

Parameter	Value	Reference
Reactants
3-Amino-4-methylbenzoic acid	1.00 g (6.62 mmol)
Anhydrous Methanol	25 mL
Thionyl chloride	1.71 g (14.4 mmol, 1.05 mL)
Reaction Conditions
Reaction Temperature	Reflux
Reaction Time	4 hours
Product
Product Name	Methyl 3-amino-4-methylbenzoate
Yield	1.06 g (6.42 mmol, 97%)
Appearance	Beige powder	[3]
Melting Point	113-117 °C (lit.)	[1][2]

Troubleshooting and Safety Precautions

• Low Yield: Incomplete reaction can be a cause of low yield. Ensure the reaction goes to completion by monitoring with TLC. The use of a large excess of methanol can also help drive the equilibrium towards the product side.[5]

• Impure Product: The primary byproduct is water. However, side reactions such as N-acylation can occur.[5] Purification by recrystallization is recommended to remove impurities.

• Safety: Thionyl chloride is a corrosive and toxic substance. All manipulations should be carried out in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. The reaction is exothermic, especially during the addition of thionyl chloride, and should be controlled by cooling.

Conclusion

The described protocol provides a reliable and high-yielding method for the synthesis of methyl 3-amino-4-methylbenzoate. The use of thionyl chloride in methanol is an effective way to achieve the esterification of 3-amino-4-methylbenzoic acid. The detailed experimental procedure and data presentation are intended to be a valuable resource for researchers in organic synthesis and drug development.

References

• 1. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 2. Methyl 3-amino-4-methyl benzoate [chembk.com]
• 3. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Methyl 3-amino-4-methylbenzoate in Pharmaceutical Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl 3-amino-4-methylbenzoate is a versatile aromatic building block crucial in the synthesis of a range of pharmaceutical compounds. Its bifunctional nature, possessing both an amine and a methyl ester group on a substituted benzene (B151609) ring, allows for diverse chemical modifications, making it a valuable starting material in medicinal chemistry. This document provides detailed application notes and experimental protocols for the use of Methyl 3-amino-4-methylbenzoate in the synthesis of key pharmaceutical agents, with a focus on tyrosine kinase inhibitors and other bioactive molecules.

Key Applications

Methyl 3-amino-4-methylbenzoate is a pivotal intermediate in the synthesis of several targeted cancer therapies, most notably the Bcr-Abl tyrosine kinase inhibitors Nilotinib and Imatinib (B729), which are used in the treatment of chronic myeloid leukemia (CML).[1][2] Beyond these, it serves as a precursor for compounds targeting other significant signaling pathways implicated in cancer and other diseases, including the Hedgehog signaling pathway.[3]

I. Synthesis of Tyrosine Kinase Inhibitors: Nilotinib and Imatinib

The primary application of Methyl 3-amino-4-methylbenzoate is in the synthesis of the core intermediate, 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid, which is a precursor to both Nilotinib and Imatinib.[2][4]

Synthetic Workflow for Nilotinib and Imatinib Precursor

Caption: Synthetic route from Methyl 3-amino-4-methylbenzoate to a key precursor of Nilotinib and Imatinib.

Experimental Protocols

Protocol 1: Synthesis of Methyl 3-guanidino-4-methylbenzoate

This protocol describes the conversion of Methyl 3-amino-4-methylbenzoate to its guanidino derivative.

• Materials:

  • Methyl 3-amino-4-methylbenzoate

  • Cyanamide (50% aqueous solution)

  • Concentrated Hydrochloric Acid (36%)

  • Methanol (B129727) or Ethanol

  • n-Butanol

• Procedure:

  • To a reaction vessel, add Methyl 3-amino-4-methylbenzoate (1.0 eq) and methanol or ethanol.

  • Add a 50% aqueous solution of cyanamide (1.0-1.2 eq).

  • Heat the mixture to 70-80°C.

  • Slowly add concentrated hydrochloric acid (1.1 eq) dropwise.

  • Heat the reaction to reflux (approximately 100°C) and maintain for 3-6 hours, monitoring the pH and adding more HCl if necessary to maintain a pH of around 3.

  • After the reaction is complete, distill the solvent under reduced pressure.

  • Add n-butanol and continue distillation until a solid precipitate forms.

  • Cool the mixture and filter the solid. Wash with acetone (B3395972) and dry to obtain 3-guanidino-4-methylbenzoate hydrochloride.

Protocol 2: Synthesis of 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid

This protocol details the cyclization reaction to form the pyrimidine ring system.

• Materials:

  • 3-Guanidino-4-methylbenzoate hydrochloride (from Protocol 1)

  • 3-(Dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one

  • Sodium Hydroxide (B78521)

  • 1-Butanol

  • Deionized Water

• Procedure:

  • Suspend 3-guanidino-4-methylbenzoate hydrochloride (1.0 eq) and 3-(dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one (1.1 eq) in 1-butanol.

  • Add sodium hydroxide (1.0 eq) and heat the mixture to reflux for 12 hours under a nitrogen atmosphere.

  • Cool the reaction mixture to room temperature.

  • Add a solution of sodium hydroxide in deionized water and heat to reflux.

  • Cool the mixture, and add hydrochloric acid to adjust the pH and precipitate the product.

  • Filter the solid, wash with deionized water, and dry under vacuum to yield 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid.[5]

Quantitative Data

Intermediate/Product	Starting Material	Reagents	Solvent	Yield (%)	Purity (%)	Reference
3-Guanidino-4-methylbenzoic acid hydrochloride	Methyl 3-amino-4-methylbenzoate	Cyanamide, HCl	Methanol	~52	-	[6]
4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid	Methyl 3-guanidino-4-methylbenzoate	3-(Dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one, NaOH	1-Butanol	-	-	[5]
Nilotinib	4-Methyl-3-[...]benzoic acid	5-(4-methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-benzenamine, SOCl₂	NMP	94	>99	[7]
Imatinib	4-Methyl-N3-[...]benzene-1,3-diamine	4-(4-methylpiperazine-1-methyl)-benzoyl chloride	-	91	-	[8]

Yields and purities can vary based on reaction scale and purification methods.

Target Signaling Pathway: Bcr-Abl

Nilotinib and Imatinib are potent inhibitors of the Bcr-Abl tyrosine kinase, the fusion protein product of the Philadelphia chromosome, which is a hallmark of CML. Bcr-Abl has constitutively active tyrosine kinase activity that drives uncontrolled cell proliferation and survival.

Caption: Simplified Bcr-Abl signaling pathway targeted by Nilotinib and Imatinib.

II. Synthesis of Hedgehog Signaling Pathway Inhibitors

Methyl 3-amino-4-methylbenzoate can also be utilized in the synthesis of compounds designed to inhibit the Hedgehog (Hh) signaling pathway, which is implicated in various cancers.[3]

General Synthetic Approach

A common strategy involves the acylation of the amino group of Methyl 3-amino-4-methylbenzoate with a suitable acid chloride, followed by further modifications to generate the final inhibitor.

Experimental Protocol

Protocol 3: Synthesis of a 4-(Pyrimidin-2-ylamino)benzamide Derivative

This protocol provides a general method for the synthesis of a class of Hedgehog signaling inhibitors.

• Materials:

  • Methyl 3-amino-4-methylbenzoate

  • Aryl or Heteroaryl Acyl Chloride

  • Pyridine (B92270) or another suitable base

  • Dichloromethane (DCM) or another suitable solvent

• Procedure:

  • Dissolve Methyl 3-amino-4-methylbenzoate (1.0 eq) in dry DCM in a reaction flask.

  • Add pyridine (1.2 eq) and cool the mixture to 0°C.

  • Slowly add the desired acyl chloride (1.1 eq) dissolved in dry DCM.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The resulting amide can be further modified, for example, by hydrolysis of the ester and subsequent amidation, or by cross-coupling reactions to introduce the pyrimidinylamino moiety.

Target Signaling Pathway: Hedgehog

The Hedgehog signaling pathway is crucial for embryonic development and its aberrant activation in adults can lead to cancer. The pathway is initiated by the binding of a Hedgehog ligand to the Patched (PTCH) receptor, which relieves the inhibition of Smoothened (SMO), leading to the activation of GLI transcription factors.

Caption: Overview of the Hedgehog signaling pathway.

III. Other Pharmaceutical Applications

The reactivity of Methyl 3-amino-4-methylbenzoate also lends itself to the synthesis of other classes of bioactive molecules, including perfluoroalkylated indoles and neuroprotective agents.[3]

Synthesis of Perfluoroalkylated Indoles

Perfluoroalkylated indoles are of interest in drug development due to the unique properties conferred by the fluorine atoms. Methyl 3-amino-4-methylbenzoate can be used as a starting material for the construction of the indole (B1671886) ring system through various synthetic strategies, such as the Fischer indole synthesis, after appropriate modification.

Synthesis of Neuroprotective Agents

The core structure of Methyl 3-amino-4-methylbenzoate can be incorporated into molecules designed to have neuroprotective effects. For example, it can be acylated with various carboxylic acids to produce a library of amides for screening for neuroprotective activity.

Conclusion

Methyl 3-amino-4-methylbenzoate is a highly valuable and versatile building block in the synthesis of pharmaceutical compounds. Its utility is prominently demonstrated in the creation of targeted cancer therapies like Nilotinib and Imatinib. The protocols and data presented here offer a foundational guide for researchers in drug discovery and development to leverage the synthetic potential of this important intermediate. Further exploration of its reactivity can undoubtedly lead to the discovery of novel therapeutic agents for a wide range of diseases.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. researchgate.net [researchgate.net]
• 4. WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine - Google Patents [patents.google.com]
• 5. Synthesis, molecular modeling, and biological evaluation of novel imatinib derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Nilotinib synthesis - chemicalbook [chemicalbook.com]
• 8. CN101735196B - Method for synthesizing Imatinib - Google Patents [patents.google.com]

Application Notes and Protocols: Electrophilic Reactions of Methyl 3-amino-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-amino-4-methylbenzoate is a versatile organic intermediate utilized in the synthesis of various pharmaceutical molecules and bioactive compounds.[1][2] Its structure, featuring an activated aromatic ring with an amino group and a methyl group, along with a metabolically labile ester functional group, makes it a key building block in medicinal chemistry. The amino group readily reacts with a variety of electrophiles, enabling the construction of more complex molecular architectures. This document provides detailed application notes and experimental protocols for the reaction of methyl 3-amino-4-methylbenzoate with several classes of electrophiles.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₉H₁₁NO₂	[1][3]
Molecular Weight	165.19 g/mol	[1][3]
Appearance	White to grayish-white crystalline solid	[1]
Melting Point	113-117 °C	[1]
Solubility	Moderately soluble in chloroform (B151607) and methanol, with better solubility upon heating.	[1]

Reactions with Electrophiles

The reactivity of methyl 3-amino-4-methylbenzoate towards electrophiles is primarily dictated by the nucleophilic amino group and the electron-rich aromatic ring. The amino and methyl groups are ortho, para-directing activators for electrophilic aromatic substitution, while the methyl ester is a meta-directing deactivator. The interplay of these effects governs the regioselectivity of the reactions.

Diazotization-Coupling Reactions

The primary amino group of methyl 3-amino-4-methylbenzoate can be readily converted to a diazonium salt upon treatment with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid).[4][5] This diazonium salt is a versatile intermediate that can subsequently undergo coupling reactions with activated aromatic compounds, such as phenols, to form highly colored azo compounds.[4] These azo dyes have applications in various industries.

Experimental Protocol: Synthesis of (5-Carbomethoxy-2-methylphenyl)(4-hydroxyphenyl)diazene [4]

Materials:

• Methyl 3-amino-4-methylbenzoate (1.62 g, 10.0 mmol)

• 6N Hydrochloric acid (6 mL)

• Sodium nitrite (0.9 g, 12.0 mmol)

• Phenol (B47542)

• 21% aqueous Sodium Hydroxide solution (6 mL)

• 4N aqueous Hydrochloric Acid

• Ethanol (B145695)

• Ice bath

• Standard laboratory glassware

Procedure:

• Dissolve methyl 3-amino-4-methylbenzoate (1.62 g) in 6N HCl (6 mL).

• Cool the solution in an ice bath.

• Diazotize the cooled solution by the slow, dropwise addition of a solution of sodium nitrite (0.9 g) in a small amount of water. Maintain the temperature below 5 °C.

• In a separate beaker, prepare a cold solution of phenol in 21% aqueous NaOH solution (6 mL).

• Slowly add the freshly prepared diazonium salt solution to the cold phenol solution with stirring.

• After 20 minutes of stirring in the cold, acidify the reaction mixture by adding 4N aqueous HCl.

• Pour the acidified solution into cold water to precipitate the product.

• Filter the precipitate and wash thoroughly with water.

• Recrystallize the crude product from ethanol to yield the purified (5-Carbomethoxy-2-methylphenyl)(4-hydroxyphenyl)diazene as red crystals.

Quantitative Data:

Product	Yield	Melting Point
(5-Carbomethoxy-2-methylphenyl)(4-hydroxyphenyl)diazene	74%	181.3-182.2 °C

Reaction Workflow:

Caption: General workflow for the diazotization of methyl 3-amino-4-methylbenzoate and subsequent azo coupling.

N-Acylation Reactions

The nucleophilic amino group of methyl 3-amino-4-methylbenzoate readily undergoes acylation with various acylating agents such as acyl chlorides, acid anhydrides, or N-acylbenzotriazoles to form the corresponding amides.[6][7] This reaction is fundamental in drug development for introducing diverse functionalities and modifying the physicochemical properties of the parent molecule. N-acylation using N-acylbenzotriazoles is often preferred due to the mild reaction conditions and high yields.[6]

Experimental Protocol: General N-Acylation using an Acyl Chloride (Schotten-Baumann Conditions) [7]

Materials:

• Methyl 3-amino-4-methylbenzoate

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.0-1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA) (1.1-1.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware

Procedure:

• Dissolve methyl 3-amino-4-methylbenzoate in anhydrous DCM in a round-bottom flask.

• Add TEA or DIEA (1.1-1.5 equivalents) to the solution and stir for 10 minutes at room temperature.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add the desired acyl chloride (1.0-1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude N-acylated product.

• The product can be further purified by column chromatography or recrystallization if necessary.

Reaction Principle:

Caption: N-acylation of methyl 3-amino-4-methylbenzoate with an acyl chloride.

Reductive Amination (N-Alkylation)

While direct N-alkylation can sometimes lead to multiple alkylations, reductive amination offers a more controlled method for introducing alkyl groups. This involves the reaction of the amine with an aldehyde or ketone to form an intermediate imine, which is then reduced in situ to the corresponding amine.

Application Example: Synthesis of methyl 4-methyl-3-((4-(proparg-1-yloxy)benzyl)amino)benzoate [4]

In a reported synthesis, methyl 3-amino-4-methylbenzoate was reacted with 4-proparg-1-yloxybenzaldehyde.[4] This reaction proceeds via the formation of an imine intermediate, which is then reduced to the secondary amine product.

Reaction Scheme:

Caption: Reductive amination of methyl 3-amino-4-methylbenzoate.

Electrophilic Aromatic Substitution

The benzene (B151609) ring of methyl 3-amino-4-methylbenzoate is activated towards electrophilic aromatic substitution by the strong activating, ortho, para-directing amino group and the weakly activating, ortho, para-directing methyl group. The ester group is a deactivating, meta-directing group. The positions ortho and para to the amino group (positions 2 and 5) are the most activated.

• Halogenation: Reactions with halogens (e.g., Br₂, Cl₂) in the presence of a Lewis acid catalyst are expected to introduce a halogen atom onto the aromatic ring, likely at position 5, which is para to the amino group and ortho to the methyl group, and sterically accessible.

• Nitration: Nitration using a mixture of nitric acid and sulfuric acid would introduce a nitro group. The strong directing effect of the amino group would favor substitution at the positions ortho and para to it. However, under strongly acidic conditions, the amino group will be protonated to form an ammonium (B1175870) salt, which is a deactivating, meta-directing group. This can complicate the regioselectivity of the reaction.

General Principle of Electrophilic Aromatic Substitution:

Caption: Mechanism of electrophilic aromatic substitution on methyl 3-amino-4-methylbenzoate.

Conclusion

Methyl 3-amino-4-methylbenzoate is a valuable starting material for the synthesis of a wide range of derivatives through reactions with various electrophiles. The protocols and principles outlined in these application notes provide a foundation for researchers in drug discovery and chemical synthesis to utilize this versatile building block in their work. Careful consideration of the reaction conditions and the directing effects of the substituents is crucial for achieving the desired products with high yield and selectivity.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Methyl 3-amino-4-methylbenzoate [chembk.com]
• 3. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Derivatization of the Amino Group in Methyl 3-amino-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical modification of the amino group of Methyl 3-amino-4-methylbenzoate, a key intermediate in the synthesis of various pharmaceutical compounds and other bioactive molecules. The derivatization of this primary aromatic amine via N-acylation, N-sulfonylation, and N-reductive amination allows for the exploration of structure-activity relationships and the development of new chemical entities.

Introduction

Methyl 3-amino-4-methylbenzoate is a versatile building block in medicinal chemistry and materials science. Its aromatic amino group offers a reactive handle for a variety of chemical transformations, enabling the introduction of diverse functional groups. This document outlines established laboratory procedures for three common and important derivatization reactions of the amino group:

• N-Acylation: The introduction of an acyl group, which can modify the electronic and steric properties of the molecule, and can serve as a precursor for further functionalization.

• N-Sulfonylation: The formation of a sulfonamide linkage, a common motif in many therapeutic agents, which can impart significant changes in biological activity and physicochemical properties.

• N-Reductive Amination: A method for the alkylation of the amino group, allowing for the introduction of various alkyl or arylalkyl substituents, which is crucial for probing the steric and electronic requirements of biological targets.

Data Presentation

The following tables summarize the expected products and their key physicochemical properties based on the derivatization of Methyl 3-amino-4-methylbenzoate.

Table 1: N-Acylation of Methyl 3-amino-4-methylbenzoate

Acylating Agent	Product Name	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Physical State
Acetyl Chloride	Methyl 3-acetamido-4-methylbenzoate	C₁₁H₁₃NO₃	207.23	>90	Solid
Butyryl Chloride	Methyl 3-(butyrylamino)-4-methylbenzoate	C₁₃H₁₇NO₃	235.28	~75-85	Solid

Table 2: N-Sulfonylation of Methyl 3-amino-4-methylbenzoate

Sulfonylating Agent	Product Name	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Physical State
p-Toluenesulfonyl Chloride	Methyl 4-methyl-3-(tosylamino)benzoate	C₁₆H₁₇NO₄S	319.38	>80	Solid

Table 3: N-Reductive Amination of Methyl 3-amino-4-methylbenzoate

Carbonyl Compound / Reducing Agent	Product Name	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Physical State
Formaldehyde (B43269) / Sodium Borohydride (B1222165)	Methyl 3-(dimethylamino)-4-methylbenzoate	C₁₁H₁₅NO₂	193.24	>80	Solid/Oil
Benzaldehyde / Sodium Borohydride	Methyl 3-(benzylamino)-4-methylbenzoate	C₁₆H₁₇NO₂	255.31	>70	Solid

Experimental Protocols

N-Acylation Protocol (Acetylation)

This protocol describes the N-acetylation of Methyl 3-amino-4-methylbenzoate using acetyl chloride.

Materials:

• Methyl 3-amino-4-methylbenzoate

• Acetyl Chloride

• Pyridine (B92270) (or another suitable base, e.g., triethylamine)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve Methyl 3-amino-4-methylbenzoate (1.0 eq) in anhydrous dichloromethane.

• Add pyridine (1.2 eq) to the solution and cool the flask in an ice bath with stirring.

• Slowly add acetyl chloride (1.1 eq) dropwise to the cooled solution via a dropping funnel.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate (B1210297)/hexanes) to yield Methyl 3-acetamido-4-methylbenzoate as a solid.

N-Sulfonylation Protocol (Tosylatiion)

This protocol details the N-sulfonylation of Methyl 3-amino-4-methylbenzoate with p-toluenesulfonyl chloride.

Materials:

• Methyl 3-amino-4-methylbenzoate

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve Methyl 3-amino-4-methylbenzoate (1.0 eq) in anhydrous pyridine in a round-bottom flask.

• Add p-toluenesulfonyl chloride (1.1 eq) portion-wise to the solution with stirring.

• Heat the reaction mixture to 50-60 °C and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature and pour it into ice-cold 1 M HCl.

• Extract the aqueous mixture with dichloromethane.

• Combine the organic extracts and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain Methyl 4-methyl-3-(tosylamino)benzoate.

N-Reductive Amination Protocol (Dimethylation)

This protocol describes the N,N-dimethylation of Methyl 3-amino-4-methylbenzoate using formaldehyde as the carbonyl source and sodium borohydride as the reducing agent.

Materials:

• Methyl 3-amino-4-methylbenzoate

• Formaldehyde (37% aqueous solution)

• Sodium Borohydride (NaBH₄)

• Methanol (B129727)

• Acetic acid

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of Methyl 3-amino-4-methylbenzoate (1.0 eq) in methanol in a round-bottom flask, add formaldehyde solution (2.5 eq).

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the intermediate iminium ion.

• Cool the reaction mixture in an ice bath and add sodium borohydride (1.5 eq) portion-wise, ensuring the temperature remains below 20 °C.

• After the addition is complete, remove the ice bath and stir the reaction at room temperature for an additional 2-3 hours.

• Quench the reaction by the slow addition of water.

• Concentrate the mixture on a rotary evaporator to remove most of the methanol.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford Methyl 3-(dimethylamino)-4-methylbenzoate.

Visualizations

The following diagrams illustrate the chemical transformations described in the protocols.

Caption: N-Acylation of Methyl 3-amino-4-methylbenzoate.

Caption: N-Sulfonylation of Methyl 3-amino-4-methylbenzoate.

Caption: N-Reductive Amination of Methyl 3-amino-4-methylbenzoate.

Caption: General Experimental Workflow for Derivatization.

The Role of Methyl 3-amino-4-methylbenzoate in the Synthesis of Bioactive Heterocyclic Compounds: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of Methyl 3-amino-4-methylbenzoate as a key intermediate in the synthesis of medicinally important heterocyclic compounds. The unique structural features of this aromatic amine, possessing both an amino and a methyl ester group, make it a versatile precursor for constructing a variety of fused heterocyclic systems, including quinazolinones and triazoles, which are known to exhibit a wide range of biological activities.

Introduction to Methyl 3-amino-4-methylbenzoate

Methyl 3-amino-4-methylbenzoate (also known as Methyl 3-amino-p-toluate) is a commercially available organic compound with the molecular formula C₉H₁₁NO₂.[1] It serves as a valuable building block in medicinal chemistry, primarily due to the reactive amino group and the modifiable methyl ester functionality.[2] These groups allow for a diverse range of chemical transformations, enabling the synthesis of complex molecules with potential therapeutic applications. The presence of the methyl group on the benzene (B151609) ring also influences the electronic and steric properties of the final compounds, which can be crucial for their biological activity.

Application Note 1: Synthesis of Quinazolinone Derivatives

Quinazolinones are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of numerous natural products and synthetic drugs.[3] Derivatives of quinazolinone are well-documented to possess a broad spectrum of pharmacological activities, including anticancer, antibacterial, anti-inflammatory, and anticonvulsant properties.[3][4] The 7-methyl-substituted quinazolinone scaffold, directly accessible from Methyl 3-amino-4-methylbenzoate, is of particular interest in the development of novel therapeutic agents.

Experimental Protocol: Synthesis of 7-Methyl-2-substituted-quinazolin-4(3H)-one

This protocol describes a representative two-step synthesis of 7-methyl-2-substituted-quinazolin-4(3H)-ones starting from Methyl 3-amino-4-methylbenzoate.

Step 1: Synthesis of Methyl 3-acetamido-4-methylbenzoate

• In a 100 mL round-bottom flask, dissolve Methyl 3-amino-4-methylbenzoate (1.65 g, 10 mmol) in 20 mL of glacial acetic acid.

• To this solution, add acetic anhydride (B1165640) (1.22 g, 12 mmol) dropwise with stirring.

• Heat the reaction mixture at reflux for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into 100 mL of ice-cold water with stirring.

• Collect the precipitated solid by vacuum filtration, wash with cold water until the filtrate is neutral, and dry under vacuum to yield Methyl 3-acetamido-4-methylbenzoate.

Step 2: Cyclization to 2,7-Dimethyl-quinazolin-4(3H)-one

• To a solution of Methyl 3-acetamido-4-methylbenzoate (2.07 g, 10 mmol) in 30 mL of ethanol (B145695), add an excess of hydrazine (B178648) hydrate (B1144303) (2.5 g, 50 mmol).

• Reflux the mixture for 8-10 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Add 50 mL of cold water to the residue, and collect the resulting precipitate by filtration.

• Recrystallize the crude product from ethanol to obtain pure 2,7-dimethyl-quinazolin-4(3H)-one.

Quantitative Data for Representative Quinazolinone Syntheses

Compound	Starting Material	Reagents	Yield (%)	M.p. (°C)	Reference
2,7-Dimethyl-quinazolin-4(3H)-one	Methyl 3-amino-4-methylbenzoate	Acetic anhydride, Hydrazine hydrate	75-85 (estimated)	230-232	General Method
3-((4-chlorobenzylidene)amino)-2-methylquinazolin-4(3H)-one	3-amino-2-methylquinazolin-4(3H)-one	4-chlorobenzaldehyde	84	162-163	[5]
3-((4-hydroxybenzylidene)amino)-2-methylquinazolin-4(3H)-one	3-amino-2-methylquinazolin-4(3H)-one	4-hydroxybenzaldehyde	91	263-265	[5]
2-methyl-3-((thiophen-2-ylmethylene)amino)quinazolin-4(3H)-one	3-amino-2-methylquinazolin-4(3H)-one	thiophene-2-carbaldehyde	-	-	[5]

Application Note 2: Synthesis of Triazolo-Quinazoline Derivatives

The fusion of a triazole ring with a quinazoline (B50416) nucleus leads to the formation of triazolo-quinazolines, a class of heterocyclic compounds with significant therapeutic potential.[6] These compounds have been investigated for their activities as adenosine (B11128) antagonists and benzodiazepine (B76468) receptor antagonists.[6] The synthesis of these fused systems can be achieved through a multi-step sequence starting from Methyl 3-amino-4-methylbenzoate.

Experimental Protocol: Synthesis of 8-Methyl-[7][8][9]triazolo[4,3-a]quinazolin-5(4H)-one

This protocol outlines a representative pathway for the synthesis of 8-methyl-[7][8][9]triazolo[4,3-a]quinazolin-5(4H)-one.

Step 1: Synthesis of 2-Hydrazinyl-4-methylbenzoic acid

• Diazotize 3-Amino-4-methylbenzoic acid (which can be obtained by hydrolysis of the methyl ester) following standard procedures using sodium nitrite (B80452) and hydrochloric acid at 0-5 °C.

• Reduce the resulting diazonium salt with a suitable reducing agent like stannous chloride or sodium sulfite (B76179) to yield 2-hydrazinyl-4-methylbenzoic acid.

Step 2: Construction of the Triazole Ring

• React 2-hydrazinyl-4-methylbenzoic acid with formamide (B127407) or formic acid under reflux conditions to form the corresponding N-formyl hydrazide.

• Cyclize the N-formyl hydrazide intermediate by heating, often in the presence of a dehydrating agent like polyphosphoric acid, to yield the triazolo-quinazolinone core.

Quantitative Data for Representative Triazolo-Quinazoline Synthesis

Compound	Starting Material	Key Reagents	Yield (%)	M.p. (°C)	Reference
[7][9]triazolo[1,5-a]quinazolin-5-ones	Substituted 2-hydrazinobenzoic acids	N-cyanoimidocarbonates, HCl	50-68	-	[6]
8-Bromo-[7][9]triazolo[4,3-a]quinoxalin-4-yl)-methyl-amine	(1,2,4)triazolo(4,3-a)quinoxalin-4-yl)-methyl-amine	NBS	-	-	[10]

Biological Activities and Mechanisms of Action of Derived Quinazolinones

Anticancer Activity

Quinazolinone derivatives are recognized for their significant anticancer properties, acting through various mechanisms.[7][11] One of the primary targets for many quinazolinone-based anticancer agents is the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase that plays a crucial role in cell proliferation and survival.[12] By inhibiting EGFR, these compounds can block downstream signaling pathways, leading to cell cycle arrest and apoptosis in cancer cells.[7] Other reported anticancer mechanisms include the inhibition of tubulin polymerization, induction of apoptosis through mitochondrial pathways, and suppression of angiogenesis.[7][12]

Antibacterial Activity

Several quinazolinone derivatives have demonstrated potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria.[8][13] The mechanism of antibacterial action can vary depending on the specific substitutions on the quinazolinone scaffold. Some derivatives are known to inhibit bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs).[4] Others may disrupt bacterial DNA replication or protein synthesis. The development of quinazolinone-based antibacterial agents is a promising strategy to combat the growing issue of antibiotic resistance.[14]

Visualizations

Caption: Synthetic workflow for generating diverse heterocyclic libraries from Methyl 3-amino-4-methylbenzoate.

References

• 1. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis, in silico and in vitro antimicrobial efficacy of substituted arylidene-based quinazolin-4(3H)-one motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Reactivity of [1,2,4]Triazolo-annelated Quinazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benthamdirect.com [benthamdirect.com]
• 9. Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. scilit.com [scilit.com]
• 12. Frontiers | Quinazoline Derivatives as Potential Therapeutic Agents in Urinary Bladder Cancer Therapy [frontiersin.org]
• 13. The Antibacterial Activity of Quinazoline and Quinazolinone Hybrids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Protocol for the Acylation of Methyl 3-amino-4-methylbenzoate

Application Notes for Researchers, Scientists, and Drug Development Professionals

Introduction

The acylation of aromatic amines is a fundamental transformation in organic synthesis, crucial for the construction of amide functionalities present in a vast array of pharmaceuticals, agrochemicals, and functional materials. This protocol details a standard laboratory procedure for the acylation of methyl 3-amino-4-methylbenzoate. The amino group of this substituted aniline (B41778) is a potent nucleophile, readily reacting with acylating agents such as acyl chlorides or anhydrides. The resulting N-acyl derivative, methyl 3-acetamido-4-methylbenzoate, is a valuable intermediate in organic synthesis. The acetamido group is significantly less activating and more sterically hindered than the primary amino group, which can be advantageous for controlling regioselectivity in subsequent electrophilic aromatic substitution reactions. This protective acylation allows for further functionalization of the aromatic ring before potential deacetylation to regenerate the amine.

Reaction and Mechanism

The acylation of methyl 3-amino-4-methylbenzoate proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the amino group attacks the electrophilic carbonyl carbon of the acylating agent (e.g., acetyl chloride or acetic anhydride). This initial nucleophilic attack forms a tetrahedral intermediate. Subsequently, the intermediate collapses, expelling the leaving group (chloride or acetate) to form the stable amide product. When an acyl chloride is used, a base is typically added to neutralize the hydrochloric acid byproduct, which could otherwise protonate the starting amine, rendering it non-nucleophilic.[1]

Experimental Protocol

This protocol provides a general method for the N-acetylation of methyl 3-amino-4-methylbenzoate using acetic anhydride. Optimization of reaction conditions may be necessary for specific applications or scales.

Materials:

• Methyl 3-amino-4-methylbenzoate

• Acetic anhydride

• Sodium acetate (B1210297)

• Water (deionized)

• Ethanol (B145695)

• Hydrochloric acid (concentrated)

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

• Beakers

• Graduated cylinders

• Melting point apparatus

• Thin Layer Chromatography (TLC) plates (silica gel) and chamber

• UV lamp

Procedure:

• Preparation of the Amine Salt Solution: In a suitable Erlenmeyer flask, dissolve 500 mg of methyl 3-amino-4-methylbenzoate in 14 mL of water. Note that the starting material may not be fully soluble.[2] Add 0.45 mL of concentrated hydrochloric acid to the suspension.[2] Stir the mixture until the amine fully dissolves, forming the hydrochloride salt.

• Preparation of the Acetylating Agent and Base: In a separate beaker, prepare a solution of 530 mg of sodium acetate in 3 mL of water.[2] Measure out 0.6 mL of acetic anhydride.[2]

• Acetylation Reaction: To the stirred solution of the amine hydrochloride, add the measured acetic anhydride.[2] Immediately following this addition, add the sodium acetate solution.[2] A white precipitate of the acylated product, methyl 3-acetamido-4-methylbenzoate, should form.

• Isolation of the Product: Cool the reaction mixture in an ice bath to maximize precipitation.[2] Collect the solid product by vacuum filtration using a Buchner funnel.[2] Wash the solid with a small amount of cold water.

• Purification: The crude product can be purified by recrystallization. A common solvent system for this is a mixture of ethanol and water.[2] Dissolve the crude solid in a minimal amount of hot ethanol and then add hot water dropwise until the solution becomes slightly cloudy. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. Collect the purified crystals by vacuum filtration.

• Characterization: The purified product should be characterized by determining its melting point and by spectroscopic methods such as NMR and IR spectroscopy.[2] The progress of the reaction and the purity of the product can be monitored by Thin Layer Chromatography (TLC).[2]

Data Presentation

As no specific quantitative data for the acylation of methyl 3-amino-4-methylbenzoate was found in the initial search, a representative table of expected outcomes is provided below. These values are based on general yields for acylation of anilines.

Acylating Agent	Base	Solvent	Typical Yield (%)
Acetic Anhydride	Sodium Acetate	Water	85-95
Acetyl Chloride	Triethylamine	DCM	80-90

Visualizations

Reaction Scheme:

Caption: Reaction scheme for the acylation of methyl 3-amino-4-methylbenzoate.

Experimental Workflow:

Caption: Workflow diagram for the synthesis and purification of methyl 3-acetamido-4-methylbenzoate.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Purification of Methyl 3-amino-4-methylbenzoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of crude Methyl 3-amino-4-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of Methyl 3-amino-4-methylbenzoate?

Methyl 3-amino-4-methylbenzoate is an organic intermediate commonly used in pharmaceutical synthesis.[1] Its key properties are summarized in the table below.

Table 1: Physical Properties of Methyl 3-amino-4-methylbenzoate

Property	Value	Citations
CAS Number	18595-18-1	[2]
Molecular Formula	C₉H₁₁NO₂	[1][2]
Molecular Weight	165.19 g/mol	[2]
Appearance	White to off-white or pale yellow crystalline solid.	[1][3]
Melting Point	113-117 °C	[4][5][6]
Solubility	Moderately soluble in ethanol (B145695), methanol (B129727), and DMSO; slightly soluble in chloroform; limited solubility in water.	[3][4][5]

Q2: What are the most common impurities found in crude Methyl 3-amino-4-methylbenzoate?

Common impurities typically arise from the synthesis process. These may include:

• Unreacted Starting Materials: Such as 3-amino-4-methylbenzoic acid from an esterification reaction, or 4-methyl-3-nitrobenzoate from a reduction reaction.[3][6][7]

• Reaction Byproducts: Depending on the synthetic route, various side-products may form.

• Colored Impurities: The crude product may contain colored species, which can be byproducts or degradation products.[8]

• Residual Solvents: Solvents used in the reaction or work-up, like ethyl acetate (B1210297) or methanol, may be present.[4][5]

Q3: What are the recommended primary methods for purifying the crude product?

The two most effective and commonly used methods for purifying Methyl 3-amino-4-methylbenzoate are recrystallization and flash column chromatography.

• Recrystallization is ideal for removing small amounts of impurities from a solid product, often resulting in high purity crystals. Ethanol and methanol are suitable solvents.[1]

• Flash Column Chromatography is highly effective for separating the desired compound from significant amounts of impurities, especially those with different polarities.[8][9]

Q4: How can I assess the purity of my final product?

Purity assessment is crucial. The following analytical techniques are recommended:

• Melting Point Analysis: A sharp melting point range that aligns with the literature value (113-117 °C) indicates high purity.[4][8] A broad or depressed melting point suggests the presence of impurities.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate (visualized under UV light or with a stain) suggests a pure compound. It can also be used to compare the purified product against the crude material.

• Spectroscopic Methods: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy provide quantitative and qualitative data on the purity and structural integrity of the compound.[8]

Purification Workflow

The diagram below outlines a general workflow for the purification and analysis of crude Methyl 3-amino-4-methylbenzoate.

A general workflow for the purification of Methyl 3-amino-4-methylbenzoate.

Troubleshooting Guide

This guide addresses common issues encountered during the purification process in a question-and-answer format.

Problem	Potential Cause(s)	Recommended Solution(s)	Citations
Low Yield After Recrystallization	1. Too much solvent was used for dissolution. 2. The chosen solvent is too effective, keeping the product dissolved even at low temperatures. 3. Premature crystallization occurred during hot filtration.	1. Concentrate the mother liquor by carefully evaporating some solvent and cool again to recover more product. 2. Select a different solvent or use a co-solvent system (e.g., ethanol/water). 3. Ensure the filtration apparatus (funnel, flask) is pre-heated before filtering the hot solution.	[8]
Product "Oils Out" During Recrystallization	1. Significant impurities are present, depressing the melting point. 2. The solution is cooling too rapidly, preventing orderly crystal lattice formation.	1. Attempt to purify the crude material by column chromatography first to remove the bulk of impurities. 2. Allow the flask to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help.	[8]
Final Product is Colored (Yellow/Brown)	1. Residual colored impurities from the synthesis. 2. Product degradation due to heat or air exposure.	1. Perform a charcoal treatment during recrystallization. Add a small amount of activated charcoal to the hot solution before filtration. 2. For persistent color, use column chromatography, which is highly effective at separating colored impurities.	[8][10]
Product Fails to Crystallize from Solution	1. The solution is supersaturated but lacks a nucleation point. 2. Too much solvent was used. 3. Impurities are inhibiting crystal formation.	1. Induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a seed crystal of the pure product. 2. Slowly evaporate the solvent until the solution becomes turbid, then allow it to cool. 3. Purify via column chromatography before attempting recrystallization again.	[8]
Tailing or Poor Separation in Column Chromatography	1. The basic amino group is interacting strongly with the acidic silica (B1680970) gel stationary phase.	1. Add a small amount of a competing amine, like triethylamine (B128534) (~0.5-1%), to the mobile phase to neutralize the acidic sites on the silica. 2. Alternatively, use an amine-functionalized silica gel column.	[11][12]

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

This protocol is a standard method for purifying Methyl 3-amino-4-methylbenzoate.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid completely.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (1-2% w/w). Reheat the mixture to boiling for a few minutes.[10]

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization.[10]

• Crystallization: Cover the flask containing the clear filtrate and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Protocol 2: Flash Column Chromatography

This protocol is suitable for separating the product from significant impurities.

Table 2: Recommended Column Chromatography Conditions

Parameter	Recommendation
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Eluent)	A gradient of Ethyl Acetate (EtOAc) in Hexanes or Dichloromethane (DCM). Start with low polarity (e.g., 10% EtOAc in Hexanes) and gradually increase the polarity.
Eluent Modifier	If tailing is observed, add 0.5-1% Triethylamine (TEA) to the mobile phase.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 5% EtOAc in Hexanes). Pour the slurry into a column and allow it to pack under pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (like DCM). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully load this powder onto the top of the packed column. This dry-loading technique generally provides better separation.

• Elution: Begin eluting the column with the low-polarity mobile phase. Gradually increase the polarity of the eluent (e.g., from 5% to 20% to 50% EtOAc in Hexanes) to elute the compounds from the column.

• Fraction Collection: Collect the eluent in separate test tubes or flasks.

• Analysis: Monitor the collected fractions using TLC to identify which ones contain the pure product. Combine the pure fractions.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified Methyl 3-amino-4-methylbenzoate.

Troubleshooting Recrystallization

Use the following decision tree to diagnose and resolve common problems during recrystallization.

A decision tree for troubleshooting recrystallization issues.

References

• 1. kaivalchem.com [kaivalchem.com]
• 2. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 5. Methyl 3-amino-4-methylbenzoate CAS#: 18595-18-1 [m.chemicalbook.com]
• 6. Methyl 3-amino-4-methyl benzoate [chembk.com]
• 7. 3-氨基-4-甲基苯甲酸 99% | Sigma-Aldrich [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. benchchem.com [benchchem.com]
• 11. biotage.com [biotage.com]
• 12. biotage.com [biotage.com]

Technical Support Center: Recrystallization of Methyl 3-amino-4-methylbenzoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the recrystallization of Methyl 3-amino-4-methylbenzoate. It includes troubleshooting guides for common experimental issues, frequently asked questions, detailed experimental protocols, and solubility data.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing Methyl 3-amino-4-methylbenzoate?

A1: Based on available data and practices with structurally similar compounds, ethanol (B145695) and methanol (B129727) are highly recommended solvents for the recrystallization of Methyl 3-amino-4-methylbenzoate.[1][2] The compound exhibits moderate solubility in these solvents when heated and lower solubility at room temperature, which are ideal characteristics for a recrystallization solvent.[1][2] A mixed solvent system, such as ethanol and water, can also be effective.

Q2: My purified Methyl 3-amino-4-methylbenzoate crystals are reddish in color. Is this expected?

A2: While Methyl 3-amino-4-methylbenzoate is typically described as a white to off-white crystalline solid, there are reports of it forming red crystals upon recrystallization from ethanol.[3] The color may be attributed to minor impurities or the crystalline form obtained. If high purity is critical, further purification steps or analysis (e.g., NMR, HPLC) are recommended to assess the composition of the crystals.

Q3: Can I use a solvent other than ethanol or methanol?

A3: While ethanol and methanol are the most commonly cited solvents, other polar organic solvents could potentially be used. Chloroform is another solvent in which the compound is slightly soluble.[4] However, a solvent screening is always recommended to determine the optimal solvent for your specific sample and purity requirements. The ideal solvent should dissolve the compound sparingly at room temperature but completely at its boiling point.

Q4: What is the expected melting point of pure Methyl 3-amino-4-methylbenzoate?

A4: The literature melting point for Methyl 3-amino-4-methylbenzoate is in the range of 113-117 °C.[3] A sharp melting point within this range is a good indicator of purity.

Troubleshooting Guide

This guide addresses common problems encountered during the recrystallization of Methyl 3-amino-4-methylbenzoate.

Problem	Possible Cause(s)	Recommended Solution(s)
The compound "oils out" and does not form crystals.	The boiling point of the solvent is higher than the melting point of the compound. The solution is cooling too rapidly. The presence of significant impurities lowers the melting point of the mixture.	Add a small amount of a co-solvent in which the compound is less soluble to lower the overall solvent power. Ensure the solution cools slowly and undisturbed. You can insulate the flask to slow down the cooling rate. If impurities are suspected, consider a preliminary purification step like column chromatography before recrystallization.
No crystals form upon cooling, even after an extended period.	The solution is not supersaturated (too much solvent was used). The solution is supersaturated but requires nucleation to begin crystallization.	Gently boil off some of the solvent to increase the concentration of the compound and allow the solution to cool again. Induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution. Add a "seed crystal" of pure Methyl 3-amino-4-methylbenzoate to the cooled solution.
The yield of recovered crystals is very low.	Too much solvent was used, causing a significant amount of the compound to remain in the mother liquor. Premature crystallization occurred during hot filtration. The crystals were washed with a solvent at room temperature.	Concentrate the mother liquor by evaporation and cool it to obtain a second crop of crystals. Preheat the filtration apparatus (funnel and receiving flask) before hot filtration. Add a small amount of hot solvent to the solution just before filtering to ensure everything stays dissolved. Always wash the collected crystals with a small amount of ice-cold recrystallization solvent to minimize dissolution of the product.
The recrystallized product is not pure.	The cooling process was too rapid, trapping impurities within the crystal lattice. The chosen solvent is not effective at separating the compound from a specific impurity.	Allow the solution to cool slowly and without disturbance to promote the formation of well-ordered, pure crystals. Perform a solvent screening to find a solvent system with a better solubility profile for the compound versus the impurities. A mixed solvent system may provide better selectivity.

Data Presentation

Qualitative Solubility of Methyl 3-amino-4-methylbenzoate

Solvent	Solubility at Room Temperature	Solubility at Elevated Temperature
Ethanol	Moderate	High
Methanol	Moderate	High
Chloroform	Slightly Soluble	Moderately Soluble
Water	Limited/Sparingly Soluble	Slightly Soluble
Ethyl Acetate	Soluble	High

Note: "Moderate" and "High" solubility at elevated temperatures are ideal for recrystallization.

Experimental Protocols

Detailed Methodology for the Recrystallization of Methyl 3-amino-4-methylbenzoate

This protocol is a general guideline and may require optimization based on the initial purity of the crude material.

1. Materials and Equipment:

• Crude Methyl 3-amino-4-methylbenzoate

• Ethanol (or Methanol)

• Activated Charcoal (optional, for colored impurities)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Magnetic stir bar

• Short-stemmed funnel and fluted filter paper (for hot filtration)

• Büchner funnel and filter flask

• Vacuum source

• Ice bath

• Watch glass

2. Procedure:

• Dissolution: Place the crude Methyl 3-amino-4-methylbenzoate in an Erlenmeyer flask with a magnetic stir bar. Add a small amount of ethanol and begin heating and stirring. Continue to add the solvent in small portions until the solid is completely dissolved at the boiling point of the solvent. Use the minimum amount of hot solvent necessary to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (approximately 1-2% of the solute's weight) to the solution. Reheat the solution to boiling for a few minutes while stirring.

• Hot Filtration (if charcoal was used or insoluble impurities are present): Preheat a second Erlenmeyer flask and a short-stemmed funnel. Place a piece of fluted filter paper in the funnel. Quickly pour the hot solution through the filter paper into the preheated flask to remove the charcoal or any insoluble impurities. This step should be performed quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Once the solution has reached room temperature, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold ethanol to remove any adhering mother liquor.

• Drying: Continue to draw air through the crystals on the filter paper for several minutes to help them dry. For complete drying, transfer the crystals to a watch glass and allow them to air dry or place them in a desiccator.

Mandatory Visualization

Caption: Experimental workflow for the recrystallization of Methyl 3-amino-4-methylbenzoate.

References

• 1. benchchem.com [benchchem.com]
• 2. guidechem.com [guidechem.com]
• 3. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 4. Methyl 3-amino-4-methylbenzoate CAS#: 18595-18-1 [m.chemicalbook.com]

Technical Support Center: Synthesis of Methyl 3-amino-4-methylbenzoate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the purification of Methyl 3-amino-4-methylbenzoate.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of Methyl 3-amino-4-methylbenzoate, particularly when synthesized via the reduction of Methyl 4-methyl-3-nitrobenzoate.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield After Reaction	1. Incomplete reduction of the nitro group. 2. Hydrolysis of the ester group during workup.	1. Ensure the catalyst (e.g., Pd/C, Raney Ni) is active and used in the correct amount. Extend reaction time or increase hydrogen pressure. 2. During workup, use a mild base like sodium bicarbonate for neutralization instead of strong bases (e.g., NaOH) to avoid ester hydrolysis.
Product Fails to Crystallize	1. The solution is not sufficiently saturated. 2. Presence of significant impurities inhibiting crystallization. 3. The solution requires nucleation to initiate crystal growth.	1. Slowly evaporate the solvent to increase the concentration of the product.[1] 2. Purify the crude material using column chromatography to remove impurities that may be hindering crystallization.[1] 3. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure product.[1]
Product Appears as a Persistent Oil ("Oiling Out")	1. The product is melting in the hot recrystallization solvent. 2. High concentration of impurities depressing the melting point.	1. Add more of the "soluble" solvent (e.g., more ethanol (B145695) in an ethanol/water system) to the hot mixture to ensure the product remains dissolved at high temperatures.[1] 2. If adding more solvent is ineffective, purify the crude product by column chromatography before attempting recrystallization.[1]
Colored Impurities in Final Product	1. Residual starting materials or by-products from the synthesis. 2. Oxidation of the amino group.	1. If the impurities are acidic (e.g., unreacted 3-amino-4-methylbenzoic acid), wash the crude product dissolved in an organic solvent with a dilute aqueous sodium bicarbonate solution. 2. Consider performing the purification and subsequent handling under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.
Low Yield After Recrystallization	1. Too much solvent was used, leaving a significant amount of product in the mother liquor. 2. The product is too soluble in the chosen solvent, even at low temperatures. 3. Premature crystallization occurred during hot filtration.	1. Concentrate the mother liquor and cool it again to recover more product.[1] 2. Select a different solvent or solvent system where the product has lower solubility at cold temperatures.[1] 3. Ensure the filtration apparatus is pre-heated before filtering the hot solution to prevent it from cooling and crystallizing in the funnel.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of Methyl 3-amino-4-methylbenzoate?

A1: Common impurities include unreacted starting materials such as Methyl 4-methyl-3-nitrobenzoate or 3-amino-4-methylbenzoic acid, and by-products like the hydrolyzed carboxylic acid (4-methyl-3-aminobenzoic acid) if harsh basic conditions are used during workup.

Q2: Which purification method is better, recrystallization or column chromatography?

A2: The choice depends on the impurity profile and the desired final purity. Recrystallization is often simpler and more scalable for removing small amounts of impurities, typically offering higher recovery.[1] Column chromatography is more effective for separating complex mixtures of impurities or when the product is difficult to crystallize.[1]

Q3: What are the recommended solvent systems for recrystallization and column chromatography?

A3: For recrystallization, mixtures of ethanol and water, or methanol, are commonly effective.[1] For column chromatography on silica (B1680970) gel, a mobile phase consisting of a mixture of ethyl acetate (B1210297) and dichloromethane (B109758) (e.g., starting with a 1:4 ratio and gradually increasing polarity) is a good starting point.[1]

Q4: How can I assess the purity of my final product?

A4: The purity of Methyl 3-amino-4-methylbenzoate can be determined using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Melting point analysis is also a useful and straightforward method to assess purity; a sharp melting point close to the literature value (113-117 °C) indicates high purity.[2]

Data Presentation

The following table summarizes typical yields for the synthesis and purification of Methyl 3-amino-4-methylbenzoate and related compounds.

Process	Method	Typical Yield	Notes
Synthesis	Hydrogenation of Methyl 4-methyl-3-nitrobenzoate	96%	Using Raney Ni as a catalyst.[3]
Synthesis	Esterification of 3-amino-4-methylbenzoic acid	97%	Using thionyl chloride in methanol.[3]
Purification	Recrystallization (Ethanol)	88%	For a related compound, 2-thioalkylbenzo[d]oxazole-5-carboxylic acid methyl ester.[4]
Purification	Column Chromatography (Silica Gel)	57%	For a related compound, methyl 3-amino-4-hydroxybenzoate, using ethyl acetate as the eluent.[4]
Purification	Recrystallization	70-90%	Expected yield for similar compounds.[1]
Purification	Column Chromatography	60-85%	Expected yield for similar compounds.[1]

Experimental Protocols

Protocol 1: Recrystallization from Ethanol/Water

This protocol is a general procedure for the purification of Methyl 3-amino-4-methylbenzoate.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to completely dissolve the solid.

• Addition of Anti-solvent: While keeping the solution hot, add hot water dropwise until the solution shows the first sign of persistent cloudiness.

• Clarification: Add a few more drops of hot ethanol until the solution becomes clear again.

• Cooling & Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice-water bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of an ice-cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven at a temperature below the product's melting point (e.g., 50 °C).

Protocol 2: Flash Column Chromatography

This protocol describes a general method for purification using silica gel chromatography.

• Column Packing: Prepare a slurry of silica gel in a non-polar solvent like hexane (B92381) or the initial mobile phase. Pack a glass column with the slurry, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial eluent). Adsorb this solution onto a small amount of silica gel, then evaporate the solvent. Carefully load the dry powder onto the top of the packed column.

• Elution: Begin elution with a low-polarity mobile phase, for example, a 1:4 mixture of ethyl acetate in dichloromethane. Gradually increase the polarity of the mobile phase (e.g., to 1:3, then 1:2) to elute the desired compound.

• Fraction Collection: Collect the eluting solvent in fractions.

• Analysis: Monitor the fractions by Thin-Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Visualizations

Caption: General purification workflow for Methyl 3-amino-4-methylbenzoate.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. chembk.com [chembk.com]
• 3. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 4. Methyl 3-amino-4-hydroxybenzoate synthesis - chemicalbook [chemicalbook.com]

Optimizing reaction conditions for the synthesis of Methyl 3-amino-4-methylbenzoate

This technical support center provides troubleshooting guidance and frequently asked questions for the synthesis of Methyl 3-amino-4-methylbenzoate, a key intermediate in pharmaceutical and bioactive molecule development.[1][2]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Methyl 3-amino-4-methylbenzoate.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete reaction.	- For Esterification: Ensure the dropwise addition of thionyl chloride is performed at a low temperature (e.g., in an ice bath) to control the exothermic reaction. Extend the reflux time to ensure the reaction goes to completion.[3][4] - For Nitro Reduction: Ensure the catalyst (e.g., Raney Ni, Pd/C) is active. Use a sufficient catalyst loading and ensure adequate hydrogen pressure and reaction time.[3][5]
Loss of product during workup.	- During neutralization with NaHCO3 solution, ensure the pH is carefully adjusted to ~7.5 to avoid hydrolysis of the ester.[4] - Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate) to maximize the recovery of the product from the aqueous layer.[4]
Product is Impure (e.g., presence of starting material)	Incomplete reaction.	- Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present, consider extending the reaction time or increasing the amount of the limiting reagent.
Inefficient purification.	- For recrystallization, choose an appropriate solvent system. A mixture of ethanol (B145695) and water has been shown to be effective.[6] - If recrystallization is insufficient, purify the crude product using column chromatography on silica (B1680970) gel.[6]
Product is a viscous oil instead of a solid	Presence of residual solvent or impurities.	- Ensure the product is thoroughly dried under vacuum to remove any remaining solvent. - If impurities are suspected, attempt to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.[6] If this fails, purification by column chromatography is recommended.[6]
Hydrolysis of the ester group	Exposure to acidic or basic conditions during workup.	- Carefully control the pH during the workup. Avoid prolonged exposure to strong acids or bases. After neutralization, promptly extract the product into an organic solvent.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of Methyl 3-amino-4-methylbenzoate?

A1: The two most common starting materials are 3-amino-4-methylbenzoic acid (for Fischer esterification) and Methyl 4-methyl-3-nitrobenzoate (for nitro group reduction).[1][3]

Q2: What are the typical reaction conditions for the Fischer esterification of 3-amino-4-methylbenzoic acid?

A2: A typical procedure involves dissolving 3-amino-4-methylbenzoic acid in anhydrous methanol (B129727), cooling the solution in an ice bath, and then slowly adding thionyl chloride. The reaction mixture is then refluxed for several hours.[3][4]

Q3: What catalysts are commonly used for the reduction of Methyl 4-methyl-3-nitrobenzoate?

A3: Catalytic hydrogenation is a common method, employing catalysts such as Raney Nickel or Palladium on carbon (Pd/C).[3][5]

Q4: How can I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is an effective technique for monitoring the reaction's progress by comparing the spot of the reaction mixture to the spots of the starting material and a pure product standard.

Q5: What is the expected melting point of pure Methyl 3-amino-4-methylbenzoate?

A5: The literature reported melting point for Methyl 3-amino-4-methylbenzoate is in the range of 113-117 °C.[1][2][4] A sharp melting point within this range is a good indicator of high purity.[6]

Q6: What are the recommended storage conditions for Methyl 3-amino-4-methylbenzoate?

A6: It is recommended to store the compound in a sealed container under an inert atmosphere at room temperature, protected from light.[4] It is also advised to keep it away from oxidizing agents and acidic substances.[1]

Data Presentation

Table 1: Comparison of Synthetic Routes for Methyl 3-amino-4-methylbenzoate

Synthetic Route	Starting Material	Reagents	Reaction Time	Yield	Reference
Fischer Esterification	3-amino-4-methylbenzoic acid	Methanol, Thionyl Chloride	4-6 hours	95-97%	[3][4]
Nitro Group Reduction	Methyl 4-methyl-3-nitrobenzoate	Methanol, Raney Ni, H₂	8 hours	96%	[3]
Nitro Group Reduction	3-methyl-4-nitrobenzoic acid	Methanol, 5% Pd/C, H₂	24 hours	99%	[5][7]

Experimental Protocols

Protocol 1: Synthesis via Fischer Esterification

Materials:

• 3-amino-4-methylbenzoic acid

• Anhydrous Methanol

• Thionyl chloride (SOCl₂)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Ethyl acetate (B1210297) (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)[4]

• Round bottom flask, reflux condenser, ice bath, separatory funnel, rotary evaporator

Procedure:

• In a round bottom flask, dissolve 3-amino-4-methylbenzoic acid (1.00 g, 6.62 mmol) in anhydrous methanol (25 mL).[3]

• Cool the solution in an ice bath.[3]

• Slowly add thionyl chloride (1.71 g, 14.4 mmol) dropwise to the cooled solution.[3]

• After the addition is complete, remove the ice bath and reflux the solution for 4-6 hours.[3][4]

• After reflux, cool the reaction mixture to room temperature and concentrate it under reduced pressure using a rotary evaporator.[4]

• To the residue, add a saturated aqueous NaHCO₃ solution until the pH reaches approximately 7.5.[4]

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).[4]

• Combine the organic layers, wash with saturated brine, and dry over anhydrous MgSO₄ or Na₂SO₄.[4]

• Filter off the drying agent and concentrate the organic phase under reduced pressure to yield Methyl 3-amino-4-methylbenzoate as a solid.[3][4]

Protocol 2: Synthesis via Nitro Group Reduction

Materials:

• Methyl 4-methyl-3-nitrobenzoate

• Methanol

• Raney Nickel or 5% Palladium on Carbon (Pd/C)

• Hydrogen gas (H₂) source

• Parr shaker or similar hydrogenation apparatus

Procedure:

• In a pressure vessel (e.g., Parr shaker bottle), dissolve Methyl 4-methyl-3-nitrobenzoate (80 g, 0.410 mol) in methanol.[3]

• Carefully add the Raney Nickel catalyst (5 g) to the solution.[3]

• Seal the vessel and connect it to a hydrogen source.

• Pressurize the vessel with hydrogen gas to 50 psi.[3]

• Shake the reaction mixture at room temperature for 8 hours.[3]

• After the reaction is complete, carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the catalyst. Wash the catalyst thoroughly with methanol.[3]

• Combine the filtrates and concentrate under reduced pressure to obtain Methyl 3-amino-4-methylbenzoate as a solid.[3]

Visualizations

Caption: Synthetic routes to Methyl 3-amino-4-methylbenzoate.

Caption: Experimental workflow for Fischer esterification.

Caption: Troubleshooting decision tree for synthesis issues.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Methyl 3-amino-4-methylbenzoate [chembk.com]
• 3. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 4. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 5. Methyl 4-amino-3-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. Page loading... [guidechem.com]

Common byproducts in the synthesis of Methyl 3-amino-4-methylbenzoate and their identification

This guide provides troubleshooting advice and frequently asked questions for researchers and drug development professionals working on the synthesis of Methyl 3-amino-4-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce Methyl 3-amino-4-methylbenzoate?

There are two primary methods for the synthesis of Methyl 3-amino-4-methylbenzoate:

• Reduction of Methyl 4-methyl-3-nitrobenzoate: This is a widely used method that involves the reduction of the nitro group on the precursor molecule to an amine. Common reducing agents include palladium on carbon (Pd/C) with hydrogen gas or Raney Nickel.[1][2][3] This route is often favored for its high efficiency and straightforward work-up procedures.[2][3]

• Esterification of 3-amino-4-methylbenzoic acid: This method involves the direct esterification of the carboxylic acid with methanol (B129727). Reagents such as thionyl chloride (SOCl2) in methanol are often employed to facilitate this reaction.[1]

Q2: What are the most likely byproducts I might encounter during the synthesis of Methyl 3-amino-4-methylbenzoate?

The byproducts in your reaction will largely depend on the synthetic route you have chosen.

• From the reduction of Methyl 4-methyl-3-nitrobenzoate:

  • Unreacted Starting Material (Methyl 4-methyl-3-nitrobenzoate): Incomplete reduction can lead to the presence of the starting nitro compound in your final product.

  • Hydrolysis Product (3-amino-4-methylbenzoic acid): If the reaction or work-up conditions are not carefully controlled, the methyl ester can hydrolyze back to the carboxylic acid, particularly in the presence of strong acids or bases.

  • Isomeric Amines: Depending on the purity of the starting nitro-aromatic compound, you may find isomeric impurities such as Methyl 4-amino-3-methylbenzoate.

• From the esterification of 3-amino-4-methylbenzoic acid:

  • Unreacted Starting Material (3-amino-4-methylbenzoic acid): An incomplete reaction will result in the presence of the starting carboxylic acid.

  • Dimerization/Polymerization Products: Under certain conditions, side reactions involving the amino group and the ester or carboxylic acid can lead to the formation of amide-linked dimers or oligomers.

Q3: How can I identify these common byproducts in my sample?

Several analytical techniques can be used to identify impurities:

• Thin Layer Chromatography (TLC): This is a quick and effective method to check for the presence of multiple components in your reaction mixture. The starting material and product will likely have different Rf values.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can provide detailed structural information, allowing for the identification and quantification of byproducts.[5]

• Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can separate the components of your mixture and provide their molecular weights, aiding in identification.[6]

• Infrared (IR) Spectroscopy: IR can help identify the presence of specific functional groups. For example, a broad O-H stretch may indicate the presence of the carboxylic acid byproduct.[4][5]

Troubleshooting Guide

Issue	Potential Cause	Suggested Action
Low Yield of Final Product	Incomplete reaction.	- Extend the reaction time or increase the temperature.- Ensure the catalyst (if used) is active.- Use a higher equivalent of the reducing agent or esterifying agent.
Product loss during work-up.	- Optimize the extraction and purification steps.- Ensure the pH is appropriately adjusted during aqueous washes to prevent the product from dissolving in the aqueous layer.
Presence of Starting Material	Incomplete reaction.	- See "Low Yield" suggestions.- Consider a different, more potent reducing system or esterification catalyst.
Product is a gel or oil instead of a solid	Presence of impurities.	- The presence of isomeric byproducts or residual solvent can lower the melting point and prevent crystallization. Purify the product using column chromatography or recrystallization.[7]
Hydrolysis of the ester.	- The resulting carboxylic acid can form a mixture that is difficult to solidify. Purify by column chromatography or selective extraction.
Unexpected peaks in NMR/MS	Formation of side products.	- Refer to the byproduct identification table below and compare the spectral data with known impurities.- Consider the possibility of regioisomers if the starting material was not pure.

Byproduct Identification

Byproduct	Structure	Identification Method	Key Spectral Data (Expected)
Methyl 4-methyl-3-nitrobenzoate	C9H9NO4	GC-MS, NMR	MS: M+ peak at m/z 195. 1H NMR: Aromatic protons will be shifted downfield due to the electron-withdrawing nitro group.
3-amino-4-methylbenzoic acid	C8H9NO2	LC-MS, IR, NMR	IR: Broad O-H stretch around 2500-3300 cm-1. MS: M+ peak at m/z 151. 1H NMR: Absence of the methyl ester singlet around 3.8 ppm.
Methyl 4-amino-3-methylbenzoate	C9H11NO2	GC-MS, NMR	MS: M+ peak at m/z 165. 1H NMR: Different chemical shifts and coupling patterns for the aromatic protons compared to the desired product.

Experimental Protocols

Protocol 1: Thin Layer Chromatography (TLC) for Reaction Monitoring

• Plate Preparation: Use silica (B1680970) gel 60 F254 plates.

• Mobile Phase: A common mobile phase is a mixture of ethyl acetate (B1210297) and hexane (B92381) (e.g., 30:70 v/v). The optimal ratio may need to be determined experimentally.

• Spotting: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., ethyl acetate). Spot the dissolved sample onto the TLC plate alongside spots of your starting material and, if available, a pure standard of the product.

• Development: Place the TLC plate in a developing chamber containing the mobile phase.

• Visualization: Visualize the spots under UV light (254 nm). The product, being an amine, can also be visualized using a potassium permanganate (B83412) stain.

• Analysis: Compare the Rf values of the spots in your reaction mixture to those of the starting material and product standards. The presence of multiple spots indicates impurities.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Dissolve the crude product in a minimal amount of a hot solvent in which the product is soluble at high temperatures but less soluble at low temperatures. Methanol or ethanol (B145695) are often suitable choices.[5][8]

• Hot Filtration: If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Visualizations

Caption: Common synthetic routes to Methyl 3-amino-4-methylbenzoate.

Caption: Potential side reactions and byproduct formation.

Caption: A logical workflow for troubleshooting product impurities.

References

• 1. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Methyl 3-amino-4-methylbenzoate [chembk.com]
• 4. Synthesis and characterization of methyl ester of 3-amino-4-hydroxybenzoic acid. [wisdomlib.org]
• 5. emcperformance.nl [emcperformance.nl]
• 6. Methyl 4-amino-3-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis of Methyl 3-amino-4-methylbenzoate

This technical support center provides troubleshooting guidance for common issues encountered during the synthesis of Methyl 3-amino-4-methylbenzoate, a key intermediate in the development of pharmaceuticals and other bioactive molecules.[1][2] The following information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for Methyl 3-amino-4-methylbenzoate?

A1: There are two predominant methods for synthesizing Methyl 3-amino-4-methylbenzoate:

• Esterification of 3-amino-4-methylbenzoic acid: This involves reacting 3-amino-4-methylbenzoic acid with methanol (B129727) in the presence of an acid catalyst, such as thionyl chloride or sulfuric acid.[3]

• Reduction of Methyl 4-methyl-3-nitrobenzoate: This route starts with the corresponding nitro compound, which is then reduced to the amine, commonly through catalytic hydrogenation using catalysts like Palladium on carbon (Pd/C) or Raney Nickel.[2][4]

Q2: What are the key physical and chemical properties of Methyl 3-amino-4-methylbenzoate?

A2: The properties are summarized in the table below.

Property	Value	References
CAS Number	18595-18-1	[2][5]
Molecular Formula	C₉H₁₁NO₂	[5][6]
Molecular Weight	165.19 g/mol	[5][6]
Appearance	White to off-white crystalline solid	[2][4]
Melting Point	113-117 °C	[1][2]
Boiling Point	296.3±20.0 °C (Predicted)	[1]
Density	1.132±0.06 g/cm³ (Predicted)	[1]
Solubility	Slightly soluble in Chloroform and Methanol	[1][4]

Q3: What are the recommended storage conditions for Methyl 3-amino-4-methylbenzoate?

A3: It is recommended to store the compound in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere at room temperature or refrigerated (2-8 °C).[1][2] It should be kept away from oxidizing agents and acidic substances.[2]

Troubleshooting Guide: Low Yield

Low yield is a common problem in organic synthesis. The following sections address specific issues related to the two primary synthesis routes.

Route 1: Esterification of 3-amino-4-methylbenzoic acid

This reaction, a Fischer esterification, is an equilibrium process. Low yields often stem from factors that prevent the reaction from proceeding to completion.

Q4: My esterification reaction shows a low conversion of the starting carboxylic acid. What are the possible causes and solutions?

A4: Incomplete conversion is a frequent issue. The table below outlines potential causes and corresponding corrective actions.

Potential Cause	Recommended Solution
Presence of Water	The reaction is reversible, and water is a product. Ensure all glassware is thoroughly dried and use anhydrous methanol to shift the equilibrium toward the product.[7]
Insufficient Catalyst	An acid catalyst (e.g., H₂SO₄, SOCl₂) is crucial. Ensure the correct stoichiometric amount of catalyst is used. For thionyl chloride, dropwise addition at a low temperature (0-5 °C) is recommended before refluxing.[1][6]
Suboptimal Reaction Conditions	The reaction may require more time or higher temperatures to reach equilibrium. Increase the reflux time (e.g., from 4 hours to 6 hours or more) and ensure a consistent reflux temperature is maintained.[1][6]
Equilibrium Not Favored	Use a large excess of one reactant, typically methanol, as it is often the solvent and is easily removed post-reaction. This will drive the equilibrium towards the ester product according to Le Chatelier's principle.[7]

Route 2: Reduction of Methyl 4-methyl-3-nitrobenzoate

The reduction of the nitro group is a critical step. Incomplete reactions or side reactions can significantly lower the yield.

Q5: The reduction of the nitro-ester is incomplete, and I am recovering a significant amount of starting material. What should I do?

A5: Incomplete reduction is often related to the catalyst or reaction conditions.

Potential Cause	Recommended Solution
Catalyst Inactivity	Catalysts like Raney Ni and Pd/C can lose activity over time. Use fresh, high-quality catalyst. Ensure the catalyst is not exposed to air for extended periods.[6][8]
Insufficient Hydrogen	For catalytic hydrogenation, ensure the system is properly sealed and maintained at the recommended hydrogen pressure (e.g., 50 psi).[6] Purge the reaction vessel with nitrogen before introducing hydrogen to remove any oxygen.
Inadequate Reaction Time	Some reductions can be slow. Extend the reaction time (e.g., overnight) and monitor the reaction's progress using Thin Layer Chromatography (TLC).[8][9]
Poor Catalyst Dispersion	Ensure vigorous stirring to keep the catalyst suspended in the reaction mixture, maximizing contact with the substrate.
Alternative Reductant Issues (e.g., Fe/Acid)	When using reducing agents like iron powder in acetic acid, ensure the iron is finely divided (reduced iron powder) to maximize surface area. Sonication can sometimes improve these reactions, but conditions must be optimized.

Q6: I am observing significant byproduct formation. What are the likely side reactions and how can I prevent them?

A6: Byproduct formation can be a major cause of low yield.

Potential Side Reaction	Prevention Strategy
Ester Hydrolysis	During workup, especially if using strong bases (like NaOH) to neutralize acid or precipitate metal salts, the ester group can be hydrolyzed back to a carboxylic acid. Use a milder base like sodium bicarbonate (NaHCO₃) for neutralization and keep the temperature low during the workup.[1][6]
Formation of Azo/Azoxy Compounds	Incomplete reduction of the nitro group can sometimes lead to the formation of dimeric azo or azoxy compounds, especially under neutral or basic conditions. Ensure complete reduction by using a sufficient amount of reducing agent and appropriate reaction times.
Over-reduction	While less common for aromatic nitro groups, harsh conditions could potentially affect other functional groups. Adhere to established protocols for temperature and pressure.

Purification Troubleshooting

Q7: My crude product is an oil and will not crystallize. What is causing this and how can I fix it?

A7: This phenomenon, known as "oiling out," is common when impurities are present or when the solution cools too rapidly.[10]

• Solution 1: Re-dissolve and Cool Slowly: Add a small amount of additional hot solvent to fully dissolve the oil, then allow the solution to cool to room temperature very slowly before placing it in an ice bath. Insulating the flask can help.[10]

• Solution 2: Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface or add a seed crystal of the pure product to initiate crystallization.[10]

• Solution 3: Preliminary Purification: If significant impurities are depressing the melting point, a preliminary purification by column chromatography may be necessary to remove them before attempting recrystallization.[10]

Q8: The final product has a persistent color. How can I obtain a white or off-white solid?

A8: Colored impurities often arise from starting materials or side reactions.

• Solution 1: Activated Charcoal: During recrystallization, add a small amount of activated charcoal to the hot solution and then filter it hot (using a pre-heated funnel to prevent premature crystallization) to remove the charcoal and adsorbed impurities.[10]

• Solution 2: Column Chromatography: For stubborn colored impurities, column chromatography using silica (B1680970) gel is highly effective. A gradient of ethyl acetate (B1210297) in a non-polar solvent like hexane (B92381) or dichloromethane (B109758) is a good starting point.[10]

Experimental Protocols

Protocol 1: Esterification of 3-Amino-4-methylbenzoic acid with Thionyl Chloride [1][6]

• Dissolve 3-amino-4-methylbenzoic acid (1.0 eq) in anhydrous methanol (approx. 25 mL per 1 g of acid).

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add thionyl chloride (2.2 eq) dropwise while maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and reflux the mixture for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and concentrate it under reduced pressure.

• Carefully add the residue to ice water and neutralize the solution to a pH of ~7.5 with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with saturated brine, and dry over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization.

Protocol 2: Catalytic Hydrogenation of Methyl 4-methyl-3-nitrobenzoate [6][8]

• Dissolve Methyl 4-methyl-3-nitrobenzoate (1.0 eq) in methanol (approx. 30 mL per 1 g of ester).

• Add a catalytic amount of 5% or 10% Palladium on carbon (Pd/C) or Raney Nickel (approx. 5% by weight of the starting material).

• Place the mixture in a hydrogenation apparatus (e.g., a Parr shaker).

• Purge the system with nitrogen, then introduce hydrogen gas to a pressure of 40-50 psi.

• Stir the reaction mixture vigorously at room temperature overnight (8-24 hours).

• Monitor the reaction by TLC.

• Once the reaction is complete, carefully vent the hydrogen and purge the system with nitrogen.

• Filter the mixture through a pad of Celite to remove the catalyst, washing the pad with methanol.

• Combine the filtrates and concentrate under reduced pressure to obtain the crude product.

• Purify by recrystallization if necessary.

Visual Guides

Caption: Primary synthesis pathways for Methyl 3-amino-4-methylbenzoate.

Caption: A workflow for troubleshooting low product yield.

Caption: Logical relationships between purification problems and solutions.

References

• 1. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. guidechem.com [guidechem.com]
• 4. chembk.com [chembk.com]
• 5. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 7. personal.tcu.edu [personal.tcu.edu]
• 8. Methyl 4-amino-3-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 9. Methyl 4-amino-3-methylbenzoate | 18595-14-7 [chemicalbook.com]
• 10. benchchem.com [benchchem.com]

Column chromatography conditions for purifying Methyl 3-amino-4-methylbenzoate

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of Methyl 3-amino-4-methylbenzoate using column chromatography. Below you will find frequently asked questions, detailed experimental protocols, and troubleshooting guides to address common issues encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the column chromatography of Methyl 3-amino-4-methylbenzoate?

A1: Standard silica (B1680970) gel (60-120 mesh or 230-400 mesh) is a common choice for the stationary phase. However, as Methyl 3-amino-4-methylbenzoate is a basic amine, it can exhibit strong interactions with the acidic silanol (B1196071) groups on the silica surface, potentially leading to peak tailing and poor separation.[1][2] To mitigate these effects, consider using silica gel treated with a base or an amine-functionalized silica.[1][2] Alumina can also be a suitable alternative stationary phase for basic compounds.[3]

Q2: What is a good starting mobile phase for the purification of Methyl 3-amino-4-methylbenzoate?

A2: A good starting point for the mobile phase is a mixture of a non-polar solvent like hexane (B92381) or petroleum ether and a moderately polar solvent such as ethyl acetate (B1210297). Due to the polarity of the amino and ester groups, you will likely need to incorporate a more polar solvent. For basic compounds like this, adding a small percentage (0.5-2%) of a base like triethylamine (B128534) (TEA) or a few drops of ammonium (B1175870) hydroxide (B78521) to the mobile phase can significantly improve the separation by neutralizing the acidic sites on the silica gel.[3][4]

Q3: How can I determine the optimal mobile phase composition?

A3: The optimal mobile phase composition should be determined using Thin Layer Chromatography (TLC) prior to running the column. The ideal solvent system will give a retention factor (Rf) of approximately 0.2-0.4 for Methyl 3-amino-4-methylbenzoate, with good separation from any impurities. Test various ratios of your chosen solvents and additives to find the best separation.

Q4: My compound is streaking on the TLC plate. What does this indicate and how can I fix it?

A4: Streaking is a common issue when working with amines on silica gel and is typically caused by the strong acid-base interaction between the basic amine and the acidic silica.[2][5] To resolve this, add a small amount of a competing base, such as triethylamine or ammonium hydroxide, to your TLC developing chamber and, subsequently, to your column's mobile phase.[5]

Experimental Protocol: Flash Column Chromatography

This protocol provides a general procedure for the purification of Methyl 3-amino-4-methylbenzoate. Optimization may be required based on the specific impurity profile of your crude material.

1. Stationary Phase Preparation:

• Prepare a slurry of silica gel in your initial, low-polarity mobile phase (e.g., 5% ethyl acetate in hexane).

• Carefully pack a glass column with the slurry, ensuring there are no air bubbles.

• Allow the silica to settle, and then drain the excess solvent until the solvent level is just above the top of the silica bed.

2. Sample Loading:

• Dissolve the crude Methyl 3-amino-4-methylbenzoate in a minimal amount of a suitable solvent, such as dichloromethane (B109758) (DCM) or the initial mobile phase.[6]

• For "dry loading," adsorb the dissolved sample onto a small amount of silica gel.[7]

• Evaporate the solvent to obtain a free-flowing powder.[7]

• Carefully add the dry, sample-adsorbed silica to the top of the packed column.[7]

• Add a thin layer of sand on top to prevent disturbance of the sample layer during solvent addition.[7]

3. Elution:

• Begin elution with the low-polarity mobile phase.

• If the desired compound is not eluting, gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., ethyl acetate). A step or linear gradient can be employed.[6]

• Always remember to include your basic additive (e.g., triethylamine) in all mobile phase compositions.

4. Fraction Collection and Analysis:

• Collect the eluent in fractions.

• Monitor the fractions using TLC to identify which ones contain the purified Methyl 3-amino-4-methylbenzoate.

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Data Presentation

Parameter	Condition 1 (Normal Phase)	Condition 2 (Modified Normal Phase)	Condition 3 (Alternative Normal Phase)
Stationary Phase	Silica Gel (230-400 mesh)	Silica Gel (230-400 mesh)	Alumina (basic)
Mobile Phase	Hexane/Ethyl Acetate Gradient	Hexane/Ethyl Acetate with 1% Triethylamine	Dichloromethane/Methanol (B129727) Gradient
Advantages	Readily available and cost-effective.	Reduces peak tailing and improves separation for basic compounds.[2][3]	Good for basic compounds, offering different selectivity than silica.[3]
Disadvantages	May lead to significant peak tailing and poor recovery of the amine.[2]	Triethylamine can be difficult to remove from the final product.	May require different solvent systems than those optimized for silica.

Troubleshooting Guide

Issue	Possible Cause(s)	Solution(s)
Compound will not elute from the column	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase by increasing the concentration of the more polar solvent (e.g., ethyl acetate or methanol).[4]
The compound is irreversibly adsorbed onto the silica.	Deactivate the silica by adding a base like triethylamine to the mobile phase.[4] Consider using a less acidic stationary phase like alumina.
Poor separation of the product from impurities	The chosen solvent system lacks sufficient selectivity.	Try a different solvent system. For example, switch from ethyl acetate to dichloromethane or add a small amount of methanol to your hexane/ethyl acetate mixture.[3]
Run a shallower solvent gradient to improve resolution.[3]
The product elutes with the solvent front	The initial mobile phase is too polar.	Start with a much less polar mobile phase (e.g., 100% hexane or a very low percentage of ethyl acetate).[4]
Product fractions are contaminated with an unknown substance	The column was overloaded with the crude material.	Use a larger column or reduce the amount of sample loaded.
The basic additive (e.g., triethylamine) is present in the final product.	Remove the additive by co-evaporation with a suitable solvent or by performing an acidic wash followed by re-extraction.

Visualizations

Caption: Troubleshooting workflow for amine purification by column chromatography.

References

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. benchchem.com [benchchem.com]
• 4. Chromatography [chem.rochester.edu]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Preventing oxidation of the amino group in Methyl 3-amino-4-methylbenzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Methyl 3-amino-4-methylbenzoate. The focus is on preventing the oxidation of the amino group, a common challenge during synthesis and handling.

Frequently Asked Questions (FAQs)

Q1: My sample of Methyl 3-amino-4-methylbenzoate has developed a yellow or brownish tint. What is the cause?

A1: The discoloration of Methyl 3-amino-4-methylbenzoate, which should be a white to off-white solid, is a common indicator of oxidation of the amino group. Aromatic amines are susceptible to air and light-catalyzed oxidation, leading to the formation of colored impurities.

Q2: How can I prevent the oxidation of Methyl 3-amino-4-methylbenzoate during storage?

A2: To minimize oxidation during storage, it is crucial to limit its exposure to oxygen and light. The following storage conditions are recommended:

Parameter	Recommendation	Rationale
Atmosphere	Inert gas (e.g., Argon or Nitrogen)	Prevents contact with atmospheric oxygen.
Container	Tightly sealed amber glass vial	Protects from light and air exposure.
Temperature	Refrigerated (2-8 °C)	Slows down the rate of oxidation.
Purity	Use high-purity material	Impurities can sometimes catalyze oxidation.

Q3: I am planning a reaction that is sensitive to an unprotected amino group. How can I temporarily protect the amino group of Methyl 3-amino-4-methylbenzoate?

A3: The most effective way to prevent unwanted reactions and oxidation of the amino group is to use a protecting group. The two most common and effective strategies for aromatic amines are N-acetylation and N-Boc protection. These protecting groups reduce the nucleophilicity and susceptibility of the amino group to oxidation.

Q4: Which protecting group, Acetyl or Boc, is more suitable for my experiment?

A4: The choice between an Acetyl and a Boc (tert-butyloxycarbonyl) protecting group depends on the specific reaction conditions of the subsequent steps in your synthesis. This is a concept known as orthogonal protection, where each protecting group can be removed under distinct conditions without affecting the other.

Protecting Group	Protection Reagent	Deprotection Conditions	Stability
Acetyl (-COCH₃)	Acetic anhydride (B1165640) or Acetyl chloride	Acidic or basic hydrolysis (e.g., refluxing with aq. HCl or NaOH)[1]	Stable to mild acidic and basic conditions, hydrogenation.
Boc (-COOC(CH₃)₃)	Di-tert-butyl dicarbonate (B1257347) (Boc₂O)	Strong acid (e.g., Trifluoroacetic acid (TFA) or HCl in an organic solvent)[2]	Stable to basic conditions, mild acid, and catalytic hydrogenation.[3]

An orthogonal strategy allows for the selective deprotection of one group while another remains intact. For instance, if a subsequent reaction step requires acidic conditions, a Boc group would be cleaved, making an Acetyl group a better choice. Conversely, if you need to perform a reaction under basic conditions, a Boc group would be stable.[4]

Troubleshooting Guides

Issue 1: Low Yield During N-Boc Protection

Possible Cause	Troubleshooting Step
Incomplete reaction	- Ensure the Methyl 3-amino-4-methylbenzoate is fully dissolved before adding Boc₂O. - Increase the equivalents of Boc₂O to 1.1-1.2 equivalents. - Add a catalytic amount of 4-Dimethylaminopyridine (DMAP) to accelerate the reaction. - Monitor the reaction progress using Thin Layer Chromatography (TLC).
Starting material is an ammonium (B1175870) salt (e.g., hydrochloride)	The protonated amino group is not nucleophilic. Add one equivalent of a non-nucleophilic base like triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA) to the reaction mixture before adding Boc₂O.
Side reaction with solvent	If using a protic solvent like methanol, it can compete with the amine for reaction with Boc₂O. Use an aprotic solvent like Dichloromethane (DCM) or Tetrahydrofuran (THF).

Issue 2: Difficulty in N-Acetyl Deprotection

Possible Cause	Troubleshooting Step
Incomplete hydrolysis	- Ensure sufficient equivalents of acid or base are used. - Increase the reaction temperature and/or time. Refluxing is often necessary for complete deprotection.[1] - Monitor the reaction by TLC to determine the optimal reaction time.
Ester hydrolysis	The methyl ester group is also susceptible to hydrolysis under the harsh acidic or basic conditions required for N-acetyl deprotection. - If the ester is desired in the final product, consider using milder deprotection methods if available, or re-esterify the carboxylic acid after deprotection. - For future syntheses, consider a protecting group that can be removed under milder conditions, such as a Boc group.

Experimental Protocols

Protocol 1: N-Boc Protection of Methyl 3-amino-4-methylbenzoate

This protocol is adapted from a procedure for the Boc-protection of a structurally similar compound, m-aminobenzoic acid.[5]

Materials:

• Methyl 3-amino-4-methylbenzoate

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve Methyl 3-amino-4-methylbenzoate (1.0 eq) in DCM.

• Add triethylamine (1.1 eq) and stir for 10 minutes at room temperature.

• Add Di-tert-butyl dicarbonate (1.1 eq) portion-wise to the solution.

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the N-Boc protected product.

Protocol 2: N-Acetylation of Methyl 3-amino-4-methylbenzoate

Materials:

• Methyl 3-amino-4-methylbenzoate

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve Methyl 3-amino-4-methylbenzoate (1.0 eq) in a mixture of DCM and pyridine.

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the N-acetylated product.

Protocol 3: Deprotection of N-Boc-Methyl 3-amino-4-methylbenzoate

Materials:

• N-Boc-Methyl 3-amino-4-methylbenzoate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve the N-Boc protected compound in DCM.

• Add an equal volume of TFA to the solution and stir at room temperature. The reaction is usually rapid and accompanied by the evolution of CO₂ gas.[2]

• Monitor the reaction by TLC (typically complete within 30-60 minutes).

• Once complete, carefully neutralize the excess TFA by the slow addition of saturated aqueous NaHCO₃ solution until effervescence ceases.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the deprotected amine.

Visual Guides

Decision workflow for choosing a protecting group.

Troubleshooting low yield in N-Boc protection.

References

• 1. Acetyl Protection - Common Conditions [commonorganicchemistry.com]
• 2. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. fiveable.me [fiveable.me]
• 5. Methyl 3-[(tert-but­oxy­carbon­yl)amino]­benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of Methyl 3-amino-4-methylbenzoate

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for the synthesis of Methyl 3-amino-4-methylbenzoate. It includes frequently asked questions, troubleshooting guides, detailed experimental protocols, and comparative data to address challenges encountered during laboratory and scale-up production.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for Methyl 3-amino-4-methylbenzoate?

There are two primary and well-documented routes for the synthesis of Methyl 3-amino-4-methylbenzoate:

• Esterification of 3-Amino-4-methylbenzoic Acid: This is a direct, one-step method where the carboxylic acid is converted to its methyl ester. The reaction is typically carried out in anhydrous methanol (B129727) using a strong acid catalyst such as thionyl chloride (SOCl₂) or sulfuric acid (H₂SO₄) under reflux conditions.[1][2]

• Reduction of a Nitro Precursor: This two-step approach begins with a nitro-substituted aromatic compound, such as 4-methyl-3-nitrobenzoic acid or its methyl ester. The nitro group is then reduced to an amino group. Common methods for this reduction include catalytic hydrogenation using catalysts like Palladium on carbon (Pd/C) or Raney Nickel with hydrogen gas.[1][3][4]

Q2: Which synthesis route is preferable for scale-up?

Choosing a route for scale-up depends on factors like cost, safety, and available equipment. The esterification of 3-Amino-4-methylbenzoic acid is often preferred due to its high atom economy and typically high yields (often exceeding 90%).[2] However, the availability and cost of the starting acid may be a consideration. The nitro-reduction route is also viable and can achieve high yields, but it involves handling potentially hazardous materials like hydrogen gas and pyrophoric catalysts (Raney Ni, Pd/C), requiring specialized equipment and stringent safety protocols.[5]

Q3: What are the critical parameters to monitor during the esterification reaction?

For a successful and high-yielding esterification, the following parameters are critical:

• Anhydrous Conditions: The presence of water can hydrolyze the thionyl chloride or sulfuric acid and react with the ester product, reducing the yield. Ensure all glassware is dry and use anhydrous methanol.

• Temperature Control: The reaction is typically run at reflux to ensure a reasonable reaction rate.[1][2] Careful control of the heating mantle is necessary to maintain a steady reflux without overheating.

• Rate of Reagent Addition: Thionyl chloride should be added dropwise, especially on a larger scale, while cooling the reaction mixture in an ice bath.[1] This is crucial to control the initial exothermic reaction and prevent the formation of byproducts.

• Reaction Monitoring: Progress should be monitored using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to confirm the disappearance of the starting material.[5]

Q4: How can the purity of the final product be assessed?

The purity of the synthesized Methyl 3-amino-4-methylbenzoate can be effectively determined using several analytical techniques:

• Chromatography: TLC provides a quick qualitative check, while HPLC offers quantitative purity analysis.[6]

• Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy confirms the chemical structure, and Mass Spectrometry (MS) verifies the molecular weight.[4][6]

• Melting Point Analysis: A sharp melting point that corresponds to the literature value (approx. 113-117 °C) is a strong indicator of high purity.[2][7]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and provides actionable solutions.

Issue 1: Low or No Product Yield

• Potential Cause: Incomplete reaction.

  • Suggested Solution: Monitor the reaction's progress via TLC or HPLC to ensure the complete consumption of the starting material.[5] If the reaction has stalled, consider extending the reaction time or increasing the temperature slightly.

• Potential Cause (Esterification Route): Deactivated esterification agent.

  • Suggested Solution: Thionyl chloride is sensitive to moisture. Use a fresh bottle or a recently opened one that has been stored properly. Ensure all solvents and starting materials are anhydrous.

• Potential Cause (Reduction Route): Inactive or poisoned catalyst.

  • Suggested Solution: The catalyst (Pd/C or Raney Ni) may be deactivated. Use a fresh batch of catalyst and ensure the starting material is free of potential catalyst poisons (e.g., sulfur compounds). For catalytic hydrogenations, ensure the system is properly purged and that there is sufficient hydrogen pressure.[5]

Issue 2: Final Product is Discolored (e.g., Brown or Dark Yellow)

• Potential Cause: Oxidation of the amino group.

  • Suggested Solution: The aromatic amino group is susceptible to air oxidation, which can form colored impurities.[5] Perform the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon). Using degassed solvents can also help minimize oxidation.

• Potential Cause: Presence of residual impurities from the starting material or side reactions.

  • Suggested Solution: Purify the crude product. Recrystallization from a suitable solvent system (e.g., ethanol/water) is often effective.[8] The addition of a small amount of activated carbon during recrystallization can help remove colored impurities.[9] If recrystallization is insufficient, column chromatography is a more rigorous purification method.[8]

Issue 3: Difficulty with Product Isolation and Purification

• Potential Cause: Product precipitates as an oil instead of a solid.

  • Suggested Solution: This often indicates the presence of impurities that lower the melting point. Try triturating the oil with a cold, non-polar solvent like hexane (B92381) to induce crystallization. If this fails, purify the oil via column chromatography before attempting recrystallization again.

• Potential Cause: Incomplete neutralization during work-up.

  • Suggested Solution: After an acid-catalyzed esterification, the product exists as an ammonium (B1175870) salt. Ensure the pH is adjusted to neutral or slightly basic (pH ~7.5) with a base like sodium bicarbonate to precipitate the free amine product before extraction.[1][2]

• Potential Cause: Poor recovery during recrystallization.

  • Suggested Solution: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath.[8] Cooling too quickly can lead to the formation of small, impure crystals. Ensure you are using a minimal amount of hot solvent to dissolve the crude product.

Data Presentation

Table 1: Comparison of Key Synthesis Routes & Conditions

Synthesis Route	Starting Material	Key Reagents & Catalyst	Typical Conditions	Reported Yield
Esterification	3-Amino-4-methylbenzoic acid	Methanol, Thionyl Chloride (SOCl₂)	Reflux, 4-6 hours	95-97%[1][2]
Nitro Reduction	Methyl 3-methyl-4-nitrobenzoate	Methanol, H₂, Pd/C	Room Temperature, Overnight	~90%[4]
Nitro Reduction	3-Methyl-4-nitrobenzoic acid	Methanol, H₂, Pd/C	48 psi H₂, 24 hours	99%[3][4]

Table 2: Physical & Chemical Properties of Methyl 3-amino-4-methylbenzoate

Property	Value	Reference
CAS Number	18595-18-1	[1]
Molecular Formula	C₉H₁₁NO₂	[1]
Molecular Weight	165.19 g/mol	[1]
Appearance	White to beige powder/crystal	[1]
Melting Point	113-117 °C	[2]
Solubility	Slightly soluble in Chloroform and Methanol	[2]

Experimental Protocols

Protocol 1: Synthesis via Esterification of 3-Amino-4-methylbenzoic Acid

This protocol is adapted from a high-yield, large-scale laboratory procedure.[2]

• Preparation: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-Amino-4-methylbenzoic acid (60.5 g, 0.40 mol) and anhydrous methanol (1.5 L).

• Reagent Addition: Stir the mixture and cool the flask to approximately 5 °C using an ice-water bath.

• Esterification: Slowly add thionyl chloride (103.6 g, 0.87 mol) dropwise to the cooled solution. After the addition is complete, remove the ice bath and heat the mixture to reflux for 6 hours.

• Work-up: After cooling the reaction mixture to room temperature, concentrate it under reduced pressure to remove the excess methanol.

• Neutralization: Dilute the residue with ice water (1.2 L) and carefully neutralize by adding a 5% aqueous solution of NaHCO₃ until the pH reaches ~7.5. A precipitate will form.

• Extraction: Extract the aqueous layer with ethyl acetate (B1210297) (3 x 600 mL).

• Purification: Combine the organic layers, wash with saturated brine (2 x 500 mL), dry over anhydrous sodium sulfate, and filter.

• Isolation: Concentrate the filtrate under reduced pressure to yield Methyl 3-amino-4-methylbenzoate as a white solid (approx. 62.7 g, 94.9% yield).[2]

Protocol 2: Synthesis via Reduction of Methyl 3-methyl-4-nitrobenzoate

This protocol is based on a standard catalytic hydrogenation procedure.[4]

• Preparation: Dissolve Methyl 3-methyl-4-nitrobenzoate (50 g, 256.2 mmol) in methanol (1.5 L) in a suitable hydrogenation vessel.

• Catalyst Addition: Carefully add 5% Palladium on carbon (2.5 g) to the solution.

• Hydrogenation: Seal the vessel and purge it with hydrogen gas. Pressurize the vessel with hydrogen (e.g., 40-50 psi) and stir the reaction mixture vigorously at room temperature overnight.

• Monitoring: Monitor the reaction for the uptake of hydrogen and confirm completion using TLC or HPLC.

• Isolation: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen. Remove the solid catalyst by filtration through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure to afford the product as a light yellow solid (approx. 38 g, 90% yield).[4] Further purification can be achieved by recrystallization if necessary.

Visualizations

References

• 1. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 2. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. Methyl 4-amino-3-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis and characterization of methyl ester of 3-amino-4-hydroxybenzoic acid. [wisdomlib.org]
• 7. wisdomlib.org [wisdomlib.org]
• 8. benchchem.com [benchchem.com]
• 9. CN106831460A - The preparation method of the aminobenzoic acid of 3 methyl 4 - Google Patents [patents.google.com]

Technical Support Center: Characterization of Unexpected Side Products in Methyl 3-amino-4-methylbenzoate Reactions

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering unexpected side products in reactions involving Methyl 3-amino-4-methylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of unexpected side products observed in reactions with Methyl 3-amino-4-methylbenzoate?

A1: Due to the presence of both an aromatic amine and a methyl ester functional group, several classes of side products can form. The most common include:

• N-Acylation Products: The amine group can react with acylating agents or even another molecule of an acid precursor to form amides, leading to dimers or oligomers.[1]

• Oxidation Products: Aromatic amines are susceptible to oxidation, which can result in the formation of colored impurities such as nitroso, nitro, and azo compounds.[2]

• Hydrolysis Products: The methyl ester can be hydrolyzed back to the corresponding carboxylic acid, 3-amino-4-methylbenzoic acid, especially in the presence of acid or base and water.[3]

• Di-acylation Products: In acylation reactions, it is possible for the amine to react twice, particularly if a strong activating agent is used or if the stoichiometry is not carefully controlled.

• Unreacted Starting Material: Incomplete reactions can lead to the presence of starting materials, which can complicate purification and analysis.[1]

Q2: My reaction mixture has turned a dark color. What is the likely cause?

A2: The development of a dark color in reactions involving aromatic amines is often indicative of oxidation.[2] The amino group is sensitive to oxidizing agents, and even atmospheric oxygen can sometimes cause the formation of highly colored impurities like azo compounds or nitro compounds. It is crucial to ensure an inert atmosphere (e.g., nitrogen or argon) for sensitive reactions.

Q3: I am seeing a product with a higher molecular weight than expected in my mass spectrometry data. What could it be?

A3: A higher molecular weight product often suggests the formation of a dimer or oligomer. A common pathway for this is the N-acylation of one molecule of Methyl 3-amino-4-methylbenzoate by another molecule of a carboxylic acid starting material or precursor, forming an amide linkage.[1]

Q4: How can I minimize the formation of the hydrolyzed carboxylic acid side product?

A4: To minimize hydrolysis of the methyl ester, it is important to use anhydrous solvents and reagents. If the reaction is acid-catalyzed, using a non-aqueous acid source can be beneficial. For base-mediated reactions, ensure that the base is anhydrous and avoid prolonged reaction times at elevated temperatures.[3]

Troubleshooting Guides

Issue 1: Presence of Colored Impurities

• Potential Cause: Oxidation of the aromatic amine.[2]

• Troubleshooting Steps:

  • Inert Atmosphere: Ensure all reactions are carried out under an inert atmosphere of nitrogen or argon to minimize contact with atmospheric oxygen.

  • Degassed Solvents: Use solvents that have been properly degassed to remove dissolved oxygen.

  • Antioxidants: In some cases, the addition of a small amount of an antioxidant can prevent the formation of colored impurities.

  • Purification: Colored impurities can often be removed by column chromatography or recrystallization.

Issue 2: Formation of N-Acyl Amide Dimer

• Potential Cause: The amine of one molecule attacks the activated carboxyl group of another.[1]

• Troubleshooting Steps:

  • Controlled Addition: Add the acylating agent slowly to the solution of Methyl 3-amino-4-methylbenzoate to maintain a low concentration of the activated species.

  • Stoichiometry: Use a slight excess of the acylating agent to ensure complete reaction with the amine, but avoid a large excess which can lead to other side reactions.

  • Temperature Control: Run the reaction at the lowest effective temperature to reduce the rate of side reactions.

Issue 3: Hydrolysis to 3-Amino-4-methylbenzoic acid

• Potential Cause: Presence of water in the reaction mixture.[3]

• Troubleshooting Steps:

  • Anhydrous Conditions: Dry all glassware thoroughly and use anhydrous solvents and reagents.

  • Molecular Sieves: Consider adding activated molecular sieves to the reaction mixture to scavenge any trace amounts of water.

  • Work-up Procedure: During the work-up, minimize contact time with aqueous acidic or basic solutions.

Data Presentation

Table 1: Potential Side Products and their Expected Analytical Signatures

Side Product Name	Plausible Molecular Weight ( g/mol )	Expected ¹H NMR Signals (in CDCl₃)	Expected Mass Spec (ESI+) m/z
3-Amino-4-methylbenzoic acid	151.16	Carboxylic acid proton (~10-12 ppm, broad), aromatic protons, NH₂ protons (~3.5-4.5 ppm, broad), methyl protons.	152.07 [M+H]⁺
N-Acetyl-methyl 3-amino-4-methylbenzoate	207.23	Amide N-H proton (~7-8 ppm), aromatic protons, O-methyl protons, N-acetyl methyl protons (~2.2 ppm), aromatic methyl protons.	208.10 [M+H]⁺
(Self-condensation Amide Dimer)	298.34	Multiple amide N-H protons, complex aromatic region, O-methyl protons, two distinct aromatic methyl protons.	299.14 [M+H]⁺
Methyl 4-methyl-3-nitrobenzoate	195.18	Aromatic protons shifted downfield compared to the amine, O-methyl protons, aromatic methyl protons.	196.06 [M+H]⁺

Experimental Protocols

Protocol 1: General Procedure for Identification of Unknown Side Products by HPLC-MS

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., acetonitrile (B52724) or methanol) to a concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter.

• Chromatographic Separation:

  • Column: Use a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of mobile phase B (e.g., 5%) and gradually increase to a high percentage (e.g., 95%) over 20-30 minutes to elute a wide range of compounds.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at multiple wavelengths (e.g., 254 nm, 280 nm) and mass spectrometry.

• Mass Spectrometry Analysis:

  • Ionization Mode: Use electrospray ionization in positive mode (ESI+) to detect protonated molecules [M+H]⁺.

  • Mass Range: Scan a wide mass range (e.g., m/z 100-1000) to identify the molecular weights of all components in the mixture.

  • Fragmentation Analysis (MS/MS): For peaks of interest, perform fragmentation analysis to obtain structural information.

Protocol 2: Purification of Methyl 3-amino-4-methylbenzoate from Non-polar Side Products

• Column Chromatography:

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient of ethyl acetate (B1210297) in hexanes is typically effective. Start with a low polarity mixture (e.g., 10% ethyl acetate in hexanes) and gradually increase the polarity.

  • Monitoring: Monitor the separation using thin-layer chromatography (TLC).

  • Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure desired product.

• Recrystallization:

  • Dissolve the crude product in a minimal amount of a hot solvent in which the desired product has good solubility and the impurities have poor solubility (e.g., ethanol/water or ethyl acetate/hexanes).

  • Allow the solution to cool slowly to form crystals of the pure product.

  • Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Reference Data & Comparative Studies

A Comparative Analysis of Methyl 3-amino-4-methylbenzoate and its Isomer via ¹H and ¹³C NMR Spectroscopy

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the nuclear magnetic resonance (NMR) spectral data of Methyl 3-amino-4-methylbenzoate and a key structural isomer, Methyl 4-amino-3-methylbenzoate. This analysis, supported by detailed experimental protocols, serves as a valuable resource for the characterization and differentiation of these important chemical entities.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, offering profound insights into molecular structure. This guide focuses on the ¹H and ¹³C NMR analysis of Methyl 3-amino-4-methylbenzoate, a compound of interest in pharmaceutical and chemical synthesis. To provide a robust analytical framework, its spectral data is compared with that of its structural isomer, Methyl 4-amino-3-methylbenzoate. This comparative approach highlights the subtle yet significant differences in their chemical environments, enabling unambiguous identification.

¹H and ¹³C NMR Spectral Data

The following tables summarize the ¹H and ¹³C NMR spectral data for Methyl 3-amino-4-methylbenzoate and Methyl 4-amino-3-methylbenzoate. The data, acquired in deuterated chloroform (B151607) (CDCl₃), is presented with chemical shifts (δ) in parts per million (ppm), coupling constants (J) in Hertz (Hz), and integration values.

Table 1: ¹H NMR Data Comparison

Methyl 3-amino-4-methylbenzoate	Methyl 4-amino-3-methylbenzoate
Chemical Shift (δ, ppm)	Multiplicity (J, Hz)
7.74	d, J = 1.6
7.66	dd, J = 8.0, 1.6
7.10	d, J = 8.0
3.86	s
3.75	br s
2.19	s

Table 2: ¹³C NMR Data Comparison

Methyl 3-amino-4-methylbenzoate	Methyl 4-amino-3-methylbenzoate
Chemical Shift (δ, ppm)	Assignment
167.5	C=O
145.8	C-3
131.5	C-5
130.8	C-1
123.7	C-4
118.0	C-6
113.9	C-2
51.7	-OCH₃
17.5	Ar-CH₃

Experimental Protocols

The following is a standard protocol for acquiring high-resolution ¹H and ¹³C NMR spectra of small organic molecules like Methyl 3-amino-4-methylbenzoate.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. ¹H NMR Spectroscopy:

• Spectrometer: A 400 MHz (or higher) NMR spectrometer.

• Pulse Sequence: A standard single-pulse experiment.

• Acquisition Parameters:

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 (depending on sample concentration).

• Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase correct the spectrum.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

  • Integrate the signals.

3. ¹³C NMR Spectroscopy:

• Spectrometer: A 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

• Pulse Sequence: A standard proton-decoupled single-pulse experiment.

• Acquisition Parameters:

  • Spectral Width: 0 to 220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase correct the spectrum.

  • Reference the spectrum to the solvent signal (CDCl₃ at 77.16 ppm).

Logical Workflow for NMR Analysis

The process of analyzing and comparing NMR data follows a structured workflow, as illustrated in the diagram below. This ensures a systematic and accurate interpretation of the spectral information.

Caption: Workflow for NMR analysis of organic compounds.

Conclusion

The distinct NMR profiles of Methyl 3-amino-4-methylbenzoate and Methyl 4-amino-3-methylbenzoate, particularly in the aromatic region of the ¹H spectrum and the chemical shifts of the substituted aromatic carbons in the ¹³C spectrum, provide a clear basis for their differentiation. The data and protocols presented herein offer a practical guide for researchers in the fields of organic synthesis, medicinal chemistry, and quality control, ensuring accurate structural characterization of these and similar molecules.

Mass Spectrometry Fragmentation Analysis: A Comparative Guide to Methyl 3-amino-4-methylbenzoate and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of Methyl 3-amino-4-methylbenzoate with the experimentally determined fragmentation patterns of its structural isomers, Methyl 3-aminobenzoate (B8586502) and Methyl 4-aminobenzoate (B8803810). Understanding these fragmentation pathways is crucial for the structural elucidation and differentiation of these closely related compounds in complex matrices.

Comparison of Key Mass Spectrometry Data

The following table summarizes the key mass-to-charge ratios (m/z) and proposed fragment structures for Methyl 3-amino-4-methylbenzoate and its isomers. The data for the isomers are derived from publicly available spectral databases, while the data for Methyl 3-amino-4-methylbenzoate is a prediction based on established fragmentation principles.

m/z	Predicted/Observed Ion for Methyl 3-amino-4-methylbenzoate	Observed Ion for Methyl 3-aminobenzoate	Observed Ion for Methyl 4-aminobenzoate	Proposed Fragment Structure/Loss
165	[M]⁺•	-	-	Molecular Ion
151	-	[M]⁺•	[M]⁺•	Molecular Ion
134	[M - OCH₃]⁺	[M - OCH₃]⁺	[M - OCH₃]⁺	Loss of a methoxy (B1213986) radical
133	[M - CH₃OH]⁺•	[M - CH₃OH]⁺•	[M - CH₃OH]⁺•	Loss of methanol (B129727)
120	-	[M - OCH₃]⁺	[M - OCH₃]⁺	Loss of a methoxy radical
106	[M - COOCH₃]⁺	[M - COOCH₃]⁺	[M - COOCH₃]⁺	Loss of a carbomethoxy radical
92	-	[C₆H₆N]⁺	[C₆H₆N]⁺	Aminotropylium ion or similar C₆ rearrangement
77	[C₆H₅]⁺	[C₆H₅]⁺	[C₆H₅]⁺	Phenyl cation

Predicted Fragmentation Pathway of Methyl 3-amino-4-methylbenzoate

The fragmentation of Methyl 3-amino-4-methylbenzoate under electron ionization is expected to proceed through several key pathways, initiated by the removal of an electron to form the molecular ion (m/z 165).

A primary fragmentation event is the cleavage of the ester group. The loss of the methoxy radical (•OCH₃) is a common fragmentation pathway for methyl esters, which would result in a fragment at m/z 134. Subsequent loss of carbon monoxide (CO) from this fragment could then lead to a fragment at m/z 106.

Another anticipated fragmentation is the loss of a neutral methanol molecule (CH₃OH), leading to a radical cation at m/z 133. The presence of the methyl group on the aromatic ring introduces the possibility of benzylic cleavage. Loss of a hydrogen radical from the methyl group could form a stable benzyl-type cation. Furthermore, the loss of the entire carbomethoxy group (•COOCH₃) would result in an aminotolyl cation at m/z 106.

Comparative Fragmentation Analysis

The mass spectra of Methyl 3-aminobenzoate and Methyl 4-aminobenzoate are well-characterized. Both isomers exhibit a molecular ion peak at m/z 151. A dominant fragmentation pathway for both is the loss of the methoxy radical (•OCH₃), leading to a base peak at m/z 120. Subsequent loss of CO from the m/z 120 fragment gives rise to an ion at m/z 92. The presence of the amino group influences the fragmentation, often leading to the formation of aminotropylium-like ions.

The key differentiator for Methyl 3-amino-4-methylbenzoate is its higher molecular weight (165 amu) due to the additional methyl group. This leads to a unique molecular ion and primary fragment ions that are 14 amu higher than the corresponding fragments of its non-methylated isomers. For instance, the initial loss of the methoxy radical is predicted to yield a fragment at m/z 134, which is a clear indicator of the presence of the additional methyl group.

Experimental Protocols

To acquire the mass spectrometry data for these compounds, the following experimental setup is recommended:

Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer (GC-MS) equipped with an electron ionization (EI) source.

Gas Chromatography (GC) Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250°C.

• Oven Temperature Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at a rate of 15°C/min, and hold for 5 minutes.

• Injection Mode: Splitless injection of 1 µL of a 10 µg/mL solution in methanol.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 40-400.

• Solvent Delay: 3 minutes.

Visualization of Fragmentation

The following diagram illustrates the predicted primary fragmentation pathways for Methyl 3-amino-4-methylbenzoate.

Predicted EI-MS fragmentation of Methyl 3-amino-4-methylbenzoate.

A Comparative Guide to the Synthesis of Methyl 3-amino-4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Methyl 3-amino-4-methylbenzoate is a key building block in the synthesis of various pharmaceutical compounds and bioactive molecules.[1] Its utility as an intermediate necessitates efficient and scalable synthetic routes. This guide provides a comparative analysis of the most common methods for its preparation, supported by experimental data to inform methodological choices in a research and development setting.

At a Glance: Comparison of Synthetic Pathways

Two principal routes dominate the synthesis of Methyl 3-amino-4-methylbenzoate: the esterification of 3-amino-4-methylbenzoic acid and the reduction of methyl 4-methyl-3-nitrobenzoate. The choice between these pathways often depends on the availability of starting materials, desired scale, and process safety considerations.

Performance Metric	Route 1: Esterification	Route 2: Reduction of Nitroarene
Starting Material	3-Amino-4-methylbenzoic acid	Methyl 4-methyl-3-nitrobenzoate
Key Transformation	Fischer Esterification	Nitro group reduction
Reported Yield	94.9% - 97%[2][3]	96% (Catalytic Hydrogenation)[2]
Primary Reagents	Methanol (B129727), Thionyl Chloride or other acid catalysts[2][3]	H₂, Raney Ni or Pd/C; or Reduced Iron/Acid[1][2]
General Notes	A straightforward and high-yielding method when the carboxylic acid precursor is readily available.	Highly efficient, particularly with catalytic hydrogenation. The synthesis of the nitro-ester precursor is a key consideration.

Synthesis Route 1: Esterification of 3-Amino-4-methylbenzoic acid

This classical approach involves the direct esterification of 3-amino-4-methylbenzoic acid with methanol, typically under acidic conditions. The use of thionyl chloride (SOCl₂) is a common and effective method for this transformation, proceeding through an acyl chloride intermediate.

Caption: Workflow for the esterification of 3-amino-4-methylbenzoic acid.

Experimental Protocol: Esterification using Thionyl Chloride

• Reaction Setup: In a round-bottom flask, dissolve 3-amino-4-methylbenzoic acid (1.00 g, 6.62 mmol) in anhydrous methanol (25 mL).[2]

• Reagent Addition: Cool the solution in an ice bath. Add thionyl chloride (1.71 g, 1.05 mL, 14.4 mmol) dropwise to the cooled solution.[2]

• Reaction: Stir the solution and heat to reflux for 4 hours.[2]

• Work-up: After reflux, concentrate the reaction mixture under reduced pressure.[2] Add a saturated aqueous solution of sodium bicarbonate (40 mL) to neutralize the excess acid.[2]

• Extraction and Isolation: Extract the aqueous mixture with ethyl acetate. Combine the organic phases and dry over anhydrous magnesium sulfate.[2] Evaporate the solvent to yield the final product.[2] A reported yield for this method is 97%, obtaining the product as a beige powder.[2] A similar procedure reported a yield of 94.9%.[3]

Synthesis Route 2: Reduction of Methyl 4-methyl-3-nitrobenzoate

This pathway begins with the corresponding nitro compound, methyl 4-methyl-3-nitrobenzoate, and reduces the nitro group to an amine. This method is highly effective, with catalytic hydrogenation being a common industrial practice for its efficiency and clean conversion.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Methyl 3-amino-4-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 3. Methyl 3-amino-4-methylbenzoate | 18595-18-1 [chemicalbook.com]

A Comparative Guide to Purity Assessment of Methyl 3-amino-4-methylbenzoate: HPLC vs. Alternatives

For researchers, scientists, and drug development professionals, the purity of chemical intermediates is paramount to the integrity and safety of the final product. Methyl 3-amino-4-methylbenzoate, a key building block in the synthesis of various pharmaceutical compounds, requires rigorous purity assessment. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Potentiometric Titration—for determining the purity of this compound. We present supporting experimental data and detailed methodologies to inform the selection of the most suitable method for your analytical needs.

High-Level Comparison: HPLC vs. GC-MS vs. Potentiometric Titration

High-Performance Liquid Chromatography (HPLC) is a widely used technique for separating and quantifying components in a mixture.[1] It is particularly well-suited for non-volatile and thermally sensitive compounds like methyl 3-amino-4-methylbenzoate. Gas Chromatography-Mass Spectrometry (GC-MS) offers high separation efficiency and sensitivity, but often requires derivatization for polar compounds like aromatic amines to make them volatile.[2][3] Potentiometric titration is a classical analytical method that provides an absolute measure of the concentration of the amino group but lacks the ability to separate and quantify individual impurities.[4][5][6]

The choice of method depends on the specific requirements of the analysis. For routine quality control where the primary goal is to quantify the main component and known impurities, HPLC is often the method of choice. For identifying unknown impurities or when very high sensitivity is required, GC-MS may be more appropriate. Potentiometric titration can be a simple and cost-effective method for determining the overall purity in terms of the primary functional group.

Quantitative Data Summary

The following tables summarize hypothetical but realistic quantitative data for the purity assessment of a sample of Methyl 3-amino-4-methylbenzoate using HPLC, GC-MS, and Potentiometric Titration.

Table 1: HPLC Purity Analysis

Compound	Retention Time (min)	Area (%)	Resolution
3-Amino-4-methylbenzoic acid	2.5	0.5	-
Methyl 3-amino-4-methylbenzoate	4.2	99.3	2.8
Unknown Impurity 1	5.1	0.2	1.9

Table 2: Comparison of Analytical Methods

Parameter	HPLC	GC-MS	Potentiometric Titration
Principle	Chromatographic Separation	Chromatographic Separation with Mass Detection	Electrochemical Titration
Specificity	High (separates impurities)	Very High (identifies impurities)	Low (measures total amine content)
Sensitivity (LOD)	~0.01%	~0.001%	~0.1%
Precision (RSD)	< 1%	< 2%	< 0.5%
Sample Throughput	High	Medium	Low
Instrumentation Cost	Medium	High	Low
Sample Preparation	Simple dissolution	Derivatization often required	Simple dissolution

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol describes a reverse-phase HPLC method for the purity assessment of Methyl 3-amino-4-methylbenzoate.

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[7]

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid

• Methyl 3-amino-4-methylbenzoate reference standard

• Sample of Methyl 3-amino-4-methylbenzoate

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile and 0.1% Phosphoric Acid in water (v/v). A common starting point is a 40:60 (Acetonitrile:Aqueous) mixture.[8]

• Standard Solution Preparation: Accurately weigh about 10 mg of Methyl 3-amino-4-methylbenzoate reference standard and dissolve it in 10 mL of the mobile phase to obtain a concentration of 1 mg/mL.

• Sample Solution Preparation: Prepare a sample solution of Methyl 3-amino-4-methylbenzoate at the same concentration as the standard solution using the mobile phase as the diluent.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm[1][8][9]

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Calculation: Calculate the purity of the sample by comparing the peak area of the main component in the sample chromatogram to the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a GC-MS method for the analysis of Methyl 3-amino-4-methylbenzoate, including a derivatization step.

Instrumentation:

• GC-MS system with a suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)[2]

Reagents:

• Methanol

• Benzenesulfonyl chloride (derivatizing agent)[2]

• Sodium hydroxide (B78521) solution

• Methyl 3-amino-4-methylbenzoate reference standard

• Sample of Methyl 3-amino-4-methylbenzoate

Procedure:

• Standard and Sample Preparation: Prepare 1 mg/mL solutions of the standard and sample in methanol.

• Derivatization:

  • To 1 mL of the standard or sample solution, add 200 µL of 10 M NaOH solution and 200 µL of benzenesulfonyl chloride.[2]

  • Stir the mixture at room temperature for 30 minutes.

  • Add another 0.5 mL of 10 M NaOH and heat at 80°C for 30 minutes.[2]

  • After cooling, extract the derivative with a suitable organic solvent (e.g., hexane).

• GC-MS Conditions:

  • Injector Temperature: 290°C

  • Carrier Gas: Helium at a flow rate of 1 mL/min

  • Oven Temperature Program: Start at 80°C for 1 min, ramp to 180°C at 5°C/min, then to 240°C at 10°C/min, and finally to 290°C at 25°C/min, hold for 10 min.[2]

  • MS Transfer Line Temperature: 290°C

• Analysis: Inject 1 µL of the derivatized standard and sample solutions into the GC-MS system.

Potentiometric Titration

This protocol describes the determination of the purity of Methyl 3-amino-4-methylbenzoate by potentiometric titration.

Instrumentation:

• Potentiometer with a platinum indicator electrode and a saturated calomel (B162337) reference electrode[5]

• Burette

Reagents:

• Sulfuric acid solution (e.g., 1 M)

• Standardized Cerium(IV) sulfate (B86663) solution (e.g., 0.1 M)[5][6]

• Sample of Methyl 3-amino-4-methylbenzoate

Procedure:

• Sample Preparation: Accurately weigh an appropriate amount of the Methyl 3-amino-4-methylbenzoate sample and dissolve it in a suitable volume of sulfuric acid solution.

• Titration Setup: Immerse the platinum and calomel electrodes in the sample solution.

• Titration: Titrate the sample solution with the standardized Cerium(IV) sulfate solution, recording the potential (in mV) after each addition of the titrant.

• Endpoint Determination: The endpoint of the titration is determined from the point of maximum inflection on the titration curve (a plot of potential vs. volume of titrant).

• Calculation: Calculate the purity of the sample based on the volume of titrant consumed at the endpoint.

Visualizations

The following diagrams illustrate the experimental workflow for the HPLC analysis and the logical relationship for selecting an appropriate analytical method.

Caption: Experimental workflow for HPLC purity assessment.

Caption: Decision logic for analytical method selection.

References

• 1. ovid.com [ovid.com]
• 2. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 3. agilent.com [agilent.com]
• 4. Potentiometric titration of p-Aminobenzoic acid and α-naphthylamine with NaNO2 solution in presence of HCl | Semantic Scholar [semanticscholar.org]
• 5. gw-chimie.math.unibuc.ro [gw-chimie.math.unibuc.ro]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pp.bme.hu [pp.bme.hu]

Comparative reactivity of Methyl 3-amino-4-methylbenzoate with other aminobenzoates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical reactivity of Methyl 3-amino-4-methylbenzoate against other aminobenzoate isomers. The information presented herein is curated to assist researchers in understanding the nuanced reactivity of this compound, particularly in synthetic applications relevant to drug discovery and development. While direct kinetic studies comparing Methyl 3-amino-4-methylbenzoate with all its isomers are not extensively available in the public literature, this guide extrapolates from established principles of physical organic chemistry and available data on related compounds to provide a robust comparative framework.

Introduction to Aminobenzoate Reactivity

The reactivity of aminobenzoates is governed by the interplay of electronic and steric effects of the substituents on the benzene (B151609) ring. The amino group (-NH₂) is a strong activating group and an ortho-, para-director for electrophilic aromatic substitution due to its electron-donating resonance effect (+R). Conversely, the methyl ester group (-COOCH₃) is a deactivating group and a meta-director due to its electron-withdrawing inductive (-I) and resonance (-R) effects. The methyl group (-CH₃) is a weak activating group and an ortho-, para-director. The relative positions of these groups on the benzene ring significantly influence the electron density of the ring and the nucleophilicity of the amino group, thereby affecting the overall reactivity.

In Methyl 3-amino-4-methylbenzoate, the amino group is situated meta to the electron-withdrawing ester group and ortho to the electron-donating methyl group. This substitution pattern results in a unique reactivity profile compared to other aminobenzoate isomers.

Comparative Reactivity Analysis

The reactivity of Methyl 3-amino-4-methylbenzoate is compared with other common aminobenzoate isomers in three key reaction types relevant to pharmaceutical and chemical synthesis: acylation of the amino group, diazotization of the amino group, and Suzuki-Miyaura coupling of a halogenated derivative.

Factors Influencing Reactivity:

• Electronic Effects: The electron-donating or -withdrawing nature of substituents dictates the electron density on the aromatic ring and the nucleophilicity of the amino group. Electron-donating groups (like -NH₂ and -CH₃) increase reactivity towards electrophiles, while electron-withdrawing groups (like -COOCH₃) decrease it.

• Steric Hindrance: Bulky groups near the reactive center can impede the approach of reagents, thereby slowing down the reaction rate. This is particularly relevant for ortho-substituted compounds.

The following table summarizes the expected relative reactivity of Methyl 3-amino-4-methylbenzoate and its isomers based on these principles.

Compound	Substituent Positions	Expected Relative Reactivity (General)	Rationale
Methyl 3-amino-4-methylbenzoate	Amino (meta to ester, ortho to methyl)	Moderate	The activating effect of the methyl group partially counteracts the deactivating effect of the ester group on the amino function. Steric hindrance from the ortho methyl group is a factor to consider.
Methyl 4-aminobenzoate	Amino (para to ester)	Low	The amino group is directly opposite to the strongly deactivating ester group, significantly reducing its nucleophilicity.
Methyl 3-aminobenzoate	Amino (meta to ester)	Moderate	The deactivating effect of the ester group is less pronounced at the meta position compared to the para position.
Methyl 2-aminobenzoate (B8764639) (Methyl anthranilate)	Amino (ortho to ester)	High (with caveats)	The amino group is strongly activated; however, steric hindrance from the adjacent ester group can influence certain reactions. Intramolecular hydrogen bonding is also a factor.
Methyl 4-amino-3-methylbenzoate	Amino (para to ester, meta to methyl)	Low	Similar to methyl 4-aminobenzoate, the para-ester group strongly deactivates the amino group. The meta-methyl group has a minor activating effect.

Experimental Data and Protocols

While comprehensive, directly comparative kinetic data is sparse, the following sections provide representative experimental protocols for key reactions involving aminobenzoates.

Acylation of the Amino Group

Acylation of the amino group is a fundamental transformation in the synthesis of many pharmaceutical compounds. The rate of this reaction is highly dependent on the nucleophilicity of the amino group.

Experimental Protocol: Comparative Acylation Rate Study

This protocol describes a general method for comparing the rates of acylation of different aminobenzoate isomers using a competitive reaction setup.

• Materials:

  • Methyl 3-amino-4-methylbenzoate

  • Other aminobenzoate isomers (e.g., Methyl 4-aminobenzoate, Methyl 3-aminobenzoate)

  • Acetic anhydride (B1165640) (acylating agent)

  • Anhydrous solvent (e.g., Dichloromethane or Acetonitrile)

  • Internal standard for GC-MS analysis (e.g., Dodecane)

  • Quenching solution (e.g., saturated aqueous sodium bicarbonate)

• Procedure:

  • Prepare equimolar solutions of Methyl 3-amino-4-methylbenzoate and another aminobenzoate isomer in the anhydrous solvent.

  • Add the internal standard to the solution.

  • At time t=0, add a sub-stoichiometric amount of acetic anhydride (e.g., 0.5 equivalents relative to the total moles of aminobenzoates) to the stirred solution at a constant temperature (e.g., 25 °C).

  • Extract aliquots from the reaction mixture at regular time intervals.

  • Immediately quench each aliquot with the sodium bicarbonate solution.

  • Extract the organic components with a suitable solvent (e.g., ethyl acetate).

  • Analyze the organic extracts by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the relative amounts of the acylated products and unreacted starting materials.

• Data Analysis:

  • Plot the concentration of the products versus time for each isomer.

  • The initial rates can be determined from the slopes of these plots, providing a direct comparison of the relative reactivity of the aminobenzoate isomers.

Diazotization of the Amino Group

Diazotization is a key step in the synthesis of a wide range of aromatic compounds, including dyes and pharmaceuticals, via Sandmeyer and related reactions. The rate of diazotization is influenced by the basicity of the amino group.

Experimental Protocol: Diazotization and Subsequent Coupling

• Materials:

  • Methyl 3-amino-4-methylbenzoate

  • Hydrochloric acid (e.g., 6N)

  • Sodium nitrite (B80452) solution (e.g., 20% w/v in water)

  • Coupling agent (e.g., phenol (B47542) or β-naphthol) in an alkaline solution

  • Ice bath

• Procedure:

  • Dissolve a known amount of Methyl 3-amino-4-methylbenzoate in hydrochloric acid and cool the solution to 0-5 °C in an ice bath.[1]

  • Slowly add the chilled sodium nitrite solution dropwise while maintaining the temperature below 5 °C. Stir the mixture for 15-20 minutes to ensure complete formation of the diazonium salt.[1]

  • In a separate beaker, dissolve the coupling agent in an aqueous sodium hydroxide (B78521) solution and cool it in an ice bath.

  • Slowly add the cold diazonium salt solution to the cold coupling agent solution with vigorous stirring.

  • Allow the reaction to proceed for 30 minutes in the ice bath.

  • The resulting azo dye will precipitate and can be collected by filtration, washed with cold water, and dried.

• Comparative Analysis:

  • The yield of the azo dye can be used as a qualitative measure of the efficiency of the diazotization and coupling reactions for different aminobenzoate isomers under identical conditions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile C-C bond-forming reaction widely used in drug discovery. The reactivity of the aryl halide is influenced by the electronic properties of the other substituents on the ring. For this reaction, a halogenated derivative of the aminobenzoate is required.

Experimental Protocol: Suzuki-Miyaura Coupling of a Bromo-aminobenzoate

• Materials:

  • A bromo-derivative of Methyl 3-amino-4-methylbenzoate (e.g., Methyl 3-amino-5-bromo-4-methylbenzoate)

  • Arylboronic acid (e.g., phenylboronic acid)

  • Palladium catalyst (e.g., Pd(PPh₃)₄)

  • Base (e.g., K₂CO₃ or Cs₂CO₃)

  • Solvent system (e.g., a mixture of dioxane and water)

  • Inert atmosphere (Nitrogen or Argon)

• Procedure:

  • To a reaction flask, add the bromo-aminobenzoate, arylboronic acid, palladium catalyst, and base.

  • Seal the flask and purge with an inert gas.

  • Add the degassed solvent system via syringe.

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture, dilute with water, and extract with an organic solvent.

  • Purify the product by column chromatography.

• Comparative Analysis:

  • The reaction time and yield provide a measure of the reactivity of the bromo-aminobenzoate isomer in the Suzuki-Miyaura coupling. Generally, electron-withdrawing groups on the aryl halide can increase the rate of oxidative addition, the rate-determining step in many cases.

Signaling Pathways and Logical Relationships

While Methyl 3-amino-4-methylbenzoate itself is not directly implicated in specific signaling pathways in the available literature, its structural motifs are common in pharmacologically active molecules. For instance, aminobenzoate derivatives are used as building blocks for compounds that can act as enzyme inhibitors or receptor ligands. The logical relationship for its utility in drug discovery is outlined below.

Conclusion

Methyl 3-amino-4-methylbenzoate possesses a moderate reactivity profile due to the balanced electronic effects of its substituents. The ortho-methyl group provides a slight activating effect on the amino group, which is counteracted by the meta-deactivating ester group. Steric hindrance from the methyl group may also play a role in certain reactions. In comparison to its isomers, its reactivity is generally expected to be lower than ortho-aminobenzoates but higher than para-aminobenzoates where the deactivating effect of the ester group is more pronounced. This guide provides a foundational understanding and practical protocols for researchers to further investigate and utilize Methyl 3-amino-4-methylbenzoate in their synthetic endeavors. Direct experimental comparisons are encouraged to precisely quantify the reactivity differences between these valuable building blocks.

References

• 1. Metabolic kinetics of p-aminobenzoic acid in rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Crystallographic Guide to Methyl Aminobenzoate Derivatives

For researchers, scientists, and drug development professionals, this guide offers a comparative analysis of the crystallographic structures of methyl aminobenzoate derivatives. While crystallographic data for methyl 3-amino-4-methylbenzoate is not publicly available, this guide presents a detailed examination of its isomer, methyl 4-amino-3-methylbenzoate, and a related compound, methyl 3-amino-4-hydroxybenzoate. The provided data, derived from single-crystal X-ray diffraction studies, offers valuable insights into the solid-state structures of these compounds, which are crucial for understanding their chemical behavior and for the development of new pharmaceutical agents.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for methyl 4-amino-3-methylbenzoate and methyl 3-amino-4-hydroxybenzoate, facilitating a direct comparison of their crystal structures.

Parameter	Methyl 4-amino-3-methylbenzoate[1][2]	Methyl 3-amino-4-hydroxybenzoate[3]
Chemical Formula	C₉H₁₁NO₂	C₈H₉NO₃
Molecular Weight ( g/mol )	165.19	167.16
Crystal System	Monoclinic	Not Specified
Space Group	P2₁/c	Not Specified
a (Å)	7.5670 (15)	Not Specified
b (Å)	6.1080 (12)	Not Specified
c (Å)	18.127 (4)	Not Specified
β (°)	98.14 (3)	Not Specified
Volume (ų)	829.4 (3)	Not Specified
Z	4	Not Specified
Temperature (K)	294 (2)	Not Specified
Radiation	Mo Kα	Not Specified
R-factor	0.053	Not Specified
CCDC Number	689088[4]	838884[3]

Experimental Protocols

Detailed methodologies for the synthesis, crystallization, and X-ray diffraction analysis are crucial for reproducibility and further research.

Synthesis of Methyl 4-amino-3-methylbenzoate

Two common methods for the synthesis of methyl 4-amino-3-methylbenzoate are esterification of 3-methyl-4-aminobenzoic acid and reduction of methyl 3-methyl-4-nitrobenzoate.

• Esterification Method: 3-methyl-4-aminobenzoic acid (38 g, 250 mmol) is dissolved in methanol (B129727) (101 ml, 250 mmol). Concentrated sulfuric acid (16 ml, 300 mmol) is added dropwise at 363 K after the solid has melted. The reaction mixture is then treated with a mixture of ice and water, and the resulting product is filtered by suction[1].

• Reduction Method: Methyl 3-methyl-4-nitrobenzoate (50 g, 256.2 mmol) is dissolved in methanol (1.5 L), and a palladium on carbon catalyst (2.5 g) is added. Hydrogen gas is passed through the reaction mixture at room temperature with continuous stirring overnight. After the reaction is complete, the catalyst is removed by filtration, and the filtrate is concentrated under reduced pressure to yield the product[5].

Crystallization

Single crystals of methyl 4-amino-3-methylbenzoate suitable for X-ray diffraction can be obtained by the slow evaporation of an ethanol (B145695) solution of the compound[1][6].

X-ray Diffraction Data Collection and Structure Refinement

The determination of the crystal structure involves mounting a suitable single crystal on a diffractometer.

• Data Collection: An Enraf-Nonius CAD-4 diffractometer is used to collect X-ray diffraction data[1]. The data is collected at a specific temperature, typically 294 K, using Mo Kα radiation[1].

• Structure Solution and Refinement: The collected diffraction data is processed, and the crystal structure is solved using programs like SHELXS97 and refined using SHELXL97[1]. In the case of methyl 4-amino-3-methylbenzoate, the hydrogen atoms were positioned geometrically and constrained to ride on their parent atoms[1]. The final structure of methyl 4-amino-3-methylbenzoate reveals that the methyl and amino groups are coplanar with the benzene (B151609) ring[1][2]. The crystal structure is stabilized by intermolecular N—H⋯O hydrogen bonds, which link the molecules into chains[1][7].

Alternative Analytical Techniques

While single-crystal X-ray diffraction provides definitive structural information, other techniques can be used for characterization. For instance, the synthesis of methyl 4-amino-3-methylbenzoate has been monitored and the product analyzed by LCMS (electrospray ionization, positive ion mode), showing a mass-to-charge ratio (m/z) of 166.1, which corresponds to the [M + H]+ ion peak[5]. Spectroscopic techniques such as IR and Mass Spectrometry are also valuable for characterizing these compounds[8][9].

Workflow for X-ray Crystallography

The following diagram illustrates the general workflow for determining the crystal structure of a small molecule like a methyl aminobenzoate derivative using X-ray crystallography.

References

• 1. Methyl 4-amino-3-methyl­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Methyl 3-amino-4-hydroxybenzoate | C8H9NO3 | CID 10815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl 4-amino-3-methylbenzoate | C9H11NO2 | CID 2736799 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methyl 4-amino-3-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Methyl 3-amino-4-hydroxybenzoate [webbook.nist.gov]
• 9. Methyl 3-amino-4-hydroxybenzoate [webbook.nist.gov]

A Comparative Guide to Analytical Standards of Methyl 3-amino-4-methylbenzoate for Researchers and Drug Development Professionals

An objective comparison of commercially available analytical standards for Methyl 3-amino-4-methylbenzoate, a key intermediate and critical impurity in pharmaceutical manufacturing. This guide provides a summary of specifications from leading suppliers, detailed analytical methodologies, and supporting data to aid in the selection of the most suitable reference material for your research and quality control needs.

Introduction

Methyl 3-amino-4-methylbenzoate (CAS No. 18595-18-1) is a crucial chemical entity in the synthesis of various pharmaceutical compounds. It is also recognized as a significant impurity, designated as "Nilotinib impurity B" by both the European Pharmacopoeia (EP) and the United States Pharmacopeia (USP). Accurate quantification and control of this substance are paramount in ensuring the safety and efficacy of final drug products. This guide offers a comparative overview of analytical standards for Methyl 3-amino-4-methylbenzoate from prominent suppliers to assist researchers, scientists, and drug development professionals in making informed decisions.

Comparison of Analytical Standards

The selection of a suitable analytical standard is critical for achieving accurate and reproducible results. The following table summarizes the specifications of Methyl 3-amino-4-methylbenzoate standards offered by major suppliers. It is important to note that while suppliers provide typical purity values, the exact purity and impurity profile for a specific lot are detailed in the Certificate of Analysis (CoA), which should always be consulted before use.

Supplier	Product Name/Grade	Purity Specification	Analytical Technique(s)	Format
LGC Standards	Methyl 3-Amino-4-methylbenzoate	Varies by lot (ISO 17034 accredited)	NMR, Mass Spectrometry, Chromatography	Neat
Sigma-Aldrich (Merck)	Nilotinib impurity B, European Pharmacopoeia (EP) Reference Standard	Conforms to EP monograph	As per EP monograph	Neat
Tokyo Chemical Industry (TCI)	Methyl 3-Amino-4-methylbenzoate	>98.0%	Gas Chromatography (GC)	Powder/Crystal
United States Pharmacopeia (USP)	Nilotinib Related Compound B	Conforms to USP monograph	As per USP monograph	Neat

Note: The information in this table is based on publicly available data and may not reflect the most current specifications. Users are strongly advised to consult the suppliers' websites and Certificates of Analysis for the latest information.

Experimental Methodologies

Accurate analysis of Methyl 3-amino-4-methylbenzoate relies on robust and well-defined analytical methods. Below are detailed protocols for common analytical techniques used for the identification and purity assessment of this compound.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a widely used technique for assessing the purity of pharmaceutical reference standards.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of Acetonitrile and a buffered aqueous solution (e.g., 0.05 M potassium dihydrogen phosphate, pH adjusted to 3.0 with phosphoric acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: A solution of the Methyl 3-amino-4-methylbenzoate standard is prepared in the mobile phase at a concentration of approximately 0.5 mg/mL.

Logical Workflow for HPLC Purity Analysis

Caption: Workflow for HPLC purity determination of Methyl 3-amino-4-methylbenzoate.

Gas Chromatography (GC) for Purity and Residual Solvent Analysis

Gas chromatography is another powerful technique for determining the purity of volatile and semi-volatile compounds like Methyl 3-amino-4-methylbenzoate.

Experimental Protocol:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A capillary column suitable for polar compounds (e.g., DB-WAX, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 240 °C at 10 °C/min, and hold for 5 minutes.

• Injection: Split mode (e.g., 50:1).

• Sample Preparation: A solution of the standard is prepared in a suitable solvent (e.g., methanol (B129727) or dichloromethane) at a concentration of approximately 1 mg/mL.

Decision Pathway for Analytical Method Selection

Caption: Decision tree for selecting the appropriate analytical technique.

Nuclear Magnetic Resonance (NMR) for Structural Confirmation

¹H NMR spectroscopy is essential for confirming the chemical structure of the Methyl 3-amino-4-methylbenzoate standard.

Experimental Protocol:

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Reference: Tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Standard proton NMR acquisition parameters.

Expected ¹H NMR Spectral Data (in CDCl₃):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.7	d	1H	Aromatic CH
~7.1	d	1H	Aromatic CH
~6.7	s	1H	Aromatic CH
~3.9	s	2H	-NH₂
~3.8	s	3H	-OCH₃
~2.2	s	3H	-CH₃

Note: Chemical shifts are approximate and may vary slightly depending on the solvent and instrument.

Conclusion

The selection of an appropriate analytical standard for Methyl 3-amino-4-methylbenzoate is a critical step in ensuring the quality and accuracy of research and pharmaceutical development. Pharmacopoeial standards from USP and EP offer the highest level of certification and are essential for regulatory submissions. For research and general analytical purposes, standards from suppliers like LGC and TCI provide reliable and well-characterized materials. It is imperative for users to scrutinize the Certificate of Analysis for each specific lot to understand its purity, impurity profile, and the analytical methods used for its characterization. By carefully considering the information presented in this guide and the specific requirements of their application, researchers and scientists can confidently select the most suitable analytical standard for their needs.

Validated analytical methods for the quantification of Methyl 3-amino-4-methylbenzoate

This document provides a framework for the development and validation of these methods for researchers, scientists, and drug development professionals. The experimental protocols and performance data presented are based on established methodologies for structurally similar compounds and should be validated for the specific matrix and instrumentation used.

Comparison of Proposed Analytical Methods

A summary of the expected performance characteristics of the two proposed methods for the quantification of Methyl 3-amino-4-methylbenzoate is presented below.

Parameter	HPLC-UV (Expected)	GC-MS (Expected)
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (%RSD)	< 2%	< 5%
Limit of Detection (LOD)	10 - 50 ng/mL	1 - 10 ng/mL
Limit of Quantification (LOQ)	50 - 150 ng/mL	5 - 30 ng/mL
Sample Throughput	High	Moderate
Derivatization Required	No	Yes (for improved volatility)
Selectivity	Good	Excellent
Cost	Lower	Higher

Experimental Protocols

Proposed High-Performance Liquid Chromatography (HPLC-UV) Method

This method is well-suited for the routine analysis of Methyl 3-amino-4-methylbenzoate due to its robustness and high throughput.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 240 nm and 310 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of Methyl 3-amino-4-methylbenzoate in methanol.

• Create a series of calibration standards by diluting the stock solution with the mobile phase.

• For drug product analysis, dissolve the sample in methanol, sonicate, and filter through a 0.45 µm syringe filter before injection.

Proposed Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS offers higher selectivity and sensitivity, making it ideal for trace-level quantification and impurity profiling. A derivatization step is necessary to improve the volatility of the analyte.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Derivatization:

• The amino group of Methyl 3-amino-4-methylbenzoate can be derivatized using an acetylating agent such as acetic anhydride (B1165640) or a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[1]

• This process converts the analyte into a more volatile and thermally stable compound suitable for GC analysis.[2]

Chromatographic Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).[2]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

• Injector Temperature: 250 °C.[2]

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.[2]

• Mass Spectrometer: Operated in EI mode, with data acquired in full scan mode for identification or selected ion monitoring (SIM) mode for quantification.[2]

Sample Preparation:

• Prepare a stock solution of Methyl 3-amino-4-methylbenzoate in a suitable organic solvent like ethyl acetate.

• Perform the derivatization on both the sample and calibration standards.

• Inject the derivatized solution into the GC-MS system.

Methodology and Workflow Diagrams

Caption: General workflow for analytical method validation.

Caption: Comparison of HPLC-UV and GC-MS workflows.

Conclusion and Recommendations

Both HPLC-UV and GC-MS are suitable for the quantification of Methyl 3-amino-4-methylbenzoate. The choice of method will depend on the specific analytical requirements.

• HPLC-UV is recommended for routine quality control and assays where high throughput and robustness are critical. Its simplicity and lower operational cost make it an attractive first choice.

• GC-MS is the preferred method for trace-level analysis, impurity profiling, and when higher selectivity is required to resolve the analyte from complex matrices. While it involves a derivatization step, the enhanced sensitivity and specificity can be crucial in certain stages of drug development.

It is imperative that whichever method is chosen, it is fully validated according to the relevant regulatory guidelines to ensure the reliability and accuracy of the generated data.

References

• 1. louis.uah.edu [louis.uah.edu]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Methyl 3-amino-4-methylbenzoate

For researchers and scientists in the fast-paced world of drug development, adherence to strict safety protocols is paramount. The proper disposal of chemical reagents, such as Methyl 3-amino-4-methylbenzoate, is a critical component of laboratory safety and environmental responsibility. This guide provides a clear, step-by-step procedure for the safe handling and disposal of this compound, ensuring the protection of both laboratory personnel and the surrounding environment.

Hazard Profile and Safety Precautions

Methyl 3-amino-4-methylbenzoate is classified as a substance that can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2] Therefore, strict adherence to safety protocols is mandatory during handling and disposal.

Hazard Classification	GHS Codes
Skin Corrosion/Irritation	H315 (Category 2)
Serious Eye Damage/Eye Irritation	H319 (Category 2)
Specific target organ toxicity (single exposure)	H335 (Category 3)

Source: PubChem, Fisher Scientific

Before initiating any disposal procedure, it is imperative to handle the material in a well-ventilated area and wear the appropriate Personal Protective Equipment (PPE).[3]

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety glasses with side-shields or goggles.

• Respiratory Protection: A NIOSH-approved N95 dust mask, especially if there is a risk of dust formation.

• Protective Clothing: A lab coat or other suitable protective clothing to prevent skin contact.[2][3]

Step-by-Step Disposal Protocol

The primary directive for the disposal of Methyl 3-amino-4-methylbenzoate is to entrust it to a licensed and approved waste disposal facility.[2][3][4] Never discharge this chemical into the environment or down the drain.[3]

1. Waste Collection and Storage:

• Container: Place the waste Methyl 3-amino-4-methylbenzoate in a suitable, clearly labeled, and tightly sealed container to await disposal.

• Labeling: The label should prominently display the chemical name ("Methyl 3-amino-4-methylbenzoate") and any relevant hazard symbols.

• Storage: Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, acids, and strong bases.[2]

2. Spill Management:

• In the event of a spill, immediately evacuate non-essential personnel from the area.

• Remove all sources of ignition.[3]

• Wearing the appropriate PPE, carefully sweep or shovel the spilled solid material into a designated waste container.[2][5] Avoid creating dust.[3][5]

• Wash the spill area thoroughly with soap and water.

3. Final Disposal:

• Arrange for the collection of the waste container by a licensed chemical waste disposal company.

• Provide the disposal company with a copy of the Safety Data Sheet (SDS) for Methyl 3-amino-4-methylbenzoate.

• Ensure that the disposal process complies with all local, regional, and national environmental regulations.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl 3-amino-4-methylbenzoate.

Caption: Disposal workflow for Methyl 3-amino-4-methylbenzoate.

References

• 1. Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling Methyl 3-amino-4-methylbenzoate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides essential, immediate safety and logistical information for handling Methyl 3-amino-4-methylbenzoate, including detailed operational and disposal plans to foster a secure research environment.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of a substance is the first step in safe handling. The following table summarizes key quantitative data for Methyl 3-amino-4-methylbenzoate.

Property	Value
CAS Number	18595-18-1
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	White to cream Crystalline Powder
Melting Point	-23°C (lit.)
Boiling Point	117°C/2mmHg (lit.)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The following PPE should be worn at all times when handling Methyl 3-amino-4-methylbenzoate:

• Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards are required.[1]

• Hand Protection: Chemical-impermeable gloves that satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it should be worn.[1] Gloves must be inspected prior to use, and hands should be washed and dried after handling.[1]

• Body Protection: Wear suitable protective clothing.[1] For significant exposure risk, fire/flame resistant and impervious clothing is recommended.[1]

• Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face respirator is necessary.[1] In case of inadequate ventilation, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol minimizes the risk of accidents and exposure. The following workflow outlines the safe handling of Methyl 3-amino-4-methylbenzoate from preparation to disposal.

Safe handling workflow for Methyl 3-amino-4-methylbenzoate.

1. Preparation:

• Ensure the work area is well-ventilated.[1]

• Verify that emergency exits and a risk-elimination area are established.[1]

• Confirm that an eyewash station and safety shower are readily accessible.[2]

• Don all required personal protective equipment as specified above.

2. Handling:

• Avoid contact with skin and eyes.[1]

• Prevent the formation of dust and aerosols.[1]

• Use non-sparking tools to prevent ignition from electrostatic discharge.[1]

• Wash hands thoroughly after handling the substance.[1]

3. Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

• Keep away from foodstuff containers and incompatible materials such as strong oxidizing agents, acids, and bases.[1][3]

Emergency Preparedness Plan

In the event of an emergency, immediate and appropriate action is critical.

Spill Response:

• Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[1]

• Remove all sources of ignition.[1]

• Ensure adequate ventilation.[1]

• Wearing full PPE, collect the spilled material using spark-proof tools and place it in a suitable, closed container for disposal.[1]

• Prevent the chemical from entering drains.[1]

First Aid Measures:

• Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1] Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical.[1]

• Skin Contact: Immediately take off contaminated clothing.[1] Wash the affected area with soap and plenty of water and consult a doctor.[1]

• Eye Contact: Rinse the eyes cautiously with pure water for at least 15 minutes, removing contact lenses if present and easy to do so.[1] Continue rinsing and consult a doctor.[1]

• Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[1] Never give anything by mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]

Disposal Plan

Proper disposal of chemical waste is crucial to protect the environment and comply with regulations.

• Waste Collection: Collect chemical waste in suitable, closed, and properly labeled containers.[1] Adhered or collected material from spills should be promptly disposed of.[1]

• Disposal Method: Dispose of the contents and container at an appropriate treatment and disposal facility in accordance with all applicable laws and regulations.[1] Do not let the chemical enter drains as discharge into the environment must be avoided.[1] Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification.[2]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]